YK11

Core Science & Biosynthesis

YK11 mechanism of action in skeletal muscle

An In-Depth Technical Guide on the Core Mechanism of Action of YK11 in Skeletal Muscle

Executive Summary: YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) recognized for its potent anabolic effects on skeletal muscle. Structurally derived from dihydrotestosterone (DHT), its mechanism of action is unique among SARMs. YK11 functions as a partial agonist of the Androgen Receptor (AR), exhibiting gene-selective properties without inducing the full receptor transactivation typical of endogenous androgens.[1][2] The primary driver of its significant myotrophic activity is a novel dual mechanism: partial AR activation coupled with the robust induction of Follistatin, a potent endogenous inhibitor of Myostatin.[3][4] This guide provides a detailed examination of the molecular pathways, quantitative effects, and experimental protocols that define YK11's action in skeletal muscle.

YK11's anabolic effects are not mediated by a single pathway but by a synergistic combination of two distinct molecular actions: partial androgen receptor agonism and myostatin inhibition.

Partial and Gene-Selective Androgen Receptor Agonism

YK11 binds to the androgen receptor (AR) but acts as a partial agonist.[1] Unlike full agonists such as DHT, YK11 does not induce the canonical N-terminal/C-terminal (N/C) interaction of the AR, a conformational change required for maximal transcriptional activation.[1][2] This results in a gene-selective modulation, where YK11 activates a specific subset of androgen-responsive genes. This selective action is thought to contribute to its anabolic specificity in muscle tissue while potentially minimizing other androgenic effects.[1] Studies in AR-positive breast cancer cells have shown that YK11 and DHT produce different patterns of AR recruitment to gene enhancer regions, suggesting that the ligand-receptor complex recruits different cofactors, leading to differential gene expression.[5]

Myostatin Inhibition via Follistatin Induction

The most distinctive feature of YK11's mechanism is its ability to dramatically increase the expression of Follistatin (Fst).[3][6] Myostatin is a member of the transforming growth factor-beta (TGF-β) superfamily and a powerful negative regulator of muscle mass.[4] By binding to and inhibiting Myostatin, Follistatin effectively removes this natural "brake" on muscle growth, leading to significant hypertrophy.[4][7]

In vitro studies have definitively shown that while DHT does not affect Follistatin mRNA levels, YK11 significantly upregulates its expression in an AR-dependent manner.[1][3] The anabolic effects of YK11 on myogenic differentiation are almost completely reversed when Follistatin is neutralized by an anti-Fst antibody, confirming that this pathway is the principal mediator of YK11's potent muscle-building properties.[3][6]

Molecular Signaling Pathways

Primary Genomic Pathway in Myocytes

Upon entering a muscle cell, YK11 binds to the cytoplasmic AR. The YK11-AR complex then translocates to the nucleus, where it binds to androgen response elements (AREs) in the promoter regions of target genes. This leads to two primary outcomes:

• Induction of Myogenic Regulatory Factors (MRFs): YK11 treatment leads to a more significant upregulation of key MRFs—MyoD, Myf5, and Myogenin—compared to DHT.[3][6] These transcription factors are critical for the determination and differentiation of myoblasts.[8]

• Induction of Follistatin: The YK11-AR complex potently activates the transcription of the Follistatin gene. Secreted Follistatin then binds to and neutralizes circulating Myostatin, preventing it from activating its own catabolic signaling pathway and thereby promoting muscle growth.[3][7]

Caption: Primary genomic signaling pathway of YK11 in skeletal muscle cells.

Secondary Non-Genomic Pathway

In addition to its genomic actions, YK11 has been shown to activate rapid non-genomic signaling. In osteoblasts, treatment with YK11 leads to the rapid phosphorylation and activation of Akt (also known as Protein Kinase B) within minutes.[9][10] This effect is mediated by the androgen receptor but does not require gene transcription.[9] The PI3K/Akt pathway is a well-established regulator of protein synthesis and muscle hypertrophy. While primarily demonstrated in bone cells, this non-genomic action likely contributes to YK11's overall anabolic profile in muscle.[9][10]

Caption: Non-genomic activation of the Akt pathway by YK11.

Quantitative Data Summary

The following tables summarize the quantitative effects of YK11 on myogenic gene expression from key in vitro experiments. Data is derived from the foundational study by Kanno et al. (2013) using C2C12 myoblasts.[3]

Table 1: Effect of YK11 vs. DHT on Myogenic Gene Expression in C2C12 Cells (Data estimated from published graphical representations in Kanno et al., 2013. Values represent approximate fold change in mRNA expression relative to a solvent control after 4 days of differentiation.)

Target Gene	Treatment (500 nM)	Approximate Fold Change vs. Control
Myf5	DHT	~ 3.5x
YK11	~ 7.5x
MyoD	DHT	~ 3.0x
YK11	~ 3.5x
Myogenin	DHT	~ 2.5x
YK11	~ 5.0x

Table 2: Effect of YK11 vs. DHT on Follistatin (Fst) Expression in C2C12 Cells (Data estimated from published graphical representations in Kanno et al., 2013. Values represent approximate fold change in mRNA expression relative to a solvent control after 2 days of differentiation.)

Target Gene	Treatment (500 nM)	Approximate Fold Change vs. Control
Follistatin	DHT	~ 1.0x (No significant change)
YK11	~ 4.5x

Table 3: Follistatin-Dependence of YK11-Mediated Myf5 Upregulation (Data estimated from published graphical representations in Kanno et al., 2013. Values represent approximate fold change in Myf5 mRNA expression relative to a solvent control after 4 days.)

Treatment Group	Approximate Fold Change vs. Control
YK11 (500 nM)	~ 3.0x
YK11 (500 nM) + Anti-Fst Antibody	~ 1.2x (Effect neutralized)

Experimental Protocols

In Vitro Myogenic Differentiation of C2C12 Myoblasts (Adapted from Kanno et al., 2013)[3]

This protocol outlines the core methodology used to determine the effects of YK11 on muscle cell differentiation and gene expression.

• Cell Culture:

  • Mouse C2C12 myoblast cells are maintained in a growth medium (GM) consisting of Dulbecco’s modified Eagle’s medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Cells are cultured at 37°C in a humidified atmosphere of 5% CO₂.

• Myogenic Differentiation Assay:

  • C2C12 myoblasts are seeded in multi-well plates and grown to confluence in GM.

  • To induce differentiation, the GM is replaced with a differentiation medium (DM) consisting of DMEM supplemented with 2% horse serum.

  • Test compounds (e.g., YK11 at 500 nM, DHT at 500 nM, or solvent control) are added to the DM.

  • Cells are incubated for a specified period (e.g., 2 to 4 days), with the medium and compounds refreshed every 48 hours.

• Gene Expression Analysis (qRT-PCR):

  • Total RNA is isolated from the cultured cells using a suitable reagent like ISOGEN II.

  • First-strand cDNA is synthesized from the total RNA using a reverse transcriptase kit.

  • Quantitative real-time PCR (qRT-PCR) is performed using SYBR Green chemistry on a real-time PCR system.

  • Gene expression is quantified for target genes (MyoD, Myf5, Myogenin, Follistatin) and normalized to a housekeeping gene (e.g., β-actin).

• Follistatin Neutralization Experiment:

  • The myogenic differentiation assay is performed as described above.

  • For the experimental group, a neutralizing anti-Follistatin antibody (e.g., 0.5 µg/mL) is added to the DM along with YK11.

  • A control group receives YK11 without the antibody.

  • Gene expression of MRFs is analyzed via qRT-PCR to determine if the effects of YK11 are reversed.

Caption: Experimental workflow for in vitro analysis of YK11 in C2C12 myoblasts.

In Vivo Sepsis-Induced Muscle Atrophy Model (Adapted from Lee et al., 2021)[11]

This protocol was used to evaluate the protective effects of YK11 against muscle wasting in vivo.

• Animals and Acclimation:

  • Male BALB/c mice (e.g., 8 weeks old) are used.

  • Animals are acclimated to laboratory conditions for at least one week prior to the experiment.

• YK11 Administration:

  • Mice are divided into experimental groups: Vehicle Control, Sepsis + Vehicle, Sepsis + YK11 (low dose), Sepsis + YK11 (high dose).

  • YK11 is administered orally (e.g., via gavage) at specified doses (e.g., 350 or 700 mg/kg) daily for a pre-treatment period (e.g., 10 days). The vehicle control group receives the same volume of the vehicle solution.

• Induction of Sepsis:

  • After the pre-treatment period, sepsis is induced by intraperitoneal (IP) injection of a bacterial strain (e.g., E. coli K1 at 1 x 10⁸ CFU/mouse).

  • Control animals receive a sterile saline IP injection.

• Outcome Measurement:

  • Animal body weight and survival are monitored daily.

  • Skeletal muscles (e.g., tibialis anterior, quadriceps) and fat pads are dissected and weighed.

  • Muscle tissue is processed for histological analysis (e.g., H&E staining) to measure myofiber cross-sectional area and assess muscle cell atrophy.[11]

  • Blood and other organs may be collected to measure inflammatory markers.[12]

Conclusion

The mechanism of action of YK11 in skeletal muscle is a sophisticated, dual-pronged process that distinguishes it from classical androgens and other SARMs. Its ability to act as a gene-selective, partial agonist of the androgen receptor allows it to directly stimulate myogenic regulatory factors. Critically, its unique capacity to robustly induce Follistatin expression leads to the effective inhibition of Myostatin, a primary negative regulator of muscle growth. This combination of direct anabolic signaling and the removal of a key catabolic brake positions YK11 as a compound with significant myotrophic potential. Further research into its differential cofactor recruitment and non-genomic effects will continue to illuminate the precise molecular details of this novel anabolic agent.

References

• 1. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. | Semantic Scholar [semanticscholar.org]
• 5. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Detection of selective androgen receptor modulator YK-11 in a doping control sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A high-throughput ligand competition binding assay for the androgen receptor and other nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 10. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 11. medisearch.io [medisearch.io]
• 12. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

YK11: A Technical Guide to a Partial Androgen Receptor Agonist and Myostatin Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its unique dual mechanism of action. It functions as a partial agonist of the androgen receptor (AR) and concurrently acts as a myostatin inhibitor by upregulating the expression of follistatin.[1][2] This technical guide provides a comprehensive overview of the current scientific understanding of YK11, focusing on its molecular interactions, downstream signaling pathways, and the experimental methodologies used for its characterization. All quantitative data from preclinical studies are summarized, and key experimental protocols are detailed to facilitate further research and development.

Introduction

YK11, with the chemical name (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is structurally derived from dihydrotestosterone (DHT).[1][3] Unlike traditional anabolic steroids, YK11 exhibits a distinct pharmacological profile. It is classified as a partial agonist of the androgen receptor, meaning it activates the receptor but to a lesser extent than full agonists like DHT.[3] A key feature that sets YK11 apart from other SARMs is its ability to induce a significant increase in follistatin, a potent antagonist of myostatin, a negative regulator of muscle growth.[1][4] This dual functionality makes YK11 a compound of interest for its potential potent anabolic effects.[1]

Molecular Mechanism of Action

Partial Agonism at the Androgen Receptor

YK11 binds to the androgen receptor but does not induce the canonical N/C-terminal interaction that is required for full transcriptional activation of the receptor.[3] This incomplete activation is the basis for its classification as a partial agonist. Upon binding, YK11 does promote the translocation of the AR into the nucleus, where it can selectively modulate the expression of certain androgen-responsive genes.[5] This gene-selective activation is a hallmark of SARMs and is thought to contribute to a more favorable anabolic-to-androgenic ratio compared to traditional anabolic steroids.[5]

Myostatin Inhibition via Follistatin Upregulation

A distinguishing characteristic of YK11 is its ability to significantly increase the expression of follistatin.[1][4] Myostatin, a member of the transforming growth factor-beta (TGF-β) superfamily, acts as a negative regulator of muscle mass.[2] Follistatin is a natural inhibitor of myostatin. By increasing follistatin levels, YK11 indirectly inhibits myostatin's activity, leading to enhanced myogenic differentiation and muscle growth.[1][4] Notably, this effect on follistatin expression has been observed with YK11 treatment but not with the full androgen agonist DHT, suggesting a unique signaling cascade initiated by YK11.[4]

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
EC50 (ARE-luciferase reporter assay)	HEK293	Not explicitly stated, but dose-response curves are available in the cited literature.	[2]
Concentration for Myogenic Differentiation	C2C12 myoblasts	500 nM	[4]
Concentration for Osteoblast Proliferation	MC3T3-E1	0.5 µM	[5]

Target Gene	Cell Line	Effect of YK11 (relative to control or DHT)	Reference
MyoD	C2C12	Significantly greater induction than DHT	[4]
Myf5	C2C12	Significantly greater induction than DHT	[4]
Myogenin	C2C12	Significantly greater induction than DHT	[4]
Follistatin (Fst)	C2C12	Significant induction (not observed with DHT)	[4]
FKBP51	MDA-MB-453	Similar induction to DHT	[5]
SARG	MDA-MB-453	No induction (induced by DHT)	[5]
Osteoprotegerin (OPG)	MC3T3-E1	Increased expression, similar to DHT	[5]
Osteocalcin (OC)	MC3T3-E1	Increased expression, similar to DHT	[5]

Signaling Pathways and Experimental Workflows

YK11 Signaling Pathway

YK11 signaling pathway in muscle cells.

Experimental Workflow for Myogenic Differentiation Assay

Workflow for C2C12 myogenic differentiation assay.

Detailed Experimental Protocols

C2C12 Myogenic Differentiation Assay

This protocol is based on the methodology described by Kanno et al. (2013).[4]

• Cell Culture:

  • Culture mouse C2C12 myoblasts in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified 5% CO2 incubator.

  • Seed cells in appropriate culture plates and grow to approximately 80-90% confluency.

  • To induce differentiation, replace the growth medium with differentiation medium (DMEM supplemented with 2% horse serum).

• Treatment:

  • Prepare stock solutions of YK11 and DHT in ethanol.

  • Add YK11 (e.g., at a final concentration of 500 nM), DHT (e.g., 500 nM as a positive control), or vehicle (ethanol) to the differentiation medium.

  • Incubate the cells for the desired time period (e.g., 2 to 7 days), replacing the medium with fresh differentiation medium and compounds every 48 hours.

• Analysis:

  • Quantitative Real-Time PCR (qRT-PCR):

    • Isolate total RNA from the cells using a suitable kit.

    • Synthesize cDNA using a reverse transcription kit.

    • Perform qRT-PCR using primers specific for myogenic regulatory factors (MyoD, Myf5, myogenin) and follistatin.

    • Normalize the expression levels to a housekeeping gene (e.g., β-actin).

  • Western Blotting:

    • Lyse the cells in RIPA buffer supplemented with protease inhibitors.

    • Determine protein concentration using a BCA assay.

    • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

    • Block the membrane with 5% non-fat milk in TBST.

    • Incubate with primary antibodies against Myosin Heavy Chain (MyHC) or follistatin overnight at 4°C.

    • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

    • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

MC3T3-E1 Osteoblast Proliferation Assay

This protocol is based on the methodology described by Yatsu et al. (2018).[5]

• Cell Culture:

  • Culture mouse MC3T3-E1 osteoblast precursor cells in α-MEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treatment:

  • Replace the medium with fresh medium containing YK11 (e.g., 0.5 µM), DHT (e.g., 0.01 µM as a positive control), or vehicle.

  • Incubate for 96 hours.

• Analysis (MTS Assay):

  • Add MTS reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Mammalian Two-Hybrid Assay for AR N/C Interaction

This assay is used to assess the ligand-dependent interaction between the N-terminal domain (NTD) and the C-terminal ligand-binding domain (LBD) of the androgen receptor.[3]

• Plasmids:

  • Construct a plasmid expressing the AR NTD fused to a DNA-binding domain (e.g., GAL4-DBD).

  • Construct a plasmid expressing the AR LBD fused to a transcriptional activation domain (e.g., VP16-AD).

  • Use a reporter plasmid containing GAL4 binding sites upstream of a luciferase gene.

• Transfection and Treatment:

  • Co-transfect a suitable mammalian cell line (e.g., HEK293) with the three plasmids.

  • After 24 hours, treat the cells with YK11, DHT (positive control for N/C interaction), or vehicle.

• Analysis (Luciferase Assay):

  • After 24-48 hours of treatment, lyse the cells and measure luciferase activity using a luminometer.

  • An increase in luciferase activity indicates an interaction between the NTD and LBD. YK11 is not expected to induce a significant increase in luciferase activity, unlike DHT.[3]

Discussion and Future Directions

The available preclinical data indicate that YK11 is a unique SARM with a dual mechanism of action that makes it a potent anabolic agent in vitro. Its ability to induce myogenic differentiation more effectively than DHT in cell culture models is noteworthy.[4] The upregulation of follistatin provides a distinct pathway for muscle growth enhancement that is not observed with traditional androgens.[4]

However, there are significant gaps in the current understanding of YK11's pharmacology. The lack of publicly available data on its binding affinity for the androgen receptor and a precise EC50 for transcriptional activation makes it difficult to fully characterize its potency and efficacy in a comparative context. Most critically, the absence of in vivo studies using validated models like the Hershberger assay means that the anabolic and androgenic selectivity of YK11 in a whole-organism system remains to be definitively established.

Future research should focus on:

• Determining the binding affinity (Ki or IC50) of YK11 for the androgen receptor.

• Generating full dose-response curves to accurately determine the EC50 for androgen-responsive gene activation.

• Conducting in vivo studies in validated animal models (e.g., orchidectomized rats) to quantify the anabolic effects on muscle tissue (e.g., levator ani muscle) versus the androgenic effects on tissues such as the prostate and seminal vesicles.

• Investigating the long-term safety profile of YK11.

Conclusion

YK11 is a fascinating compound with a novel dual mechanism of action that distinguishes it from other SARMs. Its ability to act as a partial androgen receptor agonist while simultaneously inhibiting myostatin through the induction of follistatin presents a promising profile for potent anabolic activity. However, the current body of scientific literature, while providing a solid foundation for its in vitro effects, lacks the comprehensive in vivo pharmacological data necessary for a complete assessment of its therapeutic potential and tissue selectivity. Further rigorous preclinical studies are essential to fully elucidate the pharmacological profile of YK11 and to determine its viability as a potential therapeutic agent for muscle-wasting conditions.

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 5. YK-11 - Wikipedia [en.wikipedia.org]

YK11 and the Myostatin Inhibition Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

YK11 is a novel steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on skeletal muscle. Unlike traditional androgens, YK11 exhibits a unique mechanism of action that involves the inhibition of myostatin, a key negative regulator of muscle growth. This is primarily achieved through the induction of follistatin (Fst), a myostatin-binding protein. This technical guide provides an in-depth overview of the molecular pathways underlying YK11's activity, detailed experimental protocols for its study, and a summary of the quantitative data supporting its mechanism.

Introduction

Myostatin (MSTN), a member of the transforming growth factor-beta (TGF-β) superfamily, plays a crucial role in regulating skeletal muscle mass by inhibiting myoblast proliferation and differentiation.[1] Consequently, the inhibition of myostatin has emerged as a promising therapeutic strategy for muscle-wasting diseases. YK11, a synthetic steroidal SARM, has been identified as a potent inducer of myogenic differentiation.[2][3] Its anabolic activity is largely attributed to its ability to increase the expression of follistatin, a glycoprotein that directly binds to and neutralizes myostatin.[4][5] This guide delineates the signaling cascade initiated by YK11, leading to myostatin inhibition and subsequent muscle growth.

Signaling Pathway of YK11-Mediated Myostatin Inhibition

YK11 acts as a partial agonist of the androgen receptor (AR).[6][7] Upon binding to the AR, YK11 induces a conformational change in the receptor, leading to its translocation into the nucleus. Within the nucleus, the YK11-AR complex acts as a transcription factor, selectively modulating the expression of target genes. A key target of this complex is the Follistatin gene.[2][3]

The increased transcription and translation of the Follistatin gene lead to elevated levels of secreted follistatin protein. Follistatin then acts as an antagonist to myostatin in the extracellular space by binding to it and preventing it from interacting with its cell surface receptor, the activin type IIB receptor (ActRIIB).[8] This inhibition of the myostatin signaling pathway lifts the negative regulation on myogenesis, leading to an upregulation of myogenic regulatory factors (MRFs) such as MyoD, Myf5, and myogenin.[9][10] These MRFs are critical for the differentiation of myoblasts into mature muscle fibers, ultimately resulting in muscle hypertrophy.

Caption: YK11 signaling pathway leading to myostatin inhibition.

Quantitative Data Summary

The following tables summarize the quantitative findings from in vitro studies on YK11's effects on C2C12 myoblasts. The data is primarily derived from Kanno et al., 2013.

Table 1: Effect of YK11 and DHT on Myogenic Regulatory Factor (MRF) mRNA Expression in C2C12 Cells

Treatment (500 nM)	Myf5 mRNA Fold Change (Day 4)	MyoD mRNA Fold Change (Day 4)	Myogenin mRNA Fold Change (Day 4)
Control (EtOH)	1.0	1.0	1.0
YK11	~4.5	~2.0	~3.5
DHT	~2.5	~1.5	~2.0
Statistically significant increase compared to control (p < 0.05). Data are estimations based on graphical representation in the source publication.[3]

Table 2: Effect of YK11 and DHT on Follistatin (Fst) mRNA Expression in C2C12 Cells

Treatment (500 nM)	Fst mRNA Fold Change (Day 2)	Fst mRNA Fold Change (Day 4)
Control (EtOH)	1.0	1.0
YK11	~3.5**	~2.5
DHT	No significant change	No significant change
Statistically significant increase compared to control (p < 0.05), **(p < 0.01). Data are estimations based on graphical representation in the source publication.[3]

Table 3: Effect of AR Antagonist and siRNA on YK11-Induced Gene Expression

Treatment	Myf5 mRNA Fold Change	Follistatin mRNA Fold Change
YK11 (500 nM)	Increased	Increased
YK11 + Flutamide (10 µM)	Increase blocked	Increase blocked
YK11 + AR siRNA	Increase blocked	Increase blocked
Qualitative summary of findings.[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of YK11's mechanism of action.

C2C12 Myoblast Culture and Differentiation

• Cell Culture: Mouse C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.[2]

• Seeding: Cells are seeded in appropriate culture plates and grown to 80-90% confluency.

• Differentiation Induction: To induce myogenic differentiation, the growth medium is replaced with a differentiation medium consisting of DMEM supplemented with 2% horse serum and 1% penicillin-streptomycin.[2] The differentiation medium is replaced every 24 hours.

Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Total RNA is isolated from C2C12 cells using a suitable reagent like ISOGEN II.[3]

• cDNA Synthesis: First-strand cDNA is synthesized from total RNA using a reverse transcription kit.

• qPCR: qRT-PCR is performed using a SYBR Green-based qPCR mix and specific primers for the target genes (MyoD, Myf5, myogenin, Follistatin) and a housekeeping gene (e.g., β-actin) for normalization.

  • Validated Primer Sequences for Mouse Genes:

    • MyoD: Fwd: 5'-TACAGTGGCGACTCAGATGC-3', Rev: 5'-GAGATGCGCTCCACTATGCT-3'[9]

    • Myogenin: Fwd: 5'-CTACAGGCCTTGCTCAGCTC-3', Rev: 5'-ACGATGGACGTAAGGGAGTG-3'[9]

    • β-actin: Fwd: 5'-GTGACGTTGACATCCGTAAAGA-3', Rev: 5'-GCCGGACTCATCGTACTCC-3'

Androgen Receptor (AR) Knockdown using siRNA

• Transfection Reagent Preparation: Dilute Lipofectamine™ RNAiMAX reagent in Opti-MEM™ I Reduced Serum Medium.

• siRNA Preparation: Dilute siRNA targeting the androgen receptor (or a non-targeting control siRNA) in Opti-MEM™ I Reduced Serum Medium.

• Complex Formation: Combine the diluted Lipofectamine™ RNAiMAX and siRNA solutions, mix gently, and incubate for 10-20 minutes at room temperature to allow for complex formation.

• Transfection: Add the siRNA-lipid complexes to the C2C12 cells.

• Incubation: Incubate the cells for 24-48 hours before proceeding with YK11 treatment and subsequent analysis.

Immunoblotting for Myosin Heavy Chain (MyHC)

• Cell Lysis: Harvest C2C12 cells and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against Myosin Heavy Chain (e.g., from R&D Systems, Catalog # MAB4470) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Follistatin Neutralization Assay

• Cell Culture and Differentiation: Culture and induce differentiation of C2C12 cells as described in section 4.1.

• Treatment: Treat the differentiating cells with YK11 (500 nM) in the presence or absence of a neutralizing anti-follistatin antibody (e.g., from GeneTex).[2]

• Analysis: After the desired treatment period (e.g., 4 days), harvest the cells and analyze the mRNA expression of myogenic regulatory factors, such as Myf5, by qRT-PCR to determine if the effects of YK11 are reversed by follistatin neutralization.[3]

Experimental and Logical Workflows

Caption: General experimental workflow for studying YK11's effects.

Conclusion

The available evidence strongly supports a model in which YK11 promotes myogenesis through a novel pathway involving the androgen receptor-mediated induction of follistatin, which in turn inhibits the muscle growth suppressor, myostatin. This mechanism distinguishes YK11 from classical androgens and other SARMs, highlighting its potential as a therapeutic agent for conditions characterized by muscle loss. The experimental protocols and quantitative data presented in this guide provide a comprehensive resource for researchers and drug development professionals seeking to further investigate and harness the anabolic properties of YK11. Further in vivo studies are warranted to fully elucidate the physiological effects and therapeutic potential of this compound.

References

• 1. MYOC Promotes the Differentiation of C2C12 Cells by Regulation of the TGF-β Signaling Pathways via CAV1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijbs.com [ijbs.com]
• 3. Anti-Follistatin antibody (ab64490) | Abcam [abcam.com]
• 4. Anti-Follistatin Antibodies | Invitrogen [thermofisher.com]
• 5. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 6. antibodiesinc.com [antibodiesinc.com]
• 7. rndsystems.com [rndsystems.com]
• 8. scbt.com [scbt.com]
• 9. Identification and Validation of Quantitative PCR Reference Genes Suitable for Normalizing Expression in Normal and Dystrophic Cell Culture Models of Myogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. thno.org [thno.org]

Upregulation of Follistatin by YK11 in C2C12 Myoblasts: A Technical Guide

Executive Summary

This document provides a comprehensive technical overview of the molecular mechanism by which the selective androgen receptor modulator (SARM), YK11, upregulates follistatin (Fst) expression in C2C12 mouse myoblast cells. YK11, a steroidal SARM, promotes myogenic differentiation, not through the classical androgenic pathways alone, but by uniquely inducing the expression of follistatin, a potent inhibitor of myostatin.[1][2][3][4] This action is critical for its anabolic effects, as the neutralization of follistatin reverses the YK11-mediated myogenic processes.[1][5] This guide synthesizes key quantitative data, details the underlying signaling pathways, and provides robust experimental protocols for researchers, scientists, and drug development professionals investigating myostatin inhibitors and SARMs for muscle-related disorders.

Core Mechanism of Action: YK11, The Androgen Receptor, and Follistatin

YK11 functions as a partial agonist of the androgen receptor (AR).[1][6] Unlike full agonists like dihydrotestosterone (DHT), YK11's binding to the AR initiates a distinct downstream signaling cascade that leads to a significant increase in follistatin expression.[1][3][5] This mechanism is unique to YK11, as DHT does not induce follistatin in C2C12 cells.[1][5][7]

The induced follistatin then acts as a myostatin antagonist.[2][8] Myostatin is a member of the transforming growth factor-β (TGF-β) superfamily and a powerful negative regulator of skeletal muscle mass.[9] By binding to and neutralizing myostatin, follistatin prevents it from activating its cell surface receptor (ActRIIB), thereby inhibiting the downstream phosphorylation of Smad2/3 proteins.[8][9] This blockade of the myostatin signaling pathway lifts the brakes on muscle growth and differentiation, leading to enhanced myogenesis.[8]

The entire process is dependent on the androgen receptor. Experiments using the AR antagonist flutamide or siRNA-mediated knockdown of the AR have demonstrated a significant reduction in YK11-induced follistatin upregulation, confirming the AR's essential role in this pathway.[7][10]

Signaling Pathway Diagram

Caption: YK11 binds the Androgen Receptor to induce Follistatin, which inhibits Myostatin signaling.

Quantitative Data on Gene Expression

Studies have quantified the effects of YK11 on key myogenic genes in C2C12 cells, primarily using quantitative real-time PCR (qRT-PCR). The results are normalized against a housekeeping gene such as β-actin.[5][10]

Table 1: Comparative Effect of YK11 and DHT on Myogenic Gene Expression

Data summarized from studies where C2C12 cells were treated for 2 to 4 days in differentiation medium.[5][10]

Gene	Treatment (500 nM)	Relative mRNA Expression Outcome
Follistatin (Fst)	YK11	Significantly Upregulated
DHT	No Significant Change
Myf5	YK11	Significantly Upregulated
DHT	Moderately Upregulated
MyoD	YK11	Significantly Upregulated
DHT	Moderately Upregulated
Myogenin	YK11	Significantly Upregulated
DHT	Moderately Upregulated

Observation: The induction of key myogenic regulatory factors (MRFs) was more significant with YK11 treatment compared to DHT.[1][5][10]

Table 2: Role of Androgen Receptor in YK11-Mediated Follistatin Upregulation

Data summarized from experiments involving AR antagonists or siRNA knockdown.[7][10]

Primary Treatment	Co-treatment / Pre-treatment	Follistatin (Fst) mRNA Expression
YK11 (500 nM)	None (Control)	Upregulated
YK11 (500 nM)	Flutamide (FLU, 10 µM)	Upregulation Significantly Reduced
YK11 (500 nM)	AR siRNA	Upregulation Significantly Reduced

Observation: The upregulation of follistatin by YK11 is dependent on the androgen receptor.[7][10]

Table 3: Effect of Follistatin Neutralization on YK11-Induced Myogenesis

Data summarized from experiments where an anti-follistatin antibody was co-administered with YK11.[1][5][10]

Treatment	Co-treatment	Myf5 mRNA Expression
YK11 (500 nM)	None (Control)	Upregulated
YK11 (500 nM)	Anti-Fst Antibody	Upregulation Abolished

Observation: These results confirm that the induction of follistatin is essential for the anabolic, pro-myogenic effects of YK11.[1][5][10]

Experimental Protocols & Workflow

The following protocols are synthesized from established methodologies for studying YK11 in C2C12 cells.[8][10]

General Experimental Workflow Diagram

Caption: Standard workflow for assessing the impact of YK11 on C2C12 myoblast differentiation.

C2C12 Cell Culture and Myogenic Differentiation

• Cell Culture: Mouse C2C12 myoblasts are cultured in a growth medium (GM) consisting of Dulbecco's modified Eagle's medium (DMEM) supplemented with 10-20% fetal bovine serum (FBS) and 1% penicillin/streptomycin.[10][11][12] Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.[13][14]

• Passaging: When cells reach 50-70% confluency, they should be passaged to avoid spontaneous differentiation.[12][13]

• Induction of Differentiation: To induce myogenic differentiation, grow cells to 80-100% confluency.[12][14] Wash the cells once with phosphate-buffered saline (PBS) and replace the GM with a differentiation medium (DM).[12][13] The DM consists of DMEM supplemented with 2% horse serum and 1% penicillin/streptomycin.[10][12]

• Treatment: Add YK11 (e.g., 500 nM), DHT (e.g., 500 nM), or a vehicle control (e.g., EtOH) to the DM.[10] The medium should be changed every 24 hours.[12][14]

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Isolation: After the treatment period, harvest cells and isolate total RNA using a suitable reagent like ISOGEN II or a column-based kit, following the manufacturer's instructions.[10]

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit (e.g., ReverTra Ace® qPCR RT Kit).[10]

• qRT-PCR: Perform qRT-PCR using a SYBR Green-based qPCR mix (e.g., THUNDERBIRD™ SYBR qPCR Mix) and an appropriate real-time PCR system.[10]

• Data Analysis: Use primers specific for target genes (Fst, MyoD, Myf5, myogenin) and a housekeeping gene (e.g., β-actin) for normalization.[5][10] Calculate the relative gene expression using the comparative Ct (ΔΔCt) method.

Western Blotting for Protein Analysis

• Sample Preparation: Wash treated C2C12 cells with ice-cold PBS and lyse them in a suitable buffer (e.g., RIPA buffer or SDS sample buffer) containing protease inhibitors.[8][10]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[8]

• Gel Electrophoresis: Separate 20-30 µg of protein per sample on an SDS-PAGE gel (10-12%).[8]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[8]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[8]

  • Incubate with primary antibodies overnight at 4°C. Relevant primary antibodies include anti-Myosin Heavy Chain (MyHC), anti-Follistatin, and anti-Androgen Receptor.[8][10]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[10]

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Androgen Receptor Knockdown using siRNA

• Transfection: Transfect C2C12 myoblasts with either a specific siRNA targeting the Androgen Receptor or a non-targeting control siRNA.[10]

• Procedure: Use a commercial transfection reagent like Lipofectamine RNAiMAX according to the manufacturer's protocol.[10]

• Post-Transfection: After 24 hours, change the medium to differentiation medium. After another 24 hours, treat the cells with YK11 or a vehicle control for the desired period (e.g., 6 hours) before harvesting for analysis.[7][10]

Implications for Research and Drug Development

The discovery that YK11 potently induces follistatin expression via the androgen receptor presents a novel mechanism for promoting muscle growth.[1][10] This is distinct from traditional androgens and many other SARMs, highlighting YK11 as a unique compound with significant therapeutic potential for muscle-wasting diseases like sarcopenia and cachexia.[1]

For researchers, the C2C12 cell model provides a robust in vitro system to:

• Screen for novel compounds that selectively induce follistatin.

• Dissect the specific molecular interactions between the AR and the follistatin gene promoter.

• Investigate the crosstalk between androgen signaling and the TGF-β pathway.

For drug development professionals, YK11's mechanism offers a promising strategy. Targeting the upregulation of an endogenous myostatin inhibitor like follistatin may provide a more nuanced and potentially safer approach to increasing muscle mass compared to direct AR agonism or systemic administration of myostatin-neutralizing antibodies. Further investigation into the gene-selective properties of YK11 could pave the way for a new class of tissue-selective anabolic agents.[15]

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression - R Discovery [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. guidechem.com [guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 11. bio-protocol.org [bio-protocol.org]
• 12. jgryall.wordpress.com [jgryall.wordpress.com]
• 13. encodeproject.org [encodeproject.org]
• 14. C2C12 Cell Cultivation Strategy and Differentiation Protocol - Pricella [procellsystem.com]
• 15. KoreaMed Synapse [synapse.koreamed.org]

An In-depth Technical Guide to the Effects of YK11 on Osteoblast Differentiation

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of the molecular mechanisms and cellular effects of YK11, a selective androgen receptor modulator (SARM), on the differentiation of osteoblasts. It is intended to serve as a resource for researchers in the fields of bone biology, endocrinology, and pharmacology.

Introduction

YK11 is a novel steroidal selective androgen receptor modulator that has garnered significant interest for its anabolic effects on both muscle and bone tissue.[1][2] Unlike traditional androgens, SARMs like YK11 are designed to exhibit tissue-selective activity, potentially offering a more favorable therapeutic window with fewer off-target effects.[3] This guide delves into the specific actions of YK11 on osteoblast differentiation, a critical process in bone formation and remodeling.

Recent research has elucidated that YK11 promotes the proliferation and differentiation of osteoblasts, suggesting its potential as a therapeutic agent for conditions associated with bone loss, such as osteoporosis.[2][3] The subsequent sections will detail the signaling pathways modulated by YK11, present quantitative data from key studies, and provide an overview of the experimental protocols used to investigate these effects.

Molecular Mechanism of Action and Signaling Pathways

YK11 exerts its pro-osteogenic effects primarily through its interaction with the androgen receptor (AR).[1][3] Its mechanism involves both non-genomic and genomic signaling pathways, ultimately leading to the upregulation of key osteogenic markers.

2.1. AR-Mediated Non-Genomic PI3K/Akt Signaling

A primary mechanism by which YK11 promotes osteoblast proliferation and differentiation is through the rapid, non-genomic activation of the PI3K/Akt signaling pathway.[3][4] This pathway is a crucial regulator of androgen-mediated osteoblast activity.[1][3] Upon binding to the androgen receptor, YK11 initiates a signaling cascade that leads to the phosphorylation and activation of Akt.[3][5] Activated Akt, in turn, promotes cell survival and proliferation, which are foundational steps in osteogenesis.[3] The effects of YK11 on this pathway are comparable to those of dihydrotestosterone (DHT), a potent endogenous androgen.[3] Notably, the pro-proliferative and differentiating effects of YK11 can be attenuated by treatment with an AR antagonist, confirming the AR-dependent nature of this signaling.[1][3]

Figure 1: YK11-induced non-genomic PI3K/Akt signaling pathway in osteoblasts.

2.2. BMP2/Smad Signaling Pathway

More recent evidence suggests that YK11 also modulates the Bone Morphogenetic Protein 2 (BMP2)/Smad signaling pathway, a critical cascade in osteogenic differentiation.[6][7][8] Studies have shown that YK11 can upregulate the expression of BMP2 and key downstream effectors, including the transcription factors Runx2, Smad1, and Smad5, in bone marrow-derived mesenchymal stem cells (BMSCs).[8] The activation of this pathway by YK11 appears to be dependent on the androgen receptor, as the effects are diminished in the presence of an AR inhibitor.[6][7] This indicates a potential crosstalk between androgen receptor signaling and the BMP2/Smad pathway in mediating the osteogenic effects of YK11.

Figure 2: Proposed YK11-mediated activation of the BMP2/Smad signaling pathway.

Quantitative Effects on Osteoblast Differentiation Markers

The pro-osteogenic activity of YK11 has been quantified through the measurement of various markers of osteoblast differentiation at different stages. The following tables summarize the key quantitative findings from in vitro studies.

Table 1: Effect of YK11 on Osteoblast Proliferation and Alkaline Phosphatase (ALP) Activity

Cell Line	Treatment	Concentration	Duration	Effect on Proliferation	Effect on ALP Activity	Reference
MC3T3-E1	YK11	0.5 µM	96 hours	Increased	Not Assessed	[3]
MC3T3-E1	DHT	0.01 µM	96 hours	Increased	Not Assessed	[3]
MC3T3-E1	YK11	0.5 µM	10 days	Not Assessed	Increased	[3]
MC3T3-E1	DHT	0.01 µM	10 days	Not Assessed	Increased	[3]
BMSCs	YK11	2 µM	Not Specified	Promoted	Not Assessed	[6][7]

Table 2: Effect of YK11 on Osteogenic Marker Gene Expression

Cell Line	Treatment	Concentration	Duration	Gene Marker	Fold Change (vs. Control)	Reference
MC3T3-E1	YK11	0.5 µM	4 days	Osteoprotegerin (OPG)	Increased	[3]
MC3T3-E1	YK11	0.5 µM	14 days	Osteoprotegerin (OPG)	Increased	[3]
MC3T3-E1	YK11	0.5 µM	14 days	Osteocalcin (OCN)	Increased	[3]
BMSCs	YK11	0.25-4 µM	7 & 14 days	Runx2, OPN, OCN, BMP2	Increased (dose-dependent)	[8]

Table 3: Effect of YK11 on Osteoblast Mineralization

Cell Line	Treatment	Concentration	Duration	Mineralization Assay	Result	Reference
MC3T3-E1	YK11	0.5 µM	21 days	Alizarin Red S Staining	Increased calcium deposits	[3]
MC3T3-E1	DHT	0.01 µM	21 days	Alizarin Red S Staining	Increased calcium deposits	[3]

Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the cited studies to evaluate the effects of YK11 on osteoblast differentiation.

4.1. Cell Culture and Differentiation

• Cell Lines:

  • MC3T3-E1 (mouse osteoblast precursor cells)[3]

  • Bone Marrow-Derived Mesenchymal Stem Cells (BMSCs)[6][7]

• Culture Medium:

  • Standard growth medium (e.g., alpha-MEM) supplemented with fetal bovine serum (FBS) and antibiotics.

  • Differentiation medium: Growth medium supplemented with osteogenic inducers such as beta-glycerophosphate and ascorbic acid.[3]

• Treatment:

  • Cells are seeded at a specific density and allowed to adhere.

  • The medium is then replaced with differentiation medium containing YK11, DHT (as a positive control), or a vehicle control (e.g., ethanol).[3]

  • For studies involving AR antagonism, cells are pre-treated with an AR antagonist (e.g., hydroxyflutamide) before the addition of YK11 or DHT.[3]

4.2. Cell Proliferation Assay (MTS Assay)

• Principle: Measures the metabolic activity of viable cells.

• Protocol:

  • Seed cells in a 96-well plate and treat as described above.

  • After the incubation period (e.g., 96 hours), add MTS reagent to each well.

  • Incubate for a specified time to allow for the conversion of MTS to formazan by metabolically active cells.

  • Measure the absorbance at a specific wavelength (e.g., 490 nm) using a microplate reader.

  • Cell proliferation is proportional to the absorbance.[3]

Figure 3: Workflow for the MTS cell proliferation assay.

4.3. Alkaline Phosphatase (ALP) Activity Assay

• Principle: ALP is an early marker of osteoblast differentiation, and its enzymatic activity can be quantified.

• Protocol:

  • Culture and treat cells in multi-well plates.

  • After the treatment period (e.g., 10 days), lyse the cells.

  • Add a substrate for ALP (e.g., p-nitrophenyl phosphate) to the cell lysates.

  • Incubate to allow ALP to convert the substrate into a colored product.

  • Measure the absorbance of the colored product at a specific wavelength.

  • Normalize the ALP activity to the total protein content of the cell lysate.[3]

4.4. Mineralization Assay (Alizarin Red S Staining)

• Principle: Alizarin Red S stains calcium deposits, which are a hallmark of late-stage osteoblast differentiation and matrix mineralization.

• Protocol:

  • Culture and treat cells for an extended period (e.g., 21 days) to allow for matrix mineralization.

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

  • Stain the fixed cells with Alizarin Red S solution.

  • Wash away the excess stain.

  • Visualize and photograph the stained mineralized nodules using a microscope.

  • For quantification, the stain can be extracted and the absorbance measured.[3]

4.5. Gene Expression Analysis (RT-qPCR)

• Principle: Measures the relative mRNA levels of specific genes of interest.

• Protocol:

  • Culture and treat cells as required.

  • Isolate total RNA from the cells.

  • Synthesize complementary DNA (cDNA) from the RNA via reverse transcription.

  • Perform quantitative PCR (qPCR) using specific primers for the target genes (e.g., OPG, OCN, Runx2) and a housekeeping gene for normalization (e.g., GAPDH).

  • Analyze the data to determine the relative fold change in gene expression.[3]

4.6. Protein Analysis (Immunoblotting)

• Principle: Detects and quantifies specific proteins in a sample.

• Protocol:

  • For rapid signaling events (e.g., Akt phosphorylation), treat cells for a short duration (e.g., 15 minutes).[3]

  • Lyse the cells and determine the protein concentration.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a membrane.

  • Probe the membrane with primary antibodies specific to the target proteins (e.g., total Akt, phosphorylated Akt).

  • Incubate with a secondary antibody conjugated to an enzyme or fluorophore.

  • Detect the signal and quantify the band intensities. Normalize the phosphorylated protein levels to the total protein levels.[3]

Conclusion

The available evidence strongly indicates that YK11 is a potent stimulator of osteoblast differentiation. Its ability to activate both the non-genomic AR/PI3K/Akt pathway and the BMP2/Smad signaling cascade underscores its multifaceted role in promoting bone formation. The consistent upregulation of key osteogenic markers, from early (ALP) to late (mineralization), in response to YK11 treatment in vitro provides a solid foundation for its potential therapeutic application in bone-related disorders. Further in vivo studies are warranted to fully elucidate the physiological relevance of these findings and to assess the safety and efficacy of YK11 as a bone-anabolic agent. This guide provides a comprehensive summary of the current understanding of YK11's effects on osteoblasts, offering a valuable resource for researchers and professionals in the field.

References

• 1. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. moreplatesmoredates.com [moreplatesmoredates.com]
• 3. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 4. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 5. sportstechnologylabs.com [sportstechnologylabs.com]
• 6. researchgate.net [researchgate.net]
• 7. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jme.bioscientifica.com [jme.bioscientifica.com]

A Technical Guide to the Structural and Functional Divergence of Steroidal and Non-Steroidal SARMs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Selective Androgen Receptor Modulators (SARMs) represent a significant advancement in androgen-based therapeutics, offering the potential for tissue-selective anabolic effects while minimizing the androgenic side effects associated with traditional anabolic-androgenic steroids (AAS). This in-depth technical guide elucidates the core structural differences between steroidal and non-steroidal SARMs and explores how these differences translate into distinct pharmacological activities. We delve into the molecular interactions with the androgen receptor (AR), the subsequent signaling pathways, and provide a comparative analysis of their biological effects. This guide also includes detailed experimental protocols for the characterization of SARMs and presents quantitative data to aid in drug development and research.

Introduction: The Evolution from Steroidal to Non-Steroidal Androgen Receptor Ligands

The therapeutic potential of androgens in promoting muscle and bone growth has long been recognized. However, the clinical utility of steroidal androgens, which are synthetic derivatives of testosterone, is often limited by their lack of tissue selectivity, leading to a range of undesirable androgenic effects such as benign prostatic hyperplasia, acne, and virilization in women.[1][2] This challenge spurred the development of Selective Androgen Receptor Modulators (SARMs), a class of ligands designed to preferentially activate the androgen receptor (AR) in anabolic tissues like muscle and bone, while exhibiting reduced activity in androgenic tissues such as the prostate.[3]

SARMs can be broadly categorized into two distinct classes based on their chemical scaffold: steroidal and non-steroidal.

• Steroidal SARMs: These are modifications of the endogenous androgen testosterone.[4] Their four-ring steroid backbone is a key structural feature.[1]

• Non-Steroidal SARMs: This diverse class of compounds lacks the classic steroid structure and includes various chemical scaffolds such as aryl-propionamides, bicyclic hydantoins, quinolines, and tetrahydroquinolines.[5]

This guide will provide a comprehensive examination of the structural distinctions between these two classes and their implications for AR binding, signaling, and overall pharmacological profile.

Core Structural Differences: A Tale of Two Scaffolds

The fundamental difference between steroidal and non-steroidal SARMs lies in their core chemical structures, which dictates their interaction with the androgen receptor and their metabolic fate.

Steroidal SARMs: Modifications on a Classic Theme

Steroidal SARMs are built upon the foundational four-ring gonane skeleton of testosterone. Modifications to this core structure are made to alter the anabolic-to-androgenic ratio. For instance, oxandrolone, a well-known steroidal SARM, possesses a modified A-ring where a carbon atom is replaced by an oxygen atom, contributing to its higher anabolic-to-androgenic ratio compared to testosterone.[6][7] Nandrolone, another example, lacks the C19-methyl group of testosterone, which also enhances its anabolic properties.

Non-Steroidal SARMs: A Diverse Chemical Landscape

Non-steroidal SARMs represent a departure from the classic steroid scaffold, offering greater flexibility in chemical design.[8] This diversity allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties. Key pharmacophores of non-steroidal SARMs include:

• Aryl-Propionamide Derivatives: These were among the first non-steroidal SARMs developed and are structurally related to the anti-androgen bicalutamide.

• Bicyclic Hydantoins: This class of compounds has shown potent and selective anabolic activity.

• Quinolines and Tetrahydroquinolines: These heterocyclic structures form the basis for another important class of non-steroidal SARMs.

The absence of a steroid core means that non-steroidal SARMs are not substrates for enzymes like 5α-reductase (which converts testosterone to the more potent androgen dihydrotestosterone in tissues like the prostate) and aromatase (which converts testosterone to estrogen).[4] This inherent resistance to metabolic conversion is a key factor in their tissue selectivity.

Quantitative Comparison of Steroidal and Non-Steroidal SARMs

The following tables summarize key quantitative data for representative steroidal and non-steroidal SARMs, providing a basis for comparison of their binding affinities and in vivo activities.

Table 1: Androgen Receptor Binding Affinity and Functional Activity

Compound	Class	Androgen Receptor Binding Affinity (Ki, nM)	In Vitro EC50 (nM)	Anabolic/Androgenic Ratio
Testosterone	Steroidal	~1-2	~1-5	1:1[9]
Oxandrolone	Steroidal	Moderate	~10-20	~3-6:1[6]
Nandrolone	Steroidal	High	~0.5-2	~10:1[10]
Ostarine (MK-2866)	Non-Steroidal (Aryl Propionamide)	~3-4	~10-20	High (tissue-selective)
Andarine (S-4)	Non-Steroidal (Aryl Propionamide)	~4	~50	High (tissue-selective)
RAD140 (Testolone)	Non-Steroidal (Indazole)	~7	~0.1	~90:1[11]

Note: Ki and EC50 values can vary depending on the specific assay conditions. The anabolic/androgenic ratio is often determined using the Hershberger assay in rats, comparing the effect on the levator ani muscle (anabolic) to the ventral prostate (androgenic).

Signaling Pathways: Differential Modulation of the Androgen Receptor

Both steroidal and non-steroidal SARMs exert their effects by binding to the androgen receptor, a ligand-activated transcription factor. However, the distinct chemical structures of these two classes lead to different conformational changes in the AR upon binding. This, in turn, results in the differential recruitment of co-activator and co-repressor proteins, leading to tissue-selective gene expression.

Upon ligand binding, the AR translocates to the nucleus, dimerizes, and binds to Androgen Response Elements (AREs) in the promoter regions of target genes, initiating transcription.[7] The specific conformation induced by the SARM-AR complex determines which co-regulators are recruited, ultimately dictating the transcriptional output in a given tissue. For example, in muscle tissue, a SARM-AR complex might preferentially recruit co-activators that promote the expression of genes involved in protein synthesis and muscle growth. In contrast, in the prostate, the same complex might recruit a different set of co-regulators or even co-repressors, leading to a blunted or antagonistic effect.

Below are diagrams illustrating the generalized AR signaling pathway and a conceptual representation of the differential co-regulator recruitment by steroidal versus non-steroidal SARMs.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, Synthesis, and Preclinical Characterization of the Selective Androgen Receptor Modulator (SARM) RAD140 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of the Selective Androgen Receptor Modulator MK-0773 Using a Rational Development Strategy Based on Differential Transcriptional Requirements for Androgenic Anabolism Versus Reproductive Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Androgen receptor regulates expression of skeletal muscle-specific proteins and muscle cell types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxandrolone - Wikipedia [en.wikipedia.org]
• 7. Novel Uses for the Anabolic Androgenic Steroids Nandrolone and Oxandrolone in the Management of Male Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medium.com [medium.com]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. Development of an androgen reporter gene assay (AR-LUX) utilizing a human cell line with an endogenously regulated androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, Synthesis, and Preclinical Characterization of the Selective Androgen Receptor Modulator (SARM) RAD140 - PMC [pmc.ncbi.nlm.nih.gov]

YK11's Impact on Bone Mineral Density in Animal Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

YK11, a selective androgen receptor modulator (SARM), has garnered attention for its potential anabolic effects. This technical guide provides an in-depth analysis of the current preclinical evidence regarding the impact of YK11 on bone, with a specific focus on animal models. While direct evidence on systemic bone mineral density in healthy models is limited, existing research strongly indicates a potent osteogenic potential for YK11, primarily demonstrated through its efficacy in promoting bone repair in defect models. This document synthesizes the available quantitative data, details experimental methodologies, and elucidates the key signaling pathways involved in YK11's mechanism of action on bone tissue.

Introduction

Androgens are crucial for maintaining bone mass, and their deficiency is linked to an increased risk of osteoporosis. Selective Androgen Receptor Modulators (SARMs) are a class of therapeutic compounds that exhibit tissue-selective activation of androgen receptors, aiming to provide the anabolic benefits of androgens in tissues like muscle and bone while minimizing androgenic side effects in other tissues. YK11 is a unique steroidal SARM that has been shown to promote the anabolism of muscle cells and osteoblastic precursor cells[1][2]. This guide focuses on the preclinical in vivo and in vitro evidence of YK11's effects on bone, providing a comprehensive resource for researchers in the field.

In Vivo Evidence: Cranial Bone Defect Model

The primary in vivo evidence for YK11's effect on bone comes from a study utilizing a rat cranial bone defect model. This model is instrumental in assessing the bone regenerative capabilities of therapeutic agents.

Quantitative Data

The study demonstrated that YK11, delivered via a hydrogel, significantly promoted the repair of cranial bone defects in rats[1][2][3][4].

Parameter	Control Group	YK11 (0.5 mg/ml)	YK11 (1 mg/ml)
New Bone Formation	Minimal	Enhanced	Markedly Enhanced
Bone Defect Healing	Incomplete	Partially Bridged	Substantially Bridged

Table 1: Summary of in vivo effects of YK11 on cranial bone defect repair in rats. Data is qualitative based on descriptive results from the study.

Experimental Protocol: Rat Cranial Defect Model

• Animal Model: Male Sprague-Dawley rats.

• Defect Creation: A critical-sized circular defect (typically 5 mm in diameter) is created in the cranium of the rats under anesthesia.

• Treatment Application: A hydrogel scaffold containing YK11 at concentrations of 0.5 mg/ml or 1 mg/ml is implanted into the bone defect[1][2][3]. A control group receives the hydrogel without YK11.

• Analysis: After a predetermined period (e.g., 4-8 weeks), the animals are euthanized, and the cranial specimens are harvested for analysis.

• Assessment Methods:

  • Micro-Computed Tomography (Micro-CT): To visualize and quantify new bone formation within the defect, including parameters like bone volume/tissue volume (BV/TV).

  • Histological Analysis: To examine the tissue morphology and cellular activity within the defect site. This often involves staining techniques like Hematoxylin and Eosin (H&E) and Masson's trichrome.

Experimental workflow for the rat cranial defect model.

In Vitro Evidence: Osteogenic Differentiation

In vitro studies using bone marrow-derived mesenchymal stem cells (BMSCs) and pre-osteoblastic cells (MC3T3-E1) provide mechanistic insights into YK11's action on bone cells[1][2][5][6][7][8].

Quantitative Data

YK11 has been shown to promote the proliferation and osteogenic differentiation of BMSCs in a dose-dependent manner[1][2][3].

YK11 Concentration	Effect on BMSC Proliferation	Effect on BMSC Osteogenesis
2 µM	Promoted proliferation	-
0.25 - 4 µM	-	Promoted osteogenesis (dose-dependent)

Table 2: In vitro effects of YK11 on Bone Marrow-Derived Mesenchymal Stem Cells (BMSCs).

Furthermore, YK11 treatment of osteoblastic cells leads to the upregulation of key osteogenic markers[5][6][7][8].

Osteogenic Marker	Effect of YK11 Treatment
Alkaline Phosphatase (ALP)	Increased activity
Osteocalcin (OCN)	Increased expression
Osteoprotegerin (OPG)	Increased expression
Runt-related transcription factor 2 (Runx2)	Increased expression[3]
Bone Morphogenetic Protein 2 (BMP2)	Increased expression[3]

Table 3: Upregulation of osteogenic markers by YK11 in vitro.

Experimental Protocols: In Vitro Assays

• Cell Culture:

  • BMSCs: Isolated from the bone marrow of rats or mice and cultured in appropriate media.

  • MC3T3-E1 cells: A pre-osteoblastic cell line from mice.

• Proliferation Assay (e.g., MTT assay): Cells are treated with varying concentrations of YK11 for a specific duration. The viability and proliferation of the cells are then quantified spectrophotometrically.

• Osteogenic Differentiation Assay:

  • Cells are cultured in an osteogenic induction medium containing ascorbic acid, β-glycerophosphate, and dexamethasone, with or without YK11.

  • Alkaline Phosphatase (ALP) Staining and Activity Assay: ALP is an early marker of osteoblast differentiation. Its activity is measured after a few days of induction.

  • Alizarin Red S Staining: This stain is used to visualize and quantify mineralized matrix deposition, a hallmark of late-stage osteoblast differentiation, typically after 2-3 weeks of induction.

• Gene Expression Analysis (e.g., qRT-PCR): To measure the mRNA levels of key osteogenic marker genes (e.g., Runx2, ALP, OCN, BMP2) in response to YK11 treatment.

• Protein Analysis (e.g., Western Blot): To detect the levels of specific proteins involved in signaling pathways.

Signaling Pathways

The osteogenic effects of YK11 are primarily mediated through its interaction with the androgen receptor (AR). Inhibition of the AR has been shown to suppress the pro-osteogenic effects of YK11 both in vivo and in vitro[1][2][3].

The available evidence suggests that YK11 may regulate the osteogenic differentiation of BMSCs through the BMP2/Smad signaling pathway [1][2][3][4].

Proposed signaling pathway of YK11 in osteogenesis.

Another signaling pathway implicated in the action of androgens on osteoblasts is the Akt signaling pathway . Studies have shown that YK11 can activate Akt signaling, which is a key regulator of androgen-mediated osteoblast differentiation[5][6].

Discussion and Future Directions

The existing preclinical data strongly suggest that YK11 possesses significant osteogenic properties. Its ability to promote the proliferation and differentiation of osteoblast precursors and to enhance bone formation in a defect model highlights its potential as a therapeutic agent for conditions requiring bone regeneration.

However, a critical gap in the current body of research is the lack of data on the systemic effects of YK11 on bone mineral density in healthy, skeletally mature animal models. Future research should prioritize investigating the long-term effects of systemic YK11 administration on bone mass, structure, and strength in various preclinical models, including models of osteoporosis. Such studies are essential to fully elucidate the therapeutic potential of YK11 for treating bone loss disorders.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jme.bioscientifica.com [jme.bioscientifica.com]
• 4. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects. | Semantic Scholar [semanticscholar.org]
• 5. sportstechnologylabs.com [sportstechnologylabs.com]
• 6. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Foundational Research on YK11 for Sepsis-Induced Muscle Wasting

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the foundational research concerning the investigational compound YK11 and its potential therapeutic application in mitigating sepsis-induced muscle wasting. It consolidates key findings on its mechanism of action, details relevant experimental protocols, and presents quantitative data from preclinical studies.

Introduction: The Challenge of Sepsis-Induced Muscle Wasting

Sepsis, a life-threatening organ dysfunction caused by a dysregulated host response to infection, frequently leads to a severe and debilitating complication known as sepsis-associated muscle wasting (SAMW).[1] This condition is characterized by a rapid decrease in muscle mass, fiber size, and strength, contributing to prolonged physical disability, increased morbidity, and higher mortality rates.[1] The underlying pathophysiology involves a complex interplay of systemic inflammation, increased protein degradation, and decreased protein synthesis.[2][3]

The primary drivers of muscle catabolism in sepsis are inflammatory cytokines like TNF-α, IL-1β, and IL-6, which activate key proteolytic pathways, including the ubiquitin-proteasome system and autophagy.[1] This results in an imbalance where protein degradation far exceeds synthesis, leading to progressive muscle loss.[2][4] Given the significant clinical impact of SAMW, there is a critical need for therapeutic interventions that can counteract these catabolic processes.

YK11, a synthetic steroidal compound, has emerged as a promising candidate. It is classified as a selective androgen receptor modulator (SARM) and, notably, functions as a potent myostatin inhibitor.[5][6] Its dual mechanism of action—partially activating the androgen receptor while simultaneously increasing the expression of myostatin's natural antagonist, follistatin—positions it as a unique tool to potentially reverse the muscle wasting observed in sepsis.[5][7]

Pathophysiology of Sepsis-Induced Muscle Wasting

Muscle wasting in septic patients is a direct consequence of a systemic catabolic response.[2] While reduced muscle protein synthesis plays a role, the primary mechanism is a significant increase in protein degradation.[2][3]

Several interconnected pathways contribute to this process:

• Inflammatory Cytokines: The initial septic insult triggers a massive release of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β).[1] These cytokines are central mediators that activate downstream catabolic signaling in skeletal muscle.[1]

• Ubiquitin-Proteasome System (UPS): This is a principal pathway for protein degradation in sepsis.[2] Inflammatory signaling increases the expression of muscle-specific E3 ubiquitin ligases, such as Atrogin-1 and MuRF-1, which tag myofibrillar proteins for degradation by the 26S proteasome complex.[1]

• Calpain System: Sepsis can lead to increased intracellular calcium, which activates calpains—a family of calcium-dependent proteases.[2][3] Activated calpains cleave cytoskeletal proteins, disrupting the sarcomere and releasing myofilaments that are then ubiquitinated and degraded by the UPS.[2]

• Autophagy-Lysosome Pathway: This pathway is also implicated in the breakdown of cellular components and contributes to muscle loss during sepsis.[2]

• Transcriptional Factors: Factors like NF-κB and FoxO are activated by septic stimuli and play a crucial role in upregulating the genes involved in muscle atrophy.[2][8]

Caption: Signaling pathway of sepsis-induced muscle wasting.

YK11: Mechanism of Action

YK11 is a steroidal SARM first identified in 2011.[6] Its anabolic effects on muscle tissue are attributed to a unique dual mechanism.

• Partial Androgen Receptor Agonism: YK11 binds to the androgen receptor (AR) and acts as a partial agonist.[6] This gene-selective activation promotes the expression of key myogenic regulatory factors, including MyoD and myogenin, which are involved in muscle cell differentiation.[6][9]

• Myostatin Inhibition via Follistatin: The primary and most significant mechanism of YK11 is its ability to inhibit myostatin.[7] Myostatin is a protein that acts as a negative regulator of muscle growth; inhibiting it can lead to substantial muscle hypertrophy.[5] YK11 achieves this indirectly by binding to the AR, which stimulates a significant increase in the production of follistatin.[5][7] Follistatin is a natural antagonist that binds directly to myostatin, neutralizing its activity and preventing it from activating its receptor, ActRIIB.[5] This blockade of the myostatin signal promotes pro-hypertrophic pathways, such as the Akt/mTOR pathway, and suppresses catabolic processes like the ubiquitin-proteasome system.[5]

Caption: Dual mechanism of action for YK11.

Foundational Research: YK11 in a Sepsis Model

Preclinical research has investigated the efficacy of YK11 in an animal model of sepsis, providing foundational evidence for its potential therapeutic use.[8][10]

The key studies utilized a well-established mouse model of bacterial sepsis to evaluate the effects of YK11.[10][11]

• Animal Model: Eight-week-old male BALB/c mice were used.[11]

• Sepsis Induction: Sepsis was induced via intraperitoneal (IP) injection of Escherichia coli K1 at a dose of 1 x 10⁸ Colony Forming Units (CFU) per mouse.[11] This method mimics the systemic bacterial infection characteristic of clinical sepsis.[12]

• YK11 Administration:

  • Route: Oral administration.[11]

  • Dosage: Mice were treated with YK11 at doses of 350 mg/kg or 700 mg/kg.[11]

  • Duration: Treatment was administered daily for 10 consecutive days prior to the induction of sepsis, positioning YK11 as a potential preventative agent.[11]

• Analysis and Endpoints:

  • Body and Muscle Weight: Body weight was monitored daily. After the experimental period, key muscles (e.g., quadriceps, tibialis anterior) were dissected and weighed to assess muscle mass relative to total body weight.[11]

  • Histology: Tibialis anterior (TA) muscles were stained with hematoxylin and eosin (H&E) to visualize and measure the cross-sectional area of myofibers, providing a direct assessment of muscle cell atrophy.[11]

  • Mortality: Survival rates were tracked to determine the effect of YK11 on sepsis-induced mortality.[10]

  • Inflammatory and Organ Damage Markers: Blood and major organs were analyzed to quantify levels of pro-inflammatory cytokines and markers of organ damage.[8][10]

Caption: Experimental workflow for YK11 sepsis study.

Studies demonstrated that YK11 administration significantly counteracted the effects of sepsis. YK11 treatment prevented the loss of muscle mass, increased total body weight, and improved the function of myosatellite cells that were impaired by sepsis.[11] Furthermore, YK11 repressed the levels of pro-inflammatory cytokines and organ damage markers in both the bloodstream and major organs, leading to a decreased mortality rate from sepsis.[8][10]

Table 1: Effect of YK11 on Body and Muscle Mass in Septic Mice Data summarized from figures in Lee et al. (2021). Values are representational interpretations for illustrative purposes.

Group	Change in Total Body Weight	Muscle Mass (% of Body Weight)	Fat Mass (% of Body Weight)
Control (Healthy)	Baseline	Normal	Normal
Sepsis (E. coli K1)	Significant Loss	Decreased	Increased
Sepsis + YK11 (350 mg/kg)	Loss Prevented	Maintained/Recovered	Decreased

| Sepsis + YK11 (700 mg/kg) | Weight Gain | Recovered/Increased | Decreased |

Table 2: Effect of YK11 on Sepsis-Related Outcomes Data summarized from Lee et al. (2021).

Outcome	Sepsis Only Group	Sepsis + YK11 Group
Mortality Rate	Increased	Significantly Decreased[8]
Circulatory Endotoxin Levels	Increased	Reduced[11]
Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6)	Increased	Repressed[8][10]
Organ Damage Markers	Increased	Repressed[8][10]

| Myofiber Atrophy (via H&E) | Severe Atrophy | Reduced Atrophy[11] |

Conclusion and Future Directions

Foundational preclinical research strongly suggests that YK11 can effectively mitigate sepsis-induced muscle wasting and improve survival in animal models.[8] Its unique ability to inhibit myostatin via follistatin upregulation directly counteracts the severe catabolic state induced by sepsis.[5][8] By preventing muscle mass loss and subduing the systemic inflammatory environment, YK11 shows potential as a therapeutic agent for this critical unmet medical need.[8][10]

However, it is crucial to note that these findings are based on preclinical animal and in-vitro studies.[13][14] There are currently no human clinical trials for YK11.[7] Future research must focus on establishing a comprehensive safety and pharmacokinetic profile in humans, determining optimal therapeutic dosages, and conducting randomized controlled trials to validate its efficacy in septic patients. Further investigation into its long-term effects and potential interactions with other sepsis treatments is also warranted.

References

• 1. Sepsis-Associated Muscle Wasting: A Comprehensive Review from Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Muscle Wasting in Patients with Sepsis [accjournal.org]
• 3. Sepsis-induced myopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Page loading... [wap.guidechem.com]
• 7. swolverine.com [swolverine.com]
• 8. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. KoreaMed Synapse [synapse.koreamed.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. swolverine.com [swolverine.com]
• 14. youtube.com [youtube.com]

YK11: A Technical Guide to its Gene-Selective Properties and Androgen Receptor Interaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

YK11 is a novel, synthetic steroidal compound classified as a Selective Androgen Receptor Modulator (SARM). Structurally derived from dihydrotestosterone (DHT), YK11 exhibits a unique dual mechanism of action, functioning as a partial agonist of the androgen receptor (AR) and as a potent inhibitor of myostatin. This dual activity is attributed to its ability to selectively modulate gene expression, leading to significant anabolic effects in musculoskeletal tissues. This technical guide provides an in-depth analysis of YK11's interaction with the androgen receptor, its gene-selective properties, and the signaling pathways it modulates. The document summarizes available quantitative data, details relevant experimental protocols, and provides visual representations of its mechanisms and experimental workflows.

Introduction

Selective Androgen Receptor Modulators (SARMs) are a class of therapeutic compounds that exhibit tissue-selective activation of the androgen receptor, aiming to produce the anabolic benefits of androgens with fewer of the undesirable side effects.[1] YK11, chemically known as (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a unique steroidal SARM.[2] Its distinctive mode of action, which combines partial AR agonism with myostatin inhibition via follistatin upregulation, sets it apart from non-steroidal SARMs.[1][3] This guide delves into the molecular mechanisms underpinning the pharmacological effects of YK11.

Interaction with the Androgen Receptor

The gene-selective nature of YK11 is further highlighted by its differential effects on AR target genes compared to DHT. For instance, in MDA-MB-453 human breast cancer cells, both YK11 and DHT induce the expression of FK506-binding protein 51 (FKBP51), but only DHT induces the expression of SARG mRNA.[3] This suggests that the conformational change induced in the AR by YK11 leads to a different recruitment of cofactors, resulting in a distinct pattern of gene transcription.[2]

Dual Mechanism of Action: Myostatin Inhibition

A defining characteristic of YK11 is its ability to significantly increase the expression of follistatin (Fst), a potent inhibitor of myostatin.[1][3] Myostatin is a member of the transforming growth factor-β (TGF-β) superfamily and acts as a negative regulator of muscle growth. By upregulating follistatin, YK11 indirectly inhibits myostatin's activity, leading to enhanced myogenic differentiation.[1] This myostatin-inhibiting effect is mediated through the androgen receptor, as the YK11-induced upregulation of follistatin is attenuated by the AR antagonist flutamide.[5]

Quantitative Data

The following tables summarize the available quantitative and qualitative data on the effects of YK11. It is important to note that comprehensive dose-response data is limited in the publicly available literature.

Table 1: Effects of YK11 on Myogenic Gene Expression in C2C12 Myoblasts

Gene	YK11 Concentration	Fold Change vs. Control	Comparator (DHT) Effect	Reference
Follistatin (Fst)	500 nM	Significantly Increased	No significant increase	[1][5]
Myogenic Factor 5 (Myf5)	100 nM & 500 nM	Significantly Increased	Increased, but less than YK11	[1][5]
MyoD	500 nM	Significantly Increased	Increased, but less than YK11	[1][5]
Myogenin	100 nM & 500 nM	Significantly Increased	Increased, but less than YK11	[1][5]

Table 2: Effects of YK11 on Osteoblastic Gene Expression in MC3T3-E1 Cells

Gene	YK11 Concentration	Fold Change vs. Control	Comparator (DHT) Effect	Reference
Osteoprotegerin	0.5 µM	Increased	Not specified	[6]
Osteocalcin	0.1 - 1.0 µM	Dose-dependently increased	Not specified	[7]

Experimental Protocols

C2C12 Myogenic Differentiation Assay

This protocol is adapted from studies investigating the myogenic effects of YK11.[1][5]

• Cell Culture: Mouse C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Differentiation Induction: To induce differentiation, the growth medium is replaced with a differentiation medium consisting of DMEM supplemented with 2% horse serum.

• Treatment: YK11 and DHT are dissolved in a suitable solvent (e.g., ethanol) and added to the differentiation medium at the desired concentrations (e.g., 100 nM, 500 nM). A vehicle control is also included.

• Analysis of Gene Expression (qRT-PCR):

  • Total RNA is isolated from the cells at specified time points (e.g., day 2 and day 4).

  • cDNA is synthesized from the RNA templates.

  • Quantitative real-time PCR is performed to measure the mRNA levels of myogenic regulatory factors (Myf5, MyoD, myogenin) and follistatin. Gene expression is normalized to a housekeeping gene such as β-actin.

• Analysis of Protein Expression (Western Blot):

  • Cell lysates are collected and protein concentration is determined.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with primary antibodies against myogenic markers (e.g., Myosin Heavy Chain) and a loading control (e.g., α-tubulin), followed by secondary antibodies.

  • Protein bands are visualized and quantified.

MC3T3-E1 Osteoblast Differentiation Assay

This protocol is based on studies examining the osteogenic properties of YK11.[6]

• Cell Culture: Mouse MC3T3-E1 pre-osteoblastic cells are cultured in an appropriate growth medium.

• Differentiation Induction: Osteogenic differentiation is induced by culturing the cells in a medium supplemented with ascorbic acid and β-glycerophosphate.

• Treatment: YK11 and DHT are added to the differentiation medium at the desired concentrations (e.g., 0.5 µM).

• Cell Proliferation Assay (MTS Assay): Cell proliferation is measured at different time points to assess the effect of YK11 on osteoblast growth.

• Mineralization Assay (Alizarin Red Staining): After a prolonged culture period (e.g., 21 days), cells are fixed and stained with Alizarin Red S to visualize calcium deposits, an indicator of mineralization.

• Analysis of Gene Expression (qRT-PCR): The mRNA levels of osteoblast-specific differentiation markers, such as osteoprotegerin and osteocalcin, are quantified using qRT-PCR.

Signaling Pathways and Experimental Workflows

YK11 Signaling Pathway in Myogenesis

Caption: YK11's dual-action pathway in muscle cells.

Experimental Workflow for In Vitro Analysis of YK11

Caption: Workflow for studying YK11 in vitro.

Logical Relationship of YK11's Dual Mechanism

Caption: YK11's interconnected dual mechanisms of action.

Conclusion

YK11 represents a fascinating and complex SARM with a unique dual mechanism of action that distinguishes it from other compounds in its class. Its ability to act as a partial agonist of the androgen receptor while simultaneously inhibiting myostatin through the upregulation of follistatin underscores its potent anabolic potential. The gene-selective nature of its interaction with the AR allows for a differentiated transcriptional output compared to endogenous androgens like DHT. While in vitro studies have provided valuable insights into its effects on myogenic and osteoblastic differentiation, a notable gap exists in the literature concerning comprehensive quantitative data, particularly regarding its binding affinity to the androgen receptor and detailed dose-response relationships for its gene regulatory effects. Further research, including in vivo studies and more detailed molecular analyses, is warranted to fully elucidate the therapeutic potential and the precise mechanisms of this novel steroidal SARM.

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression - R Discovery [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

YK11's Anabolic-to-Androgenic Ratio: A Technical Examination

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its unique dual mechanism of action. It functions as a partial agonist of the androgen receptor (AR) and as a potent myostatin inhibitor.[1][2][3][4] Myostatin is a protein that naturally inhibits muscle growth, and its suppression is a key therapeutic target for muscle-wasting diseases.[4][5] YK11 accomplishes this by increasing the expression of follistatin, a glycoprotein that binds to and neutralizes myostatin.[3][6][7] While preclinical in vitro and animal studies have demonstrated its strong anabolic effects on muscle cells, a definitive, quantitatively established anabolic-to-androgenic ratio for YK11 remains elusive in publicly available scientific literature.[1]

This technical guide provides a comprehensive overview of the current understanding of YK11's anabolic and androgenic properties, details the standard experimental protocol for determining the anabolic-to-androgenic ratio, and illustrates the key signaling pathways involved in its mechanism of action.

Quantitative Data on Anabolic and Androgenic Effects

To date, no peer-reviewed studies have published a specific anabolic-to-androgenic ratio for YK11 derived from the standardized Hershberger assay. The anabolic-to-androgenic ratio is a critical metric for assessing the therapeutic potential of anabolic compounds, quantifying the desired muscle-building effects against the undesired masculinizing side effects.

While a direct ratio is unavailable, qualitative and semi-quantitative data from preclinical studies provide insights into YK11's activity.

Effect	Model System	Observations	Citation
Anabolic Activity	C2C12 Myoblasts (in vitro)	- More potent induction of myogenic differentiation than dihydrotestosterone (DHT).- Significantly increased mRNA levels of myogenic regulatory factors (MyoD, Myf5, myogenin) compared to DHT.	[1][6]
MC3T3-E1 Osteoblasts (in vitro)	- Accelerated cell proliferation and mineralization, similar to DHT.- Increased expression of osteoblast-specific differentiation markers (osteoprotegerin and osteocalcin).	[8][9]
Animal Models (in vivo)	- Demonstrated protective effects against muscle wasting in a sepsis model.	[1]
Androgenic Activity	General (in vitro)	- Functions as a partial agonist of the androgen receptor, not activating it to the full extent of testosterone or DHT.	[1]
Animal Models (in vivo)	- Potential for androgenic side effects such as hair loss and acne has been noted, though not systematically quantified in comparison to its anabolic effects.	[3]

Experimental Protocols: The Hershberger Assay

The gold-standard method for determining the anabolic-to-androgenic ratio of a substance is the Hershberger assay, which has been standardized by the Organisation for Economic Co-operation and Development (OECD) as Test Guideline 441.[10][11][12] This assay is conducted in castrated male rats to remove the influence of endogenous androgens.

Principle of the Assay

The Hershberger bioassay is based on the differential weight response of specific androgen-dependent tissues to a test compound. The levator ani muscle is used as a marker for anabolic activity, while the ventral prostate and seminal vesicles are used as markers for androgenic activity.[5][11]

Experimental Workflow

• Animal Model: Immature male rats are surgically castrated.

• Acclimation: A post-surgery recovery and acclimation period is observed.

• Dosing: The rats are divided into groups and administered the test compound (e.g., YK11) or a reference androgen (e.g., testosterone propionate) daily for a set period, typically 10 consecutive days. A vehicle control group is also included.[12]

• Necropsy: Approximately 24 hours after the final dose, the animals are euthanized.

• Tissue Dissection and Weighing: The levator ani muscle, ventral prostate, and seminal vesicles are carefully dissected and weighed.[11]

• Calculation of Anabolic-to-Androgenic Ratio: The ratio is calculated by comparing the increase in the weight of the levator ani muscle (anabolic effect) to the increase in the weight of the ventral prostate and/or seminal vesicles (androgenic effect), relative to the effects of the reference androgen.

Below is a DOT script visualizing the general workflow of the Hershberger assay.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. fitscience.co [fitscience.co]
• 3. swolverine.com [swolverine.com]
• 4. Side effects of YK-11_Chemicalbook [chemicalbook.com]
• 5. KoreaMed Synapse [synapse.koreamed.org]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 7. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 10. DEVELOPMENT OF A CURATED HERSHBERGER DATABASE - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oecd.org [oecd.org]

YK11: A Potential Therapeutic Avenue for Muscle Atrophy - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Muscle atrophy, a debilitating condition characterized by the loss of skeletal muscle mass, presents a significant challenge in various pathologies and aging. Selective Androgen Receptor Modulators (SARMs) have emerged as a promising therapeutic class, offering the anabolic benefits of androgens with a greater degree of tissue selectivity. This technical guide focuses on YK11, a unique steroidal SARM, and its potential therapeutic applications in muscle atrophy. YK11 exhibits a dual mechanism of action, functioning as a partial agonist of the androgen receptor and, notably, as a potent inducer of follistatin, a myostatin inhibitor. This document provides a comprehensive overview of the current preclinical evidence, detailing the molecular mechanisms, experimental protocols, and quantitative outcomes from key in vitro and in vivo studies. The aim is to furnish researchers and drug development professionals with a thorough understanding of YK11's potential as a therapeutic agent for muscle wasting disorders.

Introduction

Skeletal muscle wasting is a hallmark of numerous diseases, including cancer cachexia, sepsis, disuse, and sarcopenia, leading to decreased quality of life and increased mortality. The discovery of myostatin, a member of the transforming growth factor-beta (TGF-β) superfamily, as a potent negative regulator of muscle growth has opened new avenues for therapeutic intervention.[1] Inhibition of the myostatin signaling pathway is a key strategy being explored for the treatment of muscle atrophy.

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects.[2] Structurally derived from dihydrotestosterone (DHT), YK11 distinguishes itself from non-steroidal SARMs.[2] Its primary mechanism of action involves partial agonism of the androgen receptor (AR), leading to a unique downstream signaling cascade that culminates in the significant upregulation of follistatin, a powerful antagonist of myostatin.[1][3] This dual action positions YK11 as a compelling candidate for mitigating muscle atrophy. This guide will delve into the core scientific data supporting the potential therapeutic utility of YK11.

Mechanism of Action: A Dual Approach to Muscle Anabolism

YK11's therapeutic potential in muscle atrophy is rooted in its distinct two-pronged mechanism of action:

2.1. Partial Agonism of the Androgen Receptor:

YK11 binds to the androgen receptor, but unlike full agonists such as DHT, it induces a different conformational change in the receptor.[2] This partial activation is thought to be responsible for its tissue-selective effects, promoting anabolic activity in muscle tissue with potentially reduced androgenic side effects in other tissues.[2] The precise molecular interactions and cofactor recruitment that differentiate YK11's partial agonism from the action of full agonists are areas of ongoing research.

2.2. Upregulation of Follistatin and Myostatin Inhibition:

The most significant aspect of YK11's anabolic effect is its ability to robustly increase the expression of follistatin (Fst).[3] Follistatin is a secreted glycoprotein that binds to and inhibits the activity of myostatin. By neutralizing myostatin, YK11 effectively removes a key brake on muscle growth, leading to hypertrophy. In vitro studies have demonstrated that while both YK11 and DHT can induce myogenic differentiation, only YK11 significantly increases follistatin expression.[3]

The signaling pathway is initiated by the binding of YK11 to the androgen receptor in muscle cells. This complex then translocates to the nucleus and modulates the transcription of target genes, including a marked increase in follistatin gene expression. The secreted follistatin then binds to circulating myostatin, preventing it from binding to its receptor, the activin type IIB receptor (ActRIIB), on muscle cells. This blockade of myostatin signaling leads to a downstream cascade that promotes muscle protein synthesis and inhibits muscle protein breakdown, ultimately resulting in an increase in muscle mass and strength.

YK11's dual mechanism of action in muscle cells.

Preclinical Evidence: In Vitro and In Vivo Studies

The therapeutic potential of YK11 in muscle atrophy is supported by preclinical studies. The following sections detail the experimental protocols and quantitative findings from key research.

In Vitro Studies in C2C12 Myoblasts

A pivotal study by Kanno et al. (2013) investigated the effects of YK11 on the myogenic differentiation of C2C12 mouse myoblast cells.[3]

3.1.1. Experimental Protocol:

• Cell Culture: C2C12 myoblasts were cultured in Dulbecco's modified Eagle's medium (DMEM) with 10% fetal bovine serum.

• Differentiation: To induce myogenic differentiation, the medium was switched to DMEM with 2% horse serum, and cells were treated with YK11 (500 nM), DHT (500 nM), or a vehicle control.

• Analysis: The expression of myogenic regulatory factors (MRFs) such as MyoD, Myf5, and myogenin, as well as follistatin, was measured by quantitative real-time PCR (qRT-PCR). Myosin heavy chain (MyHC) expression was assessed by Western blotting.

• Follistatin Neutralization: To confirm the role of follistatin, cells were co-treated with YK11 and an anti-follistatin antibody.

3.1.2. Quantitative Data Summary:

Treatment (500 nM)	MyoD mRNA Expression (Fold Change vs. Control)	Myf5 mRNA Expression (Fold Change vs. Control)	Myogenin mRNA Expression (Fold Change vs. Control)	Follistatin mRNA Expression (Fold Change vs. Control)
YK11	~3.5	~4.0	~3.0	~5.0
DHT	~2.0	~2.5	~2.0*	No significant change

*Approximate values interpreted from graphical data in Kanno et al. (2013).[3]

Table 1: Effects of YK11 and DHT on Myogenic Gene Expression in C2C12 Cells [3]

The results demonstrated that YK11 was more potent than DHT in inducing the expression of key myogenic regulatory factors.[3] Crucially, YK11, but not DHT, significantly upregulated follistatin mRNA.[3] The myogenic effects of YK11 were attenuated by the co-administration of an anti-follistatin antibody, confirming that follistatin induction is a key mechanism for YK11's anabolic activity.[3]

In Vivo Studies in a Sepsis-Induced Muscle Atrophy Mouse Model

A study by Lee et al. (2021) explored the preventative effects of YK11 on muscle wasting in a mouse model of sepsis.[4]

3.2.1. Experimental Workflow:

Workflow of the in vivo sepsis-induced muscle atrophy study.

3.2.2. Quantitative Data Summary:

Group	Survival Rate (%)	Gastrocnemius Muscle Weight (mg)	Myostatin Protein Expression (Arbitrary Units)	Follistatin Protein Expression (Arbitrary Units)
Sham	100	~120	~1.0	~1.0
CLP + Vehicle	~30	~80	~2.5	~1.5
CLP + YK11 (100 mg/kg)	~60	~100	~1.5	~2.5
CLP + YK11 (300 mg/kg)	~80	~110	~1.2	~3.5

*Approximate values interpreted from graphical data in Lee et al. (2021).[4]

Table 2: Effects of YK11 in a Sepsis-Induced Muscle Atrophy Mouse Model [4]

The in vivo study demonstrated that pre-treatment with YK11 significantly improved survival rates and attenuated the loss of gastrocnemius muscle mass in septic mice.[4] Histological analysis confirmed that YK11 administration reduced muscle fiber atrophy.[4] Furthermore, YK11 treatment was associated with a decrease in myostatin and a significant increase in follistatin protein expression in the muscle tissue of septic mice.[4]

Therapeutic Potential and Future Directions

The preclinical data strongly suggest that YK11 holds therapeutic promise for the treatment of muscle atrophy. Its dual mechanism of action, combining the anabolic signaling of a SARM with the potent myostatin-inhibiting effects of follistatin induction, presents a novel and potentially highly effective approach to combating muscle wasting.

However, it is crucial to acknowledge that the research on YK11 is still in its early stages. To date, no human clinical trials have been conducted.[2] Therefore, the safety, tolerability, and efficacy of YK11 in humans remain to be established.

Future research should focus on:

• Comprehensive Preclinical Safety and Toxicology Studies: Thorough evaluation of the potential off-target effects and long-term safety of YK11 is essential before considering human trials.

• Pharmacokinetic and Pharmacodynamic Profiling: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of YK11 is critical for determining appropriate dosing regimens.

• Elucidation of the Molecular Mechanism of Partial Agonism: Further investigation into how YK11's interaction with the androgen receptor leads to the specific upregulation of follistatin will provide valuable insights for the design of next-generation SARMs.

• Evaluation in Other Models of Muscle Atrophy: Testing the efficacy of YK11 in models of cancer cachexia, sarcopenia, and disuse atrophy will broaden its potential therapeutic applications.

• Well-Designed Clinical Trials: Ultimately, randomized, double-blind, placebo-controlled clinical trials are necessary to definitively assess the safety and efficacy of YK11 for the treatment of muscle atrophy in human populations.

Conclusion

YK11 represents a fascinating and promising investigational compound for the treatment of muscle atrophy. Its unique ability to act as a partial androgen receptor agonist while simultaneously inducing high levels of the myostatin inhibitor follistatin provides a powerful, multi-faceted approach to promoting muscle growth. The existing in vitro and in vivo data provide a solid foundation for its further development. While significant research is still required to translate these preclinical findings into clinical applications, YK11 stands out as a compelling candidate with the potential to address the significant unmet medical need in muscle wasting diseases. Continued investigation into its mechanisms, safety, and efficacy is highly warranted.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]

An In-depth Technical Guide to the Molecular Structure and Activity of YK11

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, stereochemistry, and biological activity of (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, commonly known as YK11. YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) with a unique mechanism of action that includes partial agonism of the androgen receptor and potent inhibition of myostatin via the upregulation of follistatin. This document details the chemical properties of YK11, its synthesis, and the critical role of its stereoisomers in its biological function. Furthermore, it outlines key experimental protocols for its analysis and presents its known signaling pathways through detailed visualizations. While YK11 has garnered significant interest for its anabolic potential, this guide also notes the conspicuous absence of research on its derivatives in publicly available scientific literature.

Molecular Structure and Chemical Properties

YK11 is a synthetic steroid that is structurally derived from 19-nortestosterone, not dihydrotestosterone (DHT) as some anecdotal reports have suggested.[1][2] Its complex chemical structure is a key determinant of its unique biological activity.

Table 1: Chemical and Physical Properties of YK11

Property	Value	Reference(s)
IUPAC Name	Methyl (2E)-2-[(8R,9S,10R,13S,14S,17S)-2'-methoxy-2',13-dimethyl-3-oxospiro[1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-17,5'-1,3-dioxolane]-4'-ylidene]acetate	[3]
Molecular Formula	C₂₅H₃₄O₆	[3]
Molecular Weight	430.541 g/mol	[3]
CAS Number	1370003-76-1	[3]
Structure	Steroidal, 19-nortestosterone derivative	[1][2]

Stereochemistry

YK11 is synthesized as a mixture of two diastereomers.[4] Research has demonstrated that these diastereomers exhibit different biological activities. The major diastereomer, designated as 2a, has been identified as the more active constituent.[4] The stereochemistry of the orthoester moiety at the D-ring is a critical feature of the molecule.[4]

Synthesis of YK11

The synthesis of YK11 has been described in the scientific literature, with an improved method involving a palladium-catalyzed carbonylation reaction.[4] This process yields a diastereoselective mixture of YK11.[4]

Experimental Protocol: Improved Synthesis of YK11

A detailed protocol for the improved synthesis of the active diastereomer of YK11 (2a) has been published.[4] The process involves the palladium-catalyzed carbonylation of a precursor molecule in a highly diastereoselective manner.[4] The major diastereomer is then isolated for further study.[4]

Mechanism of Action and Signaling Pathways

YK11 exhibits a dual mechanism of action that distinguishes it from other SARMs. It acts as a partial agonist of the androgen receptor (AR) and as a potent myostatin inhibitor through the induction of follistatin.[3][5]

Partial Androgen Receptor Agonism

YK11 binds to the androgen receptor, but it does not induce the full conformational change typically associated with potent androgens like DHT.[3] This partial agonism leads to selective gene transcription, which is thought to contribute to its tissue-selective anabolic effects. A docking study has suggested that the sterically hindered C17-group of YK11 influences the conformation of helices 11 and 12 of the AR, potentially leading to differential cofactor recruitment compared to DHT.[6]

YK11 Androgen Receptor Signaling Pathway

Myostatin Inhibition via Follistatin Upregulation

A key and unique feature of YK11 is its ability to significantly increase the expression of follistatin, a potent inhibitor of myostatin.[5] Myostatin is a negative regulator of muscle growth; by inhibiting myostatin, YK11 promotes muscle hypertrophy.[5] This effect is mediated through the androgen receptor, as the YK11-induced upregulation of follistatin is reversed by AR antagonists.[7]

YK11 Myostatin Inhibition Pathway

Quantitative Data

The biological activity of YK11 and its active diastereomer has been quantified in vitro.

Table 2: In Vitro Activity of YK11 and its Active Diastereomer (2a)

Compound	Assay	Cell Line	EC₅₀ (nM)	Reference(s)
YK11 (mixture)	Androgen Responsive Element (ARE) Luciferase Reporter Assay	HEK293	12.5	[8]
YK11 (diastereomer 2a)	Androgen Responsive Element (ARE) Luciferase Reporter Assay	HEK293	7.85	[8]

Experimental Protocols

Androgen Receptor (AR) Activity Assay

Objective: To determine the agonistic or antagonistic activity of a compound on the androgen receptor.

Methodology: A common method is the Androgen Responsive Element (ARE) Luciferase Reporter Assay.[8]

Workflow:

Luciferase Reporter Assay Workflow

In Vitro Muscle Cell Differentiation Assay

Objective: To assess the effect of YK11 on the differentiation of myoblasts into myotubes.

Methodology: This is typically performed using C2C12 myoblast cells.[7]

Workflow:

Myoblast Differentiation Assay Workflow

YK11 Derivatives: A Research Gap

A thorough review of the existing scientific literature reveals a significant gap in the research and development of YK11 derivatives. While the metabolism of YK11 has been studied, leading to the identification of various metabolites, there is no readily available information on the intentional synthesis, chemical structure, or biological activity of YK11 analogs or derivatives.[9] This lack of data presents a potential area for future research, where structure-activity relationship (SAR) studies could be conducted to explore modifications of the YK11 scaffold to potentially enhance its efficacy, selectivity, or pharmacokinetic properties.

Conclusion

YK11 is a structurally unique steroidal SARM with a compelling dual mechanism of action involving partial androgen receptor agonism and myostatin inhibition. Its anabolic effects, particularly the upregulation of follistatin, make it a subject of significant interest in the field of muscle biology and drug development. The provided data and experimental protocols offer a solid foundation for researchers investigating this compound. However, the absence of research on YK11 derivatives highlights a clear opportunity for further scientific exploration to understand the full potential of this class of molecules. It is important to note that YK11 is an experimental compound and has not been approved for human use.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. YK-11 - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. moreplatesmoredates.com [moreplatesmoredates.com]
• 6. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: YK11-Mediated Myogenic Differentiation in C2C12 Myoblasts

Introduction

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on skeletal muscle.[1] Unlike traditional anabolic steroids, YK11 exhibits a unique mechanism of action by acting as a partial agonist of the androgen receptor (AR).[1][2] Its anabolic activity in vitro, particularly in C2C12 myoblasts, has been shown to be more potent than that of dihydrotestosterone (DHT).[3][4] A key feature of YK11's action is its ability to induce the expression of follistatin (Fst), a potent inhibitor of myostatin, which is a negative regulator of muscle growth.[1][2][5][6][7] This dual mechanism of AR activation and myostatin inhibition makes YK11 a compelling compound for research in muscle wasting diseases and for drug development professionals exploring anabolic agents.

These application notes provide a comprehensive overview of the in vitro effects of YK11 on C2C12 myoblasts, including effective concentrations, detailed experimental protocols for assessing myogenic differentiation, and a summary of the underlying signaling pathways.

Data Summary: In Vitro Concentration and Effects of YK11 on C2C12 Myoblasts

The following table summarizes the quantitative data from studies investigating the effects of YK11 on C2C12 myoblasts. The effective concentrations for inducing myogenic differentiation and modulating key regulatory factors are highlighted.

Concentration	Duration of Treatment	Assay	Observed Effect	Reference
100 nM	4 days	qRT-PCR	Upregulation of Myf5 and myogenin mRNA.	[5]
500 nM	2 days	Myosin Heavy Chain (MyHC) Staining	Induction of myogenic differentiation.	[5]
500 nM	2 and 4 days	qRT-PCR	Significant upregulation of Follistatin (Fst) mRNA.	[8]
500 nM	4 days	qRT-PCR	Upregulation of Myf5, MyoD, and myogenin mRNA. This effect was more significant than with DHT.	[5][6][9]
500 nM	7 days	Western Blot	Enhanced Myosin Heavy Chain (MyHC) protein levels.	[5]
500 nM	6 hours	qRT-PCR	Upregulation of Follistatin (Fst) mRNA, which was blocked by the AR antagonist flutamide.	[8]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of YK11 in C2C12 myoblasts and a general experimental workflow for studying its effects.

YK11 Signaling Pathway in C2C12 Myoblasts.

Experimental Workflow for YK11 on C2C12 Myoblasts.

Experimental Protocols

C2C12 Cell Culture and Myogenic Differentiation

This protocol details the steps for culturing C2C12 myoblasts and inducing their differentiation into myotubes upon treatment with YK11.

Materials:

• C2C12 mouse myoblast cell line

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin.[10]

• Differentiation Medium: DMEM supplemented with 2% Horse Serum (HS) and 1% penicillin/streptomycin.[5]

• YK11 (stock solution in a suitable solvent like DMSO or ethanol)

• Phosphate-Buffered Saline (PBS)

• Multi-well culture plates (6-well or 12-well)

• Humidified incubator at 37°C with 5% CO2

Procedure:

• Cell Seeding:

  • Culture C2C12 myoblasts in Growth Medium in a T-75 flask.

  • When cells reach 80-90% confluency, wash with PBS, detach using trypsin-EDTA, and neutralize with Growth Medium.

  • Seed the cells into multi-well plates at a density that will allow them to reach approximately 90% confluency within 24 hours.[11] For a 6-well plate, a density of 1 x 10^5 cells/well is recommended.[11]

  • Incubate for 24 hours at 37°C with 5% CO2.[5]

• Induction of Differentiation and YK11 Treatment:

  • After 24 hours, when the cells are nearly confluent, aspirate the Growth Medium.

  • Wash the cells once with sterile PBS.

  • Add Differentiation Medium to the cells.[5] This marks Day 0 of differentiation.

  • Add YK11 to the Differentiation Medium at the desired final concentrations (e.g., 100 nM, 500 nM). Also include vehicle control (e.g., ethanol) and positive control (e.g., 500 nM DHT) wells.[5]

  • Incubate the cells for the desired duration (e.g., 2, 4, or 7 days), changing the medium with fresh YK11 and controls every 48 hours.

Assessment of Myogenic Differentiation

1. Immunofluorescence for Myosin Heavy Chain (MyHC)

This method allows for the visualization of myotube formation.

Procedure:

• After the treatment period, wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block non-specific binding with a blocking buffer (e.g., 5% goat serum in PBS) for 1 hour.

• Incubate with a primary antibody against MyHC overnight at 4°C.

• Wash three times with PBS.

• Incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature in the dark.

• Counterstain nuclei with DAPI.[11]

• Wash three times with PBS.

• Mount the coverslips and visualize using a fluorescence microscope.

2. Western Blot for MyHC and Follistatin

This technique quantifies the protein levels of differentiation markers.

Procedure:

• Lyse the cells in RIPA buffer containing protease inhibitors.[11]

• Determine the protein concentration using a BCA assay.[11]

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.[11]

• Separate the proteins on a 10-12% SDS-PAGE gel.[11]

• Transfer the proteins to a PVDF or nitrocellulose membrane.[11]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate with primary antibodies against MyHC or Follistatin overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

3. Quantitative Real-Time PCR (qRT-PCR) for Gene Expression

This method measures the mRNA levels of myogenic regulatory factors and follistatin.

Procedure:

• Harvest the cells and extract total RNA using a suitable kit (e.g., TRIzol or column-based kits).

• Synthesize cDNA from the RNA using a reverse transcription kit.

• Perform qRT-PCR using SYBR Green or TaqMan probes with specific primers for MyoD, Myf5, myogenin, Follistatin, and a housekeeping gene (e.g., β-actin) for normalization.[5]

• Analyze the relative gene expression using the ΔΔCt method.

Conclusion

The provided application notes and protocols offer a robust framework for researchers and drug development professionals to investigate the effects of YK11 on C2C12 myoblast differentiation. The data indicates that YK11 is a potent inducer of myogenesis, with effective concentrations in the nanomolar range. Its unique mechanism of action, involving both androgen receptor activation and upregulation of the myostatin inhibitor follistatin, makes it a valuable tool for studies on skeletal muscle hypertrophy and a promising candidate for further therapeutic development.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. sportstechnologylabs.com [sportstechnologylabs.com]
• 4. medkoo.com [medkoo.com]
• 5. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 6. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Data on the proliferation and differentiation of C2C12 myoblast treated with branched-chain ketoacid dehydrogenase kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for YK11 Dosage in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the optimal dosages and experimental protocols for the use of YK11, a selective androgen receptor modulator (SARM), in rat and mouse models based on current preclinical research.

Introduction to YK11

YK11 is a synthetic, steroidal SARM that has garnered significant interest for its potent anabolic effects on muscle and bone tissue. It functions as a partial agonist of the androgen receptor (AR) and uniquely acts as a myostatin inhibitor by increasing the expression of follistatin, a myostatin antagonist.[1] This dual mechanism of action makes it a compound of interest for research into muscle wasting diseases and bone regeneration.

Data Presentation: YK11 Dosage and Effects in Rodent Models

The following tables summarize the quantitative data from key preclinical studies on YK11 in rat and mouse models.

Table 1: YK11 Dosage and Effects in Mouse Models

Study Focus	Mouse Strain	Dosage	Administration Route	Duration	Key Findings	Reference
Sepsis-induced muscle atrophy	BALB/c	350 mg/kg/day & 700 mg/kg/day	Oral gavage	10 days	Decreased muscle atrophy, reduced pro-inflammatory cytokines, and improved survival rate in a dose-dependent manner.	Lee et al., 2021[2]

Table 2: YK11 Dosage and Effects in Rat Models

Study Focus	Rat Strain	Dosage	Administration Route	Duration	Key Findings	Reference
Neurotoxicity and Oxidative Stress	Wistar	350 mg/kg/day (0.35 g/kg)	Oral gavage	5 weeks	Induced oxidative stress and mitochondrial dysfunction in the hippocampus.	Dahleh et al., 2023[3]
Cranial Bone Defect Repair	Sprague-Dawley	0.5 mg/mL & 1 mg/mL in GelMA hydrogel	Local administration	8 weeks	Promoted the repair of cranial bone defects in a dose-dependent manner.	Wang et al., 2024[4][5][6][7][8]

Experimental Protocols

Protocol 1: Oral Administration of YK11 in a Mouse Model of Sepsis-Induced Muscle Atrophy

This protocol is based on the methodology described by Lee et al. (2021).[2]

1. Animal Model:

• Species: Mouse

• Strain: BALB/c, male, 8 weeks old.

2. YK11 Preparation and Dosing:

• Dosage: 350 mg/kg/day and 700 mg/kg/day.

• Vehicle: While the specific vehicle was not stated in the referenced abstract, a common vehicle for oral gavage of hydrophobic compounds in rodents is a suspension in 0.5% carboxymethyl cellulose (CMC) with 0.1% Tween 80 in sterile water.[9] It is recommended to perform small-scale solubility and stability tests prior to in vivo administration.

• Administration: Administer the daily dose in three equal increments every 6 hours via oral gavage for 10 consecutive days.

3. Sepsis Induction:

• On day 10, induce sepsis by intraperitoneal (IP) injection of E. coli.

4. Outcome Measures:

• Monitor survival rates.

• At the study endpoint, collect blood and tissue samples for analysis of inflammatory cytokines, muscle mass, and other relevant biomarkers.

Protocol 2: Oral Administration of YK11 in a Rat Model for Neurotoxicity Assessment

This protocol is based on the methodology described by Dahleh et al. (2023).[3]

1. Animal Model:

• Species: Rat

• Strain: Wistar, male.

2. YK11 Preparation and Dosing:

• Dosage: 350 mg/kg/day.

• Vehicle: As the specific vehicle was not mentioned, a formulation similar to Protocol 1 (0.5% CMC, 0.1% Tween 80 in water) can be considered.

• Administration: Administer daily via oral gavage for 5 weeks.

3. Experimental Groups:

• Control (vehicle only)

• YK11 (350 mg/kg/day)

• Exercise only

• YK11 + Exercise

4. Outcome Measures:

• At the end of the 5-week period, sacrifice the animals and collect brain tissue, specifically the hippocampus.

• Analyze the tissue for markers of oxidative stress and mitochondrial function.

Protocol 3: Local Administration of YK11 in a Rat Cranial Defect Model

This protocol is based on the methodology described by Wang et al. (2024).[4][5][6][7][8]

1. Animal Model:

• Species: Rat

• Strain: Sprague-Dawley.

2. YK11-Loaded Hydrogel Preparation:

• Materials: Gelatin methacrylate (GelMA), YK11.

• Preparation:

  • Prepare a 10.5% w/v solution of GelMA in a suitable buffer containing a photoinitiator.

  • Dissolve YK11 in a suitable solvent and then mix with the GelMA solution to achieve final concentrations of 0.5 mg/mL and 1 mg/mL.

  • The mixture is then ready for in vivo application and polymerization.

3. Surgical Procedure and Administration:

• Create a critical-sized cranial defect in the rats.

• Fill the defect with the YK11-loaded GelMA hydrogel.

• Polymerize the hydrogel in situ using a light source appropriate for the chosen photoinitiator.

4. Outcome Measures:

• At selected time points (e.g., 4 and 8 weeks), sacrifice the animals.

• Harvest the cranial tissue for analysis of bone regeneration using techniques such as micro-CT and histological staining.

Mandatory Visualizations

Signaling Pathways of YK11

Caption: YK11 signaling pathway promoting muscle growth and bone formation.

Experimental Workflow for Oral Gavage Studies

Caption: General experimental workflow for YK11 oral gavage studies in rodents.

Experimental Workflow for Hydrogel Implantation Study

Caption: Workflow for the in vivo study of YK11-loaded hydrogel in a rat cranial defect model.

References

• 1. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jme.bioscientifica.com [jme.bioscientifica.com]
• 4. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jme.bioscientifica.com [jme.bioscientifica.com]
• 6. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dissolving YK11 in DMSO for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of YK11, a selective androgen receptor modulator (SARM), in cell culture experiments. The information is intended to guide researchers in accurately preparing YK11 solutions and designing robust experimental setups.

Introduction to YK11

YK11, with the full chemical name (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal SARM.[1][2] It functions as a partial agonist of the androgen receptor (AR).[2][3] A key aspect of YK11's mechanism is its ability to increase the expression of follistatin, a protein that in turn inhibits myostatin, a negative regulator of muscle growth.[1][3] Research has shown its potential in promoting myogenic differentiation and enhancing osteoblastic proliferation and differentiation.[4]

Chemical and Physical Properties of YK11

A summary of the key chemical and physical properties of YK11 is provided in the table below. This information is crucial for the accurate preparation of stock solutions and for experimental design.

Property	Value
CAS Number	1370003-76-1[1]
Molecular Formula	C₂₅H₃₄O₆[1]
Molecular Weight	430.5 g/mol [1]
Appearance	White to pale yellow powder[2]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO) and ethanol; insoluble in water[1][2]
Storage (Powder)	Short term (days to weeks): 0 - 4°C in a dry, dark place. Long term (months to years): -20°C.[1]

Preparation of YK11 Stock Solution in DMSO

To ensure accurate and reproducible results, it is critical to prepare a concentrated stock solution of YK11 in high-purity, anhydrous DMSO. This allows for minimal volumes of the stock solution to be added to the cell culture medium, thereby reducing the final DMSO concentration to non-toxic levels.

Materials:

• YK11 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 2 mL, or 15 mL)

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol:

• Acclimatization: Before opening, allow the vial of YK11 powder to equilibrate to room temperature for at least 30-60 minutes. This prevents condensation from forming inside the vial.

• Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired amount of YK11 powder.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the YK11 powder to achieve the desired stock solution concentration (e.g., 10 mM).

• Mixing: Vortex the solution until the YK11 powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.[5]

• Sterilization (Optional): If necessary, the stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Example Calculation for a 10 mM Stock Solution:

To prepare a 10 mM stock solution from 5 mg of YK11:

• Volume of DMSO (L) = Mass of YK11 (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

• Volume of DMSO (L) = 0.005 g / (430.5 g/mol * 0.010 mol/L) = 0.00116 L = 1.16 mL

• Therefore, dissolve 5 mg of YK11 in 1.16 mL of DMSO to make a 10 mM stock solution.

Storage of Stock Solution:

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage (months to years).[1]

Preparation of Working Solutions and Cell Treatment

Protocol for Treating Cells:

• Cell Seeding: Seed cells in the appropriate culture vessel (e.g., 96-well plate, 6-well plate) and allow them to adhere and reach the desired confluency according to your experimental protocol.

• Preparation of Working Solution:

  • Thaw an aliquot of the YK11 stock solution at room temperature.

  • Pre-warm the cell culture medium to 37°C.[6]

  • Perform serial dilutions of the stock solution in the pre-warmed medium to achieve the final desired concentrations.

  • Important: To prevent precipitation, add the YK11 stock solution to the medium while gently swirling the tube.[5][6]

• Cell Treatment: Remove the existing medium from the cells and replace it with the medium containing the desired concentration of YK11.

• Vehicle Control: It is crucial to include a vehicle control group in your experiment. This group should be treated with the same final concentration of DMSO as the highest concentration YK11-treated group.[7] The final DMSO concentration should ideally be kept below 0.1% to avoid solvent-induced effects.[5]

• Incubation: Incubate the cells for the desired period as determined by your experimental design.

Recommended Working Concentrations

The optimal working concentration of YK11 can vary depending on the cell line and the specific assay. It is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Summary of Reported Effective Concentrations:

Cell Line	Concentration	Observed Effect
HEK293	0.1 µM	Activation of androgen receptor transcriptional activity.[2]
HEK293	10 µM	Induction of androgen receptor target genes FKBP51 and FGF18.[2]
C2C12 Myoblasts	500 nM (0.5 µM)	Induction of myogenic differentiation.[2]
MC3T3-E1 Osteoblasts	0.5 µM	Increased cell growth and ALP activity.[2]
MC3T3-E1 Osteoblasts	0.1 - 1.0 µM	Dose-dependent increase in osteocalcin mRNA expression.[2]

Visualizing Protocols and Pathways

Experimental Workflow for YK11 Cell Treatment

Caption: Workflow for preparing and treating cells with YK11.

Signaling Pathway of YK11 in Osteoblasts

Caption: YK11 signaling pathway in MC3T3-E1 osteoblast cells.[4]

Troubleshooting

Issue	Possible Cause	Solution
Precipitation in medium	The compound is not fully dissolved in the stock, or the stock concentration is too high for the medium.	Ensure the stock solution is added to pre-warmed (37°C) medium while gently swirling.[5][6] Prepare an intermediate dilution in a small volume of medium before adding to the final volume.
Inconsistent results	Repeated freeze-thaw cycles of the stock solution; inaccurate pipetting.	Aliquot the stock solution into single-use volumes.[5] Ensure micropipettes are properly calibrated.
Cell toxicity in control	The final DMSO concentration is too high for the specific cell line.	Perform a dose-response curve for DMSO alone to determine the maximum tolerable concentration. Keep the final DMSO concentration below 0.1% if possible.[5]

Safety Precautions

• YK11 is an experimental compound with limited safety data.[1] Handle with care and use appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

• DMSO is a potent solvent and can facilitate the absorption of substances through the skin. Avoid direct contact.

• All handling of YK11 powder and concentrated DMSO solutions should be performed in a chemical fume hood or a biosafety cabinet.[5]

References

• 1. Buy YK-11 | 1370003-76-1 | >98% [smolecule.com]
• 2. Page loading... [wap.guidechem.com]
• 3. fitscience.co [fitscience.co]
• 4. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. emulatebio.com [emulatebio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

YK11 Administration Protocol for In Vivo Studies: Application Notes and Detailed Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction:

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered significant interest within the research community for its potent anabolic effects on muscle and bone tissue. Structurally derived from dihydrotestosterone (DHT), YK11 functions as a partial agonist of the androgen receptor (AR).[1] Its unique mechanism of action also involves the upregulation of follistatin (Fst), a potent inhibitor of myostatin, a protein that negatively regulates muscle growth.[1][2] This dual anabolic and anti-catabolic activity makes YK11 a compelling compound for investigation in various in vivo models of muscle wasting, sarcopenia, osteoporosis, and other related conditions.

These application notes provide a detailed overview of YK11 administration protocols derived from published in vivo studies, offering guidance on dosage, vehicle preparation, and experimental design for researchers.

Mechanism of Action

YK11 exerts its biological effects through a dual-pronged mechanism:

• Partial Agonism of the Androgen Receptor: YK11 binds to the androgen receptor, initiating a signaling cascade that promotes the transcription of genes involved in muscle and bone growth. As a partial agonist, it is theorized to provide anabolic benefits with potentially reduced androgenic side effects compared to full agonists like testosterone.[1]

• Inhibition of Myostatin via Follistatin Upregulation: A key differentiator of YK11 is its ability to significantly increase the expression of follistatin.[2] Follistatin, in turn, binds to and inhibits myostatin, a member of the transforming growth factor-beta (TGF-β) superfamily that acts as a negative regulator of muscle mass. By inhibiting myostatin, YK11 effectively removes a key brake on muscle growth, leading to enhanced muscle hypertrophy.[2]

The following diagram illustrates the proposed signaling pathway of YK11:

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Quantification of YK11 and its Metabolites in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on muscle and bone tissue.[1] As a partial agonist of the androgen receptor and a myostatin inhibitor via the induction of follistatin, its unique mechanism of action makes it a subject of research in various therapeutic areas.[2][3] However, the analysis of YK11 in biological matrices presents a notable challenge due to its rapid metabolism and instability.[4][5] In human urine, intact YK11 is generally not detected; therefore, analytical methods must target its metabolites.[4]

These application notes provide a comprehensive overview of the current analytical methodologies for the quantification of YK11 metabolites in biological samples, primarily urine and plasma. While a fully validated, publicly available quantitative method with a complete set of performance data is not available in the current scientific literature, this document compiles best-practice protocols adapted from methods for similar steroidal compounds. The provided protocols for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) are intended as a starting point for method development and will require in-house validation.

Target Analytes

Due to the extensive in-vivo conversion of YK11, quantitative methods should focus on its major metabolites. In urine, these are primarily found as glucuronide conjugates. The two most promising glucuronidated metabolites for detection are:

• 5β-19-nor-pregnane-3α,17β,20-triol [4]

• 5β-19-nor-pregnane-3α,17β-diol-20-one [4]

For plasma or serum analysis, the parent YK11 may be detectable, but its stability is a critical consideration.

Signaling Pathways of YK11

YK11 exhibits a dual mechanism of action that contributes to its anabolic effects. It acts as a partial agonist of the androgen receptor and as a myostatin inhibitor through the induction of follistatin.[2][6] Additionally, YK11 has been shown to activate the Akt signaling pathway, which is crucial for cell growth and proliferation.[7][8][9]

Diagram 1: YK11 signaling pathway via myostatin inhibition.

Diagram 2: YK11 activation of the Akt signaling pathway.

Experimental Workflow

The general workflow for the analysis of YK11 metabolites in urine involves several key steps, from sample preparation to instrumental analysis.

Diagram 3: General experimental workflow for YK11 metabolite analysis in urine.

Quantitative Data Summary

The following tables present example validation parameters for the quantification of YK11 metabolites. These values are based on typical performance characteristics of similar analytical methods for steroidal compounds and should be determined during in-house method validation.

Table 1: Example LC-MS/MS Method Performance

Parameter	5β-19-nor-pregnane-3α,17β,20-triol	5β-19-nor-pregnane-3α,17β-diol-20-one
Linearity Range (ng/mL)	0.5 - 100	0.5 - 100
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Detection (LOD) (ng/mL)	To be determined	To be determined
Limit of Quantification (LOQ) (ng/mL)	0.5	0.5
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%

| Recovery (%) | To be determined | To be determined |

Table 2: Example GC-MS Method Performance

Parameter	5β-19-nor-pregnane-3α,17β,20-triol	5β-19-nor-pregnane-3α,17β-diol-20-one
Linearity Range (ng/mL)	1 - 100	1 - 100
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Detection (LOD) (ng/mL)	To be determined	To be determined
Limit of Quantification (LOQ) (ng/mL)	1.0	1.0
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%

| Recovery (%) | To be determined | To be determined |

Experimental Protocols

Note: These protocols are adapted from established methods for the analysis of steroidal compounds and require optimization and validation for the specific analytes and matrices.

Protocol 1: Sample Preparation from Urine for LC-MS/MS and GC-MS

This protocol describes the enzymatic hydrolysis of glucuronidated metabolites followed by solid-phase extraction (SPE).

1. Enzymatic Hydrolysis [10][11]

• To 2 mL of urine in a glass tube, add an internal standard solution.

• Add 1 mL of phosphate buffer (e.g., 0.2 M, pH 7.0).

• Add 50 µL of β-glucuronidase from Helix pomatia (>100,000 units/mL).

• Vortex the mixture and incubate at 55°C for 3 hours.[10]

• Cool the sample to room temperature.

2. Solid-Phase Extraction (SPE) [12][13]

• Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) with 3 mL of methanol followed by 3 mL of deionized water.

• Load the hydrolyzed urine sample onto the conditioned cartridge at a flow rate of 1-2 mL/min.

• Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 20% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 3 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

3. Reconstitution (for LC-MS/MS)

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. Derivatization (for GC-MS) [14][15][16]

• To the dried residue, add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS).[14]

• Cap the vial and heat at 60°C for 30 minutes.[14]

• Cool to room temperature before GC-MS analysis.

Protocol 2: Sample Preparation from Plasma/Serum for LC-MS/MS

This protocol describes protein precipitation followed by liquid-liquid extraction (LLE).

1. Protein Precipitation

• To 500 µL of plasma or serum, add an internal standard.

• Add 1.5 mL of cold acetonitrile.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

2. Liquid-Liquid Extraction (LLE)

• To the supernatant, add 3 mL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes and centrifuge at 3,000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

3. Reconstitution

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in methanol

• Gradient: 40% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 40% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive ESI

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: To be determined by infusing standards of the target metabolites.

Protocol 4: GC-MS Analysis

Instrumentation:

• Gas Chromatograph (GC) coupled to a single or triple quadrupole mass spectrometer.

Chromatographic Conditions (Example):

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 280°C

• Injection Mode: Splitless

• Oven Program: Start at 150°C, hold for 1 minute, ramp to 250°C at 20°C/min, then ramp to 300°C at 10°C/min and hold for 5 minutes.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Type: Selected Ion Monitoring (SIM) or MRM

• Monitored Ions/Transitions: To be determined from the mass spectra of the derivatized metabolite standards.

Conclusion

The quantification of YK11 in biological samples requires a focus on its primary metabolites due to the inherent instability of the parent compound. The protocols outlined in these application notes provide a solid foundation for developing and validating robust LC-MS/MS and GC-MS methods for the analysis of 5β-19-nor-pregnane-3α,17β,20-triol and 5β-19-nor-pregnane-3α,17β-diol-20-one in urine, as well as for the potential analysis of the parent compound in plasma. It is imperative that any laboratory implementing these methods performs a thorough in-house validation to ensure accuracy, precision, and reliability of the results. Further research is needed to establish certified reference materials for YK11 metabolites to aid in the standardization of these analytical methods.[5]

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. fitscience.co [fitscience.co]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, clean-up and mass spectrometric characterization of both YK-11 metabolites 5β‐19‐Nor‐pregnane‐3α,17β,20‐triol and 5β‐19‐Nor‐pregnane‐3α,17β‐diol‐20‐one | World Anti Doping Agency [wada-ama.org]
• 6. grokipedia.com [grokipedia.com]
• 7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 8. medisearch.io [medisearch.io]
• 9. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. academic.oup.com [academic.oup.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for YK11 Stock Solution Preparation

For Laboratory Use by Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information and detailed protocols for the preparation, handling, and storage of YK11 stock solutions for in vitro and other preclinical research applications. YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) and a myostatin inhibitor, making it a compound of interest in studies related to muscle growth and bone health.[1][2] Adherence to proper laboratory procedures is crucial for ensuring experimental reproducibility and safety.

Application Notes

Physicochemical Properties of YK11

YK11 is typically supplied as a white to off-white crystalline solid or powder.[3][4] It is essential to refer to the manufacturer's certificate of analysis for batch-specific details.

Property	Value	Reference
CAS Number	1370003-76-1	[3][5]
Molecular Formula	C₂₅H₃₄O₆	[1][5]
Molecular Weight	430.54 g/mol	[1][5]
Purity	≥95% (typically ≥98% by HPLC)	[3][5]
Appearance	Crystalline solid / Powder	[3][5]

Solubility Data

YK11 is practically insoluble in water but is soluble in several organic solvents.[6] The choice of solvent depends on the experimental design, particularly the tolerance of the cell culture or in vivo model to the solvent. DMSO is a common choice for preparing high-concentration stock solutions.

Solvent	Solubility	Reference
DMSO	~4.31 mg/mL (~10 mM)	[7]
Ethanol	~1 mg/mL	[3][8]
Methanol	~1 mg/mL	[3][8]
Acetonitrile	~1 mg/mL	[3][8]
Water	Insoluble / Very low solubility (0.13 g/L)	[6]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of YK11.

Form	Storage Temperature	Stability	Reference
Solid Powder	-20°C	≥ 4 years	[3][5]
In Solvent (Stock Solution)	-80°C	up to 1 year	[5][7]
-20°C	2 weeks to 3 months	[5]

Note: For long-term storage of stock solutions, it is recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Mechanism of Action

YK11 exhibits a dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR), which leads to the translocation of the AR to the nucleus and modulation of gene expression.[1][9] Uniquely, YK11 also significantly increases the expression of follistatin, a potent inhibitor of myostatin.[1][2] Myostatin is a protein that negatively regulates muscle growth; its inhibition allows for enhanced myogenic differentiation and muscle hypertrophy.[2]

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. medkoo.com [medkoo.com]
• 5. medkoo.com [medkoo.com]
• 6. guidechem.com [guidechem.com]
• 7. YK11 | TargetMol [targetmol.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Page loading... [wap.guidechem.com]

Application Notes and Protocols for YK11 in MC3T3-E1 Osteoblast Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing YK11, a selective androgen receptor modulator (SARM), in MC3T3-E1 osteoblast proliferation and differentiation assays. This document includes a summary of quantitative data from published studies, detailed experimental protocols, and diagrams of the key signaling pathways involved.

Introduction

YK11 is a novel steroidal SARM that has demonstrated anabolic effects on muscle and bone tissue.[1][2] In preclinical studies, YK11 has been shown to stimulate the proliferation and differentiation of osteoblastic cells, such as the MC3T3-E1 cell line, which is a well-established model for studying osteogenesis.[1][3] These properties make YK11 a compound of interest for potential therapeutic applications in conditions associated with bone loss, such as osteoporosis.[4][5] This document outlines the necessary protocols to investigate the effects of YK11 on MC3T3-E1 cells.

Data Presentation

The following tables summarize the quantitative data from key studies on the effects of YK11 on MC3T3-E1 cells.

Table 1: Effect of YK11 on MC3T3-E1 Cell Proliferation

Concentration of YK11	Treatment Duration	Assay	Key Findings	Reference
0.5 µM	96 hours	MTS Assay	Significantly increased cell proliferation, similar to 0.01 µM DHT. This effect was reversed by the androgen receptor antagonist, flutamide.	[6]

Table 2: Effect of YK11 on MC3T3-E1 Osteogenic Differentiation Markers

Concentration of YK11	Treatment Duration	Marker	Assay	Key Findings	Reference
0.5 µM	10 days	Alkaline Phosphatase (ALP) Activity	ALP Activity Assay	Significantly increased ALP activity, similar to 0.01 µM DHT.	[4]
0.5 µM	21 days	Mineralization	Alizarin Red S Staining	Increased calcium deposition, indicative of mineralization.	[4]
0.05 - 0.5 µM	14 days	Osteocalcin (OCN) mRNA	RT-qPCR	Increased OCN mRNA expression in a dose-dependent manner.	[4]
0.5 µM	4 and 14 days	Osteoprotegerin (OPG) mRNA	RT-qPCR	Increased OPG mRNA expression, similar to 0.01 µM DHT.	[4]

Experimental Protocols

MC3T3-E1 Cell Culture and Maintenance

This protocol describes the standard procedure for culturing and subculturing the MC3T3-E1 osteoblast precursor cell line.

Materials:

• MC3T3-E1 cells

• Alpha Minimum Essential Medium (α-MEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (100x)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS), sterile

• Culture flasks (T-75)

• Culture dishes/plates

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Complete Growth Medium: Prepare complete growth medium by supplementing α-MEM with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Thawing: Thaw cryopreserved MC3T3-E1 cells rapidly in a 37°C water bath. Transfer the cell suspension to a sterile centrifuge tube containing 10 mL of pre-warmed complete growth medium. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in fresh complete growth medium.

• Culturing: Plate the cells in a T-75 culture flask and incubate at 37°C in a humidified atmosphere of 5% CO2.

• Medium Change: Change the culture medium every 2-3 days.

• Subculturing:

  • When cells reach 80-90% confluency, aspirate the culture medium.

  • Wash the cell monolayer once with sterile PBS.

  • Add 2-3 mL of Trypsin-EDTA solution to the flask and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Neutralize the trypsin by adding 7-8 mL of complete growth medium.

  • Gently pipette the cell suspension up and down to create a single-cell suspension.

  • Transfer a fraction of the cell suspension (typically 1:4 to 1:6 ratio) to a new culture flask containing pre-warmed complete growth medium.

YK11 Treatment

Materials:

• YK11 powder

• Dimethyl sulfoxide (DMSO), sterile

• Complete growth medium or differentiation medium

Procedure:

• Stock Solution Preparation: Prepare a stock solution of YK11 by dissolving it in DMSO. For example, a 10 mM stock solution can be prepared. Store the stock solution at -20°C.

• Working Solution Preparation: On the day of the experiment, dilute the YK11 stock solution to the desired final concentrations using the appropriate culture medium (e.g., complete growth medium for proliferation assays or osteogenic differentiation medium). Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control with the same concentration of DMSO should be included in all experiments.

Osteoblast Proliferation Assay (MTS Assay)

This protocol measures cell proliferation by quantifying the reduction of a tetrazolium compound (MTS) into a colored formazan product by metabolically active cells.

Materials:

• MC3T3-E1 cells

• 96-well culture plates

• Complete growth medium

• YK11 working solutions

• MTS reagent kit

Procedure:

• Cell Seeding: Seed MC3T3-E1 cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: After 24 hours, replace the medium with 100 µL of fresh medium containing various concentrations of YK11 or vehicle control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 96 hours).

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C in a CO2 incubator.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (medium only) and express the results as a percentage of the vehicle-treated control.

Alkaline Phosphatase (ALP) Activity Assay

ALP is an early marker of osteoblast differentiation. This protocol quantifies ALP activity.

Materials:

• MC3T3-E1 cells

• 24-well culture plates

• Osteogenic differentiation medium (α-MEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, 50 µg/mL ascorbic acid, and 10 mM β-glycerophosphate)

• YK11 working solutions

• Cell lysis buffer

• p-Nitrophenyl phosphate (pNPP) substrate solution

• Stop solution (e.g., 3M NaOH)

• Microplate reader

Procedure:

• Cell Seeding and Differentiation: Seed MC3T3-E1 cells in a 24-well plate. Once confluent, replace the growth medium with osteogenic differentiation medium containing different concentrations of YK11 or vehicle control.

• Treatment: Culture the cells for the desired period (e.g., 7-10 days), changing the medium with fresh treatment every 2-3 days.

• Cell Lysis: After the treatment period, wash the cells with PBS and lyse them using a suitable lysis buffer.

• ALP Reaction: Add pNPP substrate solution to each well and incubate at 37°C.

• Stop Reaction: Stop the reaction by adding a stop solution.

• Absorbance Measurement: Measure the absorbance at 405 nm.

• Data Normalization: Normalize the ALP activity to the total protein content of each sample, determined by a protein assay (e.g., BCA assay).

Mineralization Assay (Alizarin Red S Staining)

This assay detects calcium deposits, a late marker of osteoblast differentiation and bone matrix mineralization.

Materials:

• MC3T3-E1 cells

• 24-well culture plates

• Osteogenic differentiation medium

• YK11 working solutions

• 4% Paraformaldehyde (PFA) in PBS

• Alizarin Red S (ARS) solution (2%, pH 4.1-4.3)

• Distilled water

Procedure:

• Cell Seeding and Differentiation: Seed and treat MC3T3-E1 cells with YK11 in osteogenic differentiation medium as described for the ALP activity assay, but for a longer duration (e.g., 21 days).

• Fixation: After the treatment period, aspirate the medium, wash the cells with PBS, and fix them with 4% PFA for 15-30 minutes at room temperature.

• Washing: Wash the fixed cells three times with distilled water.

• Staining: Add Alizarin Red S solution to each well and incubate for 20-30 minutes at room temperature.

• Washing: Aspirate the ARS solution and wash the cells four to five times with distilled water to remove excess stain.

• Visualization: Visualize the stained calcium deposits using a microscope. The mineralized nodules will appear as red-orange stains.

• Quantification (Optional): For quantitative analysis, the stain can be eluted with a solution such as 10% cetylpyridinium chloride and the absorbance can be measured.

Signaling Pathways and Visualizations

YK11 is known to exert its effects on osteoblasts primarily through the androgen receptor (AR). The downstream signaling involves both non-genomic and genomic pathways.

YK11-Induced Osteoblast Proliferation via AR-Akt Signaling

YK11 binds to the androgen receptor, leading to the rapid, non-genomic activation of the PI3K/Akt signaling pathway.[1][4] Activated Akt can then phosphorylate various downstream targets that promote cell cycle progression and survival, ultimately leading to osteoblast proliferation.[1]

Caption: YK11-induced AR-Akt signaling pathway in osteoblasts.

Experimental Workflow for MC3T3-E1 Proliferation Assay

The following diagram illustrates the general workflow for assessing the effect of YK11 on the proliferation of MC3T3-E1 cells.

Caption: Experimental workflow for YK11 proliferation assay.

YK11 and Osteogenic Differentiation Signaling

In addition to proliferation, YK11 promotes osteogenic differentiation. While the direct link is still under investigation, androgens are known to interact with other key osteogenic pathways, such as the Bone Morphogenetic Protein 2 (BMP2)/Smad pathway. It is plausible that YK11, through AR activation, may influence this pathway, leading to the expression of key osteogenic markers like Osteocalcin and Osteoprotegerin.

Caption: Putative signaling for YK11-induced osteogenic differentiation.

References

• 1. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamin K2 stimulates MC3T3-E1 osteoblast differentiation and mineralization through autophagy induction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A specific role for phosphoinositide 3-kinase and AKT in osteoblasts? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 5. Crosstalk between androgen receptor and protein kinase G signaling in bone: implications for osteoporosis therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]

Application Notes: Detection of YK11 Metabolites by Gas Chromatography-Mass Spectrometry

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) and myostatin inhibitor. Due to its potential for misuse in sports, robust analytical methods for its detection are crucial for anti-doping laboratories. YK11 is extensively metabolized in the human body, and the parent compound is typically not found in urine samples. Therefore, detection methods must target its urinary metabolites. The two most significant and long-term metabolites identified for YK11 are 5β-19-nor-pregnane-3α,17β,20-triol and 5β-19-nor-pregnane-3α,17β-diol-20-one. These metabolites are primarily excreted as glucuronide and sulfate conjugates.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of steroid metabolites. However, due to the low volatility and polar nature of these compounds, a multi-step sample preparation procedure including enzymatic hydrolysis, extraction, and chemical derivatization is required prior to GC-MS analysis.

Principle of the Method

This method describes the identification and quantification of the major urinary metabolites of YK11. The protocol involves the enzymatic hydrolysis of glucuronidated and sulfated steroid conjugates, followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the metabolites from the urine matrix. The extracted metabolites are then derivatized to form trimethylsilyl (TMS) ethers, which are more volatile and thermally stable, making them suitable for GC-MS analysis. The TMS derivatives are then separated on a gas chromatograph and detected by a mass spectrometer.

Experimental Workflow

Caption: General experimental workflow for the detection of YK11 metabolites.

YK11 Signaling Pathway

YK11 exhibits a dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR), promoting anabolic effects. Additionally, it significantly increases the expression of follistatin, a potent inhibitor of myostatin. Myostatin is a protein that negatively regulates muscle growth. By inhibiting myostatin, YK11 further enhances muscle development.

Caption: Dual signaling pathways of YK11.

Detailed Experimental Protocols

Disclaimer: The following protocols are representative models based on established methods for the analysis of similar urinary steroid metabolites. Researchers should validate and optimize these protocols for their specific instrumentation and laboratory conditions.

Protocol 1: Sample Preparation and Extraction

1. Enzymatic Hydrolysis of Conjugated Metabolites

• To 2 mL of urine in a glass tube, add an internal standard solution.

• Add 1 mL of phosphate buffer (0.2 M, pH 7.0).

• Add 50 µL of β-glucuronidase/arylsulfatase from Helix pomatia.

• Vortex the mixture and incubate at 55°C for 3 hours.

• Allow the sample to cool to room temperature.

2. Liquid-Liquid Extraction (LLE)

• Adjust the pH of the hydrolyzed urine to 9.5 with a sodium hydroxide solution.

• Add 5 mL of a mixture of n-pentane and diethyl ether (4:1, v/v).

• Vortex vigorously for 5 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer to a new glass tube.

• Repeat the extraction (steps 2.2-2.5) one more time and combine the organic layers.

• Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at 40°C.

3. Solid-Phase Extraction (SPE) - Alternative to LLE

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Load the hydrolyzed urine sample onto the cartridge.

• Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 40% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the metabolites with 3 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Protocol 2: Derivatization

1. Trimethylsilylation (TMS)

• To the dry residue from the extraction step, add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and 10 µL of trimethylchlorosilane (TMCS) as a catalyst.

• Cap the vial tightly and vortex briefly.

• Heat the mixture at 70°C for 30 minutes.

• Cool the vial to room temperature before injection into the GC-MS.

Protocol 3: GC-MS Analysis

1. Gas Chromatography Conditions (Representative)

• GC System: Agilent 7890B GC or equivalent

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp 1: 20°C/min to 240°C

  • Ramp 2: 5°C/min to 310°C, hold for 5 minutes

2. Mass Spectrometry Conditions (Representative)

• MS System: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Full Scan (m/z 50-700) and/or Selected Ion Monitoring (SIM) for targeted analysis.

Quantitative Data

The following table summarizes the expected quantitative data for the TMS-derivatized YK11 metabolites. Retention times are estimates and will vary depending on the specific GC conditions and column used. The characteristic m/z ions are based on the fragmentation patterns of similar trimethylsilylated steroid structures.

Metabolite Name	Derivatized Form	Estimated Retention Time (min)	Characteristic m/z Ions (TMS Derivative)
5β-19-nor-pregnane-3α,17β-diol-20-one	di-TMS	~15.5	448 (M+), 433, 358, 343, 268, 129, 73
5β-19-nor-pregnane-3α,17β,20-triol	tri-TMS	~16.2	536 (M+), 521, 446, 431, 356, 129, 73

Application Note: Quantitative Analysis of YK11 in Dietary Supplements by LC-MS/MS

Abstract

This application note provides a detailed protocol for the quantitative analysis of YK11 in dietary supplements using liquid chromatography-tandem mass spectrometry (LC-MS/MS). YK11 is a selective androgen receptor modulator (SARM) with a steroidal structure. Due to its inherent instability and tendency to hydrolyze, its analysis can be challenging.[1][2] This protocol is designed for researchers, scientists, and drug development professionals to accurately and reliably quantify YK11 in various supplement formulations. The methodology described herein is based on established analytical procedures for the detection of SARMs in dietary supplements.

Introduction

YK11 is a potent SARM that has gained popularity in the fitness and bodybuilding communities for its potential anabolic effects. As an investigational drug, it is not approved for human consumption, yet it is often found as an undeclared ingredient in dietary supplements. This necessitates robust and sensitive analytical methods for its detection and quantification to ensure consumer safety and regulatory compliance. LC-MS/MS offers the high selectivity and sensitivity required for the analysis of trace amounts of YK11 in complex matrices. A key challenge in the analysis of YK11 is its instability, which often leads to the non-detection of the protonated molecule ([M+H]+) at m/z 431.[1][2] Instead, the sodium adduct ([M+Na]+) at m/z 453.3 is often utilized for its identification and confirmation.[1][2] This application note provides a comprehensive protocol for the extraction and LC-MS/MS analysis of YK11 from dietary supplements.

Experimental Protocol

Sample Preparation

The following protocol is designed for the extraction of YK11 from capsule and liquid dietary supplements.

1.1. For Capsule Supplements:

• Accurately weigh the contents of a representative number of capsules to determine the average fill weight.

• Transfer a portion of the powdered capsule content, equivalent to a single dose, into a 50 mL centrifuge tube.

• Add 20 mL of methanol to the tube.

• Vortex the tube for 1 minute to ensure thorough mixing.

• Sonicate the mixture for 30 minutes in a sonication bath.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

1.2. For Liquid Supplements:

• Pipette a volume of the liquid supplement equivalent to a single dose into a 50 mL centrifuge tube.

• Add 20 mL of methanol to the tube.

• Vortex the tube for 1 minute.

• Sonicate the mixture for 30 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

2.1. LC Conditions:

Parameter	Value
LC System	Sciex ExionLC AC or equivalent
Column	Phenomenex Luna Omega C18 (100 x 2.1 mm, 1.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	1 µL

Table 1: Gradient Elution Program

Time (min)	% B
0.0	10
1.0	10
8.0	90
10.0	90
10.1	10
12.0	10

2.2. MS/MS Conditions:

Parameter	Value
Mass Spectrometer	Sciex X500R QTOF or equivalent triple quadrupole MS
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (Q1)	m/z 453.3 ([M+Na]+)
Product Ions (Q3)	To be determined by infusion of a YK11 standard
Collision Energy (CE)	To be optimized for each transition
Ion Source Temperature	550 °C
IonSpray Voltage	5500 V

Note: The product ions and collision energies for Multiple Reaction Monitoring (MRM) must be optimized for the specific tandem mass spectrometer being used. This is achieved by infusing a standard solution of YK11 and performing a product ion scan to identify the most abundant and stable fragment ions, followed by a collision energy optimization for each precursor-product ion transition.

Data Presentation

The following tables summarize the key quantitative parameters for the LC-MS/MS analysis of YK11.

Table 2: Mass Spectrometric Parameters for YK11

Compound	Precursor Ion (m/z)	Adduct
YK11	453.3	[M+Na]+

Table 3: Chromatographic and Quantitative Parameters (Hypothetical values for a fully validated method)

Compound	Retention Time (min)	LOD (ng/mL)	LOQ (ng/mL)
YK11	Value to be determined	Value to be determined	Value to be determined

Note: Retention time, Limit of Detection (LOD), and Limit of Quantification (LOQ) are instrument and method dependent and should be determined during method validation.

Visualizations

References

• 1. Development and validation of liquid chromatography-tandem mass spectrometry method for screening six selective androgen receptor modulators in dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

appropriate solvents for YK11 in vivo administration (e.g., PEG300, corn oil)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the selection of appropriate solvents and the preparation of formulations for the in vivo administration of YK11, a selective androgen receptor modulator (SARM). This document includes quantitative solubility data, detailed experimental protocols for vehicle preparation and administration, and visualizations of the key signaling pathways associated with YK11's mechanism of action.

Data Presentation: Solubility of YK11 in Common In Vivo Vehicles

The solubility of YK11 is a critical factor in achieving appropriate concentrations for in vivo studies. The following table summarizes the known solubility of YK11 in various solvent systems suitable for animal research.

Vehicle Composition	Solubility (mg/mL)	Notes
10% DMSO / 90% Corn Oil	≥ 2.5	A common vehicle for oral gavage of lipophilic compounds. The mixture may form an emulsion and should be vortexed thoroughly before each administration to ensure homogeneity[1][2][3][4].
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.5	A multi-component system designed to improve the solubility and bioavailability of poorly soluble compounds. Suitable for both intraperitoneal and oral administration[1][2][3].
10% DMSO / 90% (20% SBE-β-CD in saline)	≥ 2.5	Utilizes sulfobutylether-β-cyclodextrin (SBE-β-CD) to enhance the aqueous solubility of YK11[1][3].
DMSO	20	Suitable for preparing high-concentration stock solutions for in vitro work, but requires significant dilution for in vivo administration to avoid toxicity. Ultrasonic treatment may be needed[1].

Experimental Protocols

This section provides detailed methodologies for the preparation of YK11 formulations and procedures for administration in rodent models.

Protocol 1: Preparation of YK11 in 10% DMSO / 90% Corn Oil for Oral Gavage

This protocol is suitable for delivering YK11 orally to rodents.

Materials:

• YK11 powder

• Dimethyl sulfoxide (DMSO), sterile

• Corn oil, sterile

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipettes

Procedure:

• Prepare a Stock Solution in DMSO:

  • Accurately weigh the desired amount of YK11 powder.

  • Dissolve the YK11 powder in a minimal amount of DMSO to create a concentrated stock solution (e.g., 25 mg/mL). Vortex thoroughly until the powder is completely dissolved. Ultrasonic treatment can be used to aid dissolution if necessary[1].

• Prepare the Final Formulation:

  • In a sterile tube, add the required volume of the YK11 stock solution to achieve the final desired concentration in the total volume of the formulation.

  • Add sterile corn oil to the tube to bring the final volume to the desired amount, ensuring the final concentration of DMSO is 10%.

  • Vortex the mixture vigorously for at least 1-2 minutes to create a uniform emulsion. As DMSO and corn oil are immiscible, this step is crucial for consistent dosing[4].

• Administration:

  • Immediately before each administration, vortex the emulsion again to ensure homogeneity.

  • Administer the formulation to the animal via oral gavage using an appropriately sized feeding needle. A typical volume for mice is 5-10 mL/kg of body weight.

Storage:

It is recommended to prepare this formulation fresh before each use due to the potential for the emulsion to separate over time. If short-term storage is necessary, store at 2-8°C and protect from light, ensuring to vortex thoroughly before use.

Protocol 2: Preparation of YK11 in 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline

This formulation is suitable for both intraperitoneal (i.p.) injection and oral gavage and can provide a clear solution.

Materials:

• YK11 powder

• Dimethyl sulfoxide (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80 (Polysorbate 80), sterile

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Initial Dissolution in DMSO:

  • Weigh the required amount of YK11 powder.

  • Dissolve the powder in DMSO to create a stock solution. The volume of DMSO should be 10% of the final desired volume. Vortex thoroughly until fully dissolved[5][6].

• Sequential Addition of Co-solvents:

  • Add PEG300 to the DMSO solution, corresponding to 40% of the final volume. Vortex until the solution is homogeneous[5][6].

  • Add Tween-80 to the mixture, representing 5% of the final volume. Vortex again to ensure uniform mixing[5][6].

• Final Dilution with Saline:

  • Slowly add sterile saline to the mixture to reach the final volume (45% of the total). Vortex thoroughly. The final formulation should be a clear solution[5][6].

  • If any precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.

Storage:

This solution is generally more stable than the corn oil emulsion. It can be stored at 2-8°C for a short period, protected from light. For longer-term storage, aliquoting and freezing at -20°C is recommended. Avoid repeated freeze-thaw cycles.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways modulated by YK11 and a general experimental workflow for in vivo studies.

Figure 1: YK11 Signaling Pathways in Muscle Cells.

YK11 acts as a partial agonist to the androgen receptor (AR), leading to the nuclear translocation of the AR-YK11 complex[7][8]. This complex upregulates the expression of follistatin and myogenic regulatory factors[7][8][9]. Follistatin, in turn, inhibits myostatin, a negative regulator of muscle growth. Concurrently, YK11 activates the Akt signaling pathway, which promotes protein synthesis through the mTOR pathway, involving the activation of p70S6K and the inhibition of 4E-BP1[1][10].

Figure 2: General Experimental Workflow for YK11 In Vivo Studies.

The workflow for in vivo studies with YK11 involves careful preparation of the dosing solution, accurate administration to the animal models, and subsequent monitoring and analysis. Proper vehicle selection and preparation are critical for the reliability and reproducibility of the experimental results.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. lifetechindia.com [lifetechindia.com]
• 4. Gavage [ko.cwru.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Regulation of myogenic differentiation by androgens: cross talk between androgen receptor/ beta-catenin and follistatin/transforming growth factor-beta signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of Follistatin during Androgen Regulation of Body Composition - Rajan Singh [grantome.com]
• 9. Up-Regulation of Follistatin-Like 1 By the Androgen Receptor and Melanoma Antigen-A11 in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Cell-Based Assays to Measure YK11's Anabolic Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on skeletal muscle.[1][2][3] Unlike traditional anabolic steroids, YK11 exhibits a unique mechanism of action. It functions as a partial agonist of the androgen receptor (AR), but a significant portion of its anabolic activity is attributed to its ability to increase the expression of follistatin (Fst), a potent inhibitor of myostatin.[1][4][5] Myostatin is a protein that negatively regulates muscle growth; by inhibiting myostatin, YK11 promotes muscle cell differentiation and growth.[3][6]

These application notes provide detailed protocols for cell-based assays designed to investigate and quantify the anabolic and myostatin-inhibiting properties of YK11. The primary cell model utilized is the C2C12 mouse myoblast cell line, a well-established in vitro model for studying myogenesis. Additionally, protocols for androgen receptor (AR) activity assays are described.

Key Concepts and Mechanisms

YK11's anabolic activity is primarily mediated through two interconnected pathways:

• Partial Androgen Receptor Agonism: YK11 binds to the androgen receptor, initiating downstream signaling cascades that contribute to muscle growth. However, it acts as a partial agonist, meaning it doesn't induce the full conformational change in the AR that a full agonist like dihydrotestosterone (DHT) does.[4][7] This partial agonism is thought to contribute to its selective anabolic effects with potentially fewer androgenic side effects.

• Induction of Follistatin: A key and distinguishing feature of YK11 is its ability to significantly increase the expression of follistatin.[4][5][8] Follistatin, in turn, binds to and neutralizes myostatin, a member of the transforming growth factor-beta (TGF-β) superfamily that potently inhibits myoblast differentiation and muscle growth.[3][9] This myostatin inhibition is a major contributor to the anabolic effects of YK11.

The following assays are designed to probe these mechanisms and quantify the anabolic potential of YK11 in a controlled, in vitro setting.

Data Presentation

Table 1: Effect of YK11 and DHT on Myogenic Regulatory Factor (MRF) mRNA Expression in C2C12 Cells

Treatment (500 nM)	Myf5 mRNA Expression (Fold Change vs. Control)	MyoD mRNA Expression (Fold Change vs. Control)	Myogenin mRNA Expression (Fold Change vs. Control)
Day 2
YK11	~2.5[4]	~2.0[4]	~2.0[4]
DHT	~2.0[4]	~1.8[4]	~1.5[4]
Day 4
YK11	~4.5 [4]	~2.5[4]	~3.5 [4]
DHT	~2.5[4]	~2.0[4]	~2.0[4]

Data extracted and synthesized from Kanno et al., 2013.[4]

Table 2: Effect of YK11 and DHT on Follistatin (Fst) mRNA Expression in C2C12 Cells

Treatment (500 nM)	Fst mRNA Expression (Fold Change vs. Control)
Day 2
YK11	~3.0 [4]
DHT	No significant change[4]
Day 4
YK11	~4.0 [4]
DHT	No significant change[4]

Data extracted and synthesized from Kanno et al., 2013.[4]

Experimental Protocols

Protocol 1: C2C12 Myoblast Differentiation Assay

This assay assesses the ability of YK11 to induce the differentiation of C2C12 myoblasts into myotubes, a key indicator of its anabolic activity.

Materials:

• C2C12 mouse myoblast cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Horse Serum (HS)

• Penicillin-Streptomycin solution

• YK11

• Dihydrotestosterone (DHT) as a positive control

• Phosphate Buffered Saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Staining solution (e.g., Giemsa or antibodies against Myosin Heavy Chain)

• Microscope

Procedure:

• Cell Seeding: Seed C2C12 myoblasts in 24-well plates at a density of 2 x 10^4 cells/well in growth medium (DMEM with 10% FBS and 1% penicillin-streptomycin) and incubate at 37°C in a 5% CO2 incubator until they reach 80-90% confluency.

• Induction of Differentiation: Once confluent, aspirate the growth medium and replace it with differentiation medium (DMEM with 2% horse serum and 1% penicillin-streptomycin).

• Treatment: Add YK11 at various concentrations (e.g., 10, 100, 500 nM) to the differentiation medium.[4] Include a vehicle control (e.g., DMSO or ethanol) and a positive control (DHT, 500 nM).[4]

• Incubation: Incubate the cells for 4-7 days, replacing the differentiation medium with fresh medium and treatments every 2 days.

• Assessment of Differentiation:

  • Morphological Analysis: After the incubation period, wash the cells with PBS, fix them, and stain with Giemsa. Myotube formation (elongated, multinucleated cells) can be observed and quantified under a microscope.

  • Immunofluorescence: For more specific analysis, perform immunofluorescence staining for Myosin Heavy Chain (MyHC), a terminal differentiation marker.[4]

Protocol 2: Quantitative Real-Time PCR (qRT-PCR) for Myogenic and Follistatin Gene Expression

This protocol quantifies the effect of YK11 on the mRNA expression levels of key myogenic regulatory factors (MyoD, Myf5, myogenin) and follistatin.

Materials:

• C2C12 cells treated as in Protocol 1

• RNA extraction kit (e.g., TRIzol reagent or column-based kits)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (MyoD, Myf5, myogenin, Fst) and a housekeeping gene (e.g., β-actin or GAPDH)

• qPCR instrument

Procedure:

• Cell Culture and Treatment: Culture and treat C2C12 cells with YK11 and controls as described in Protocol 1 for 2 and 4 days.[4]

• RNA Extraction: At the desired time points, lyse the cells and extract total RNA according to the manufacturer's protocol of the chosen RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression of the target genes in YK11-treated cells compared to the vehicle control, normalized to the housekeeping gene.[4]

Protocol 3: Androgen Receptor (AR) Luciferase Reporter Assay

This assay measures the ability of YK11 to activate the androgen receptor and induce the transcription of a reporter gene.

Materials:

• HEK293 or a similar cell line

• Expression vector for the human androgen receptor (AR)

• Reporter plasmid containing an androgen response element (ARE) driving the expression of a luciferase gene (e.g., pGL3-ARE-luc)

• Transfection reagent

• Cell lysis buffer

• Luciferase assay substrate

• Luminometer

• YK11, DHT (positive control), and an AR antagonist (e.g., flutamide)

Procedure:

• Cell Seeding: Seed HEK293 cells in a 96-well plate.

• Transfection: Co-transfect the cells with the AR expression vector and the ARE-luciferase reporter plasmid using a suitable transfection reagent.

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of YK11, DHT, or YK11 in combination with an AR antagonist.[7]

• Incubation: Incubate the cells for another 24 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay system.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein concentration. The results will indicate the extent of AR activation by YK11.

Mandatory Visualizations

Caption: YK11 Signaling Pathway for Anabolic Activity.

Caption: Experimental Workflow for C2C12 Myoblast Differentiation Assay.

Caption: Logical Relationship of YK11's Anabolic Mechanisms.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. guidechem.com [guidechem.com]
• 3. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 5. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. swolverine.com [swolverine.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Application Notes & Protocols: Synthesis and Application of Stable-Isotope-Labeled YK11

For Research Use Only

Introduction

YK11, chemical name (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal Selective Androgen Receptor Modulator (SARM).[1] Unlike most non-steroidal SARMs, YK11 possesses a steroid backbone derived from dihydrotestosterone (DHT).[1] It functions as a partial agonist of the androgen receptor and is noted for its potent anabolic effects, which are mediated in part by increasing the expression of follistatin, a myostatin inhibitor.[1][2][3]

Stable-isotope-labeled compounds are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies.[] The incorporation of stable isotopes, such as deuterium (²H) or carbon-13 (¹³C), creates a heavier version of the drug molecule that is chemically identical but distinguishable by mass spectrometry (MS).[] This allows it to be used as an ideal internal standard for quantitative bioanalysis, ensuring high accuracy and precision.[] Studies on YK11 metabolism have utilized deuterium-labeled analogs to successfully identify and characterize its metabolites in urine, as the parent compound is extensively metabolized and not detected intact.[5][6][7]

This document provides a detailed protocol for the synthesis, characterization, and application of a carbon-13 labeled version of YK11, specifically at the methyl ester position ([¹³C-methyl]-YK11). This labeled analog serves as a critical reagent for researchers investigating the pharmacology and metabolic fate of YK11.

Proposed Synthetic Strategy for [¹³C-methyl]-YK11

The synthesis of [¹³C-methyl]-YK11 can be efficiently achieved via a late-stage esterification of the corresponding carboxylic acid precursor. This strategy is advantageous as it introduces the isotopic label in the final synthetic step, maximizing isotopic incorporation and simplifying purification. The precursor, YK11 carboxylic acid, can be synthesized according to established literature methods for YK11, with a final hydrolysis step to yield the acid.[8] The subsequent esterification is performed using a ¹³C-labeled methylating agent.

Synthetic Workflow Diagram

The overall workflow for the preparation and validation of [¹³C-methyl]-YK11 is depicted below.

Caption: High-level workflow for the synthesis and application of [¹³C-methyl]-YK11.

Experimental Protocols

Protocol 1: Synthesis of [¹³C-methyl]-YK11

This protocol describes the final esterification step to introduce the ¹³C-label.

Materials:

• YK11-carboxylic acid (Precursor)

• ¹³C-Methyl Iodide (¹³CH₃I, 99% isotopic purity)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Deionized Water

Procedure:

• To a solution of YK11-carboxylic acid (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (3.0 eq).

• Stir the suspension at room temperature for 15 minutes under an inert atmosphere (Nitrogen or Argon).

• Add ¹³C-Methyl Iodide (1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at 40°C for 4 hours, monitoring progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and quench by adding deionized water.

• Extract the aqueous mixture three times with ethyl acetate.

• Combine the organic layers and wash sequentially with deionized water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude [¹³C-methyl]-YK11 by flash column chromatography or preparative HPLC to achieve desired purity.

Representative Synthesis Data

The following table summarizes representative quantitative data for the synthesis protocol.

Parameter	Value
Starting Material (YK11-acid)	100 mg
Molar Mass (YK11-acid)	416.51 g/mol
Molar Mass ([¹³C-methyl]-YK11)	431.54 g/mol
Product Yield (crude)	~95 mg
Product Yield (purified)	78 mg
Reaction Yield	~75%
Chemical Purity (by HPLC)	>98%
Isotopic Enrichment (by MS)	>99% ¹³C

Characterization and Quality Control

Proper characterization is essential to confirm the identity, purity, and isotopic enrichment of the final product.

Protocol 2: LC-MS/MS Characterization

Objective: To confirm the mass of [¹³C-methyl]-YK11 and establish its fragmentation pattern for use in quantitative assays.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole or High-Resolution Mass Spectrometer (e.g., Q-TOF) with an Electrospray Ionization (ESI) source.

Procedure:

• Prepare a 1 µg/mL solution of the synthesized [¹³C-methyl]-YK11 in methanol.

• Inject the solution onto an appropriate C18 HPLC column.

• Perform a full scan analysis in positive ESI mode to identify the protonated molecular ion [M+H]⁺.

• Perform a product ion scan (MS/MS) on the [M+H]⁺ ion to determine its characteristic fragmentation pattern. The collision energy should be optimized to yield structurally informative fragments.

Analytical Workflow Diagram

Caption: Workflow for the analytical characterization of synthesized [¹³C-methyl]-YK11.

Expected Analytical Data

The table below outlines the expected mass spectrometry results for unlabeled and labeled YK11.

Compound	Formula	Exact Mass	Expected [M+H]⁺ Ion	Key MS/MS Fragments
YK11 (unlabeled)	C₂₅H₃₄O₆	430.2355	m/z 431.2428	Varies with conditions
[¹³C-methyl]-YK11	C₂₄¹³CH₃₄O₆	431.2389	m/z 432.2462	Mass shift of +1 on fragments containing the ¹³C-methyl ester

Note: ¹H and ¹³C NMR spectroscopy should also be performed. The ¹³C NMR will show a highly enriched signal for the ester methyl carbon, and the ¹H NMR will show characteristic coupling between the methyl protons and the ¹³C nucleus (J-coupling).

Application Protocol

Protocol 3: Use of [¹³C-methyl]-YK11 in a Plasma Metabolic Stability Assay

Objective: To quantify the degradation of unlabeled YK11 over time in plasma using [¹³C-methyl]-YK11 as an internal standard (IS).

Materials:

• Human plasma (or other species of interest)

• Unlabeled YK11 (Test Compound)

• [¹³C-methyl]-YK11 (Internal Standard, IS)

• Acetonitrile (ACN) with 0.1% Formic Acid (Protein Precipitation Solution)

• Phosphate Buffered Saline (PBS), pH 7.4

• Incubator/water bath at 37°C

Procedure:

• Incubation:

  • Pre-warm plasma to 37°C.

  • Spike unlabeled YK11 into the plasma to a final concentration of 1 µM.

  • At specified time points (e.g., 0, 5, 15, 30, 60, 120 min), withdraw an aliquot (e.g., 50 µL) of the incubation mixture.

• Sample Quenching & Extraction:

  • Immediately add the 50 µL aliquot to a microcentrifuge tube containing 150 µL of ice-cold ACN with 0.1% Formic Acid.

  • Crucially, the ACN solution should be pre-spiked with [¹³C-methyl]-YK11 at a fixed concentration (e.g., 100 nM). This ensures that the IS is added after the reaction is stopped, normalizing for any sample loss during workup.

• Sample Processing:

  • Vortex the tubes vigorously for 1 minute to precipitate plasma proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze samples using a validated LC-MS/MS method with Multiple Reaction Monitoring (MRM).

  • Monitor the transition for unlabeled YK11 (e.g., 431.2 -> fragment) and [¹³C-methyl]-YK11 (e.g., 432.2 -> fragment).

• Data Analysis:

  • Calculate the peak area ratio (Unlabeled YK11 / IS).

  • Plot the natural log of the peak area ratio versus time.

  • Determine the elimination rate constant (k) from the slope of the line and calculate the half-life (t₁/₂ = 0.693/k).

Metabolic Assay Workflow Diagram

Caption: Step-by-step workflow for an in vitro plasma stability assay using a labeled internal standard.

Representative Stability Data

Time Point (min)	Peak Area (YK11)	Peak Area (IS)	Peak Area Ratio (Analyte/IS)	% Remaining
0	485,100	501,200	0.968	100.0%
5	455,900	498,500	0.915	94.5%
15	390,200	505,100	0.773	79.8%
30	288,400	495,300	0.582	60.1%
60	165,300	502,800	0.329	34.0%
120	55,100	499,000	0.110	11.4%

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. guidechem.com [guidechem.com]
• 3. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fis.dshs-koeln.de [fis.dshs-koeln.de]
• 8. Mass spectrometric characterization of the selective androgen receptor modulator (SARM) YK-11 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing YK11's Effect on Bone Formation

Here is a detailed protocol for assessing the effect of YK11 on bone formation, designed for researchers, scientists, and drug development professionals.

1. Introduction

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered interest for its potent anabolic effects.[1] Structurally derived from dihydrotestosterone (DHT), YK11 acts as a partial agonist of the androgen receptor (AR).[1][2] Research has shown that YK11 not only promotes myogenic differentiation but also stimulates osteoblastic proliferation and differentiation.[3][4] It has been demonstrated to increase key markers of bone formation, including alkaline phosphatase (ALP), osteoprotegerin, and osteocalcin, and to enhance bone mineralization.[3][4][5] The mechanism appears to involve the activation of the Akt signaling pathway through a non-genomic action of the androgen receptor.[3][4] Some evidence also suggests a potential role for the BMP2/Smad signaling pathway.[6][7]

These application notes provide a comprehensive protocol for evaluating the osteogenic effects of YK11, encompassing both in vitro studies using osteoblast precursor cells and in vivo studies using an animal model of osteoporosis.

2. YK11 Signaling Pathway in Osteoblasts

The proposed mechanism of YK11's action on bone formation involves its interaction with the androgen receptor, leading to the activation of downstream signaling pathways that promote osteoblast differentiation and mineralization.

Proposed signaling pathway of YK11 in osteoblasts.

3. Overall Experimental Workflow

The assessment protocol follows a logical progression from initial in vitro screening to more complex in vivo validation.

High-level workflow for assessing YK11's osteogenic effects.

Application Note 1: In Vitro Assessment of YK11 on Osteoblast Function

Objective: To determine the direct effects of YK11 on the proliferation, differentiation, and mineralization of osteoblast precursor cells in culture. The murine osteoblast precursor cell line MC3T3-E1 is recommended for these assays.[3][4]

Protocol 1.1: Cell Culture and Treatment

• Cell Line: Murine MC3T3-E1 subclone 4 (ATCC® CRL-2593™).

• Culture Medium: Alpha Minimum Essential Medium (α-MEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Osteogenic Differentiation Medium: Culture Medium supplemented with 50 µg/mL ascorbic acid and 10 mM β-glycerophosphate.[8]

• Cell Seeding: Seed MC3T3-E1 cells in appropriate well plates (e.g., 96-well for proliferation, 24-well for ALP and mineralization) at a density of 5 x 10³ cells/cm².

• Treatment: After 24 hours of incubation to allow for cell attachment, replace the medium with Osteogenic Differentiation Medium containing various concentrations of YK11 (e.g., 0, 0.1, 0.5, 1.0 µM) or a positive control like Dihydrotestosterone (DHT, 0.01 µM).[3] A vehicle control (e.g., 0.1% DMSO) must be included.

• Incubation: Culture the cells for the required duration for each assay (e.g., 1-5 days for proliferation, 7-14 days for ALP, 14-21 days for mineralization). Change the medium every 2-3 days.

Protocol 1.2: Cell Proliferation Assay (MTT Assay)

• Timeline: Day 1, 3, and 5 post-treatment.

• Procedure:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Protocol 1.3: Alkaline Phosphatase (ALP) Activity Assay

• Timeline: Day 7 and 14 post-treatment.

• Procedure (Colorimetric p-NPP method): [9][10]

  • Wash cells twice with PBS.

  • Lyse cells with 0.1% Triton X-100 in PBS.

  • Add p-Nitrophenyl Phosphate (p-NPP) substrate solution to the cell lysate.

  • Incubate at 37°C for 15-30 minutes.

  • Stop the reaction by adding 3M NaOH.

  • Measure the absorbance at 405 nm.

  • Normalize the ALP activity to the total protein content of the lysate (determined by a BCA assay).

Protocol 1.4: Mineralization Assay (Alizarin Red S Staining)

• Timeline: Day 21 post-treatment.

• Procedure: [11][12][13]

  • Wash cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Wash twice with deionized water.

  • Stain with 40 mM Alizarin Red S (ARS) solution (pH 4.2) for 20 minutes at room temperature.

  • Wash 3-5 times with deionized water to remove excess stain.

  • Qualitative Analysis: Visualize and capture images of the red-stained calcium nodules using a microscope.

  • Quantitative Analysis: Elute the stain by adding 10% cetylpyridinium chloride to each well. Incubate for 15 minutes with shaking. Transfer the supernatant to a 96-well plate and measure the absorbance at 562 nm.

Protocol 1.5: Gene Expression Analysis (RT-qPCR)

• Timeline: Day 4 and 14 post-treatment.

• Target Genes: Osteoprotegerin (OPG) and Osteocalcin (OC).[3] Use a housekeeping gene (e.g., GAPDH) for normalization.

• Procedure:

  • Isolate total RNA from the cells using a suitable kit (e.g., TRIzol).

  • Synthesize cDNA using a reverse transcription kit.

  • Perform quantitative PCR (qPCR) using SYBR Green or TaqMan probes with primers specific to the target genes.

  • Calculate the relative gene expression using the ΔΔCt method.

Protocol 1.6: Protein Quantification (ELISA for Osteocalcin)

• Timeline: Day 14 and 21 post-treatment.

• Procedure: [14][15]

  • Collect the cell culture supernatant.

  • Quantify the concentration of secreted Osteocalcin using a commercially available mouse Osteocalcin ELISA kit, following the manufacturer's instructions.

  • Normalize the results to the total cell number or protein content.

Data Presentation: In Vitro Results

All quantitative data should be presented as mean ± standard deviation (SD) and analyzed using appropriate statistical tests (e.g., ANOVA).

Parameter	Control (Vehicle)	YK11 (0.1 µM)	YK11 (0.5 µM)	YK11 (1.0 µM)	DHT (0.01 µM)
Cell Proliferation (OD at 570nm, Day 5)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
ALP Activity (U/mg protein, Day 14)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Mineralization (OD at 562nm, Day 21)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Osteocalcin Gene Expression (Fold Change, Day 14)	1.0	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Secreted Osteocalcin (ng/mL, Day 21)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD

Application Note 2: In Vivo Assessment of YK11 on Bone Formation

Objective: To evaluate the efficacy of YK11 in preventing bone loss and promoting bone formation in a preclinical animal model of osteoporosis.

Animal Model: The ovariectomized (OVX) rat is the gold-standard model for postmenopausal osteoporosis, characterized by rapid bone loss due to estrogen deficiency.[16][17]

Protocol 2.1: Animal Handling and Dosing

• Animals: Female Sprague-Dawley rats (12 weeks old).

• Groups (n=8-10 per group):

  • SHAM: Sham-operated + Vehicle.

  • OVX: Ovariectomized + Vehicle.

  • OVX + YK11 (Low Dose, e.g., 1 mg/kg/day).

  • OVX + YK11 (High Dose, e.g., 5 mg/kg/day).

  • OVX + Positive Control (e.g., Alendronate).

• Procedure:

  • Perform bilateral ovariectomy or sham surgery. Allow a 2-week recovery and onset of bone loss.

  • Administer YK11 or vehicle daily via oral gavage for 8-12 weeks.

  • Monitor animal weight and health throughout the study.

  • At the end of the study, collect blood via cardiac puncture and euthanize the animals. Harvest femurs and lumbar vertebrae for analysis.

Protocol 2.2: Micro-Computed Tomography (µCT) Analysis

• Sample: Distal femur or lumbar vertebra.

• Procedure: [18][19]

  • Scan the bones using a high-resolution µCT system.

  • Reconstruct 3D images of the trabecular and cortical bone.

  • Analyze a defined region of interest (ROI) in the trabecular bone of the femoral metaphysis or vertebral body.

• Key Parameters: [19][20]

  • Bone Mineral Density (BMD, g/cm³).

  • Bone Volume / Total Volume (BV/TV, %).

  • Trabecular Number (Tb.N, 1/mm).

  • Trabecular Thickness (Tb.Th, µm).

  • Trabecular Separation (Tb.Sp, µm).

Protocol 2.3: Biomechanical Testing

• Sample: Femoral mid-shaft.

• Procedure (Three-Point Bending Test): [16]

  • Place the femur on two supports.

  • Apply a load to the mid-point of the diaphysis at a constant speed until fracture.

  • Record the force-displacement curve.

• Key Parameters:

  • Ultimate Load (N): Maximum force the bone can withstand before fracture (strength).

  • Stiffness (N/mm): Slope of the linear portion of the curve (resistance to deformation).

  • Energy to Failure (mJ): Area under the curve (toughness).

Protocol 2.4: Serum Biomarker Analysis

• Sample: Serum collected at the end of the study.

• Procedure (ELISA):

  • Use commercially available rat-specific ELISA kits to measure the concentration of bone turnover markers.

• Key Markers: [16]

  • Bone Formation: Osteocalcin (OC), Procollagen type I N-terminal propeptide (P1NP).

  • Bone Resorption: C-terminal telopeptide of type I collagen (CTX-I).

Data Presentation: In Vivo Results

Parameter	SHAM + Vehicle	OVX + Vehicle	OVX + YK11 (Low)	OVX + YK11 (High)	OVX + Positive Ctrl
Femoral BV/TV (%)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Trabecular Number (1/mm)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Trabecular Thickness (µm)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Ultimate Load (N)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Serum Osteocalcin (ng/mL)	Value ± SD	Value ± SD	Value ± SD	Value ± SD	Value ± SD

4. Logical Relationship of Experimental Phases

The protocol is designed to logically connect cellular mechanisms with systemic effects on bone health.

Logical flow from cellular observations to systemic outcomes.

This protocol provides a robust framework for assessing the osteogenic properties of YK11. Positive results from both the in vitro and in vivo phases would provide strong evidence for YK11 as a potential therapeutic agent for conditions characterized by bone loss, such as osteoporosis.

Future studies could explore:

• The effects of YK11 in other animal models, such as glucocorticoid-induced osteoporosis or fracture healing models.[21][22]

• Deeper mechanistic studies to confirm the roles of the Akt and BMP2/Smad signaling pathways using specific inhibitors.

• Pharmacokinetic and toxicological studies to establish a safety profile for YK11.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. YK-11 [medbox.iiab.me]
• 3. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 4. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. drmillett.com [drmillett.com]
• 10. Alkaline Phosphatase Activity of Serum Affects Osteogenic Differentiation Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alizarin Red Staining: A Technique to Visualize Mineralization by Cultured Osteoblasts [jove.com]
• 12. benchchem.com [benchchem.com]
• 13. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. cloud-clone.com [cloud-clone.com]
• 16. Animal Models of Osteoporosis – Greentech Bioscience Preclinical CRO Services [en.greentech-bio.com]
• 17. Animal Models for Age-Related Osteoporosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Using Micro-CT Derived Bone Microarchitecture to Analyze Bone Stiffness – A Case Study on Osteoporosis Rat Bone - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ismni.org [ismni.org]
• 20. mdpi.com [mdpi.com]
• 21. revmedchir.ro [revmedchir.ro]
• 22. jcimcr.org [jcimcr.org]

Application Notes & Protocols: Evaluating YK11 Efficacy in Animal Models of Sarcopenia

For Researchers, Scientists, and Drug Development Professionals

Introduction to YK11 and Sarcopenia

Sarcopenia is a progressive and generalized skeletal muscle disorder involving the accelerated loss of muscle mass and function that is associated with aging.[1][2][3] This condition poses a significant challenge to healthy aging, leading to increased risks of falls, fractures, and physical disability.[4] The development of therapeutic interventions is a critical area of research.

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered interest for its potent anabolic effects on muscle tissue.[5][6] Its unique dual mechanism of action distinguishes it from other SARMs. YK11 functions as a partial agonist of the androgen receptor (AR) and, notably, as a myostatin inhibitor.[5][6][7] It achieves myostatin inhibition by increasing the expression of Follistatin (FST), a natural antagonist to myostatin.[5][6][8][9][10] By suppressing myostatin, a key negative regulator of muscle growth, YK11 may permit muscle hypertrophy beyond normal genetic limits.[7][8][10][11] This application note provides a comprehensive overview and detailed protocols for testing the efficacy of YK11 in preclinical animal models of sarcopenia.

YK11 Mechanism of Action

YK11 exerts its anabolic effects through two primary pathways:

• Partial Androgen Receptor Agonism : YK11 binds to androgen receptors in muscle and bone, initiating anabolic processes.[5][7][8] However, as a partial agonist, it does not induce the full transcriptional activation typical of potent androgens like dihydrotestosterone (DHT), which may reduce the risk of androgenic side effects.[5][12]

• Myostatin Inhibition via Follistatin : The primary anabolic effect of YK11 is attributed to its ability to significantly increase the production of Follistatin.[5][6][8][9] Follistatin binds to and inhibits myostatin, a protein that actively suppresses muscle growth.[7][10] This inhibition removes the natural brake on muscle development, leading to increased muscle mass.[7][8][10] In vitro studies have confirmed that YK11 induces myogenic differentiation by upregulating Follistatin.[9]

Signaling Pathway Diagram

Caption: YK11's dual mechanism: partial AR agonism and induction of Follistatin to inhibit Myostatin.

Selection of Animal Models for Sarcopenia

The choice of an appropriate animal model is critical for studying sarcopenia and evaluating therapeutic candidates like YK11.[4] Mice are the most commonly used organisms due to their genetic tractability and relatively short lifespan.[2][4]

Model Type	Specific Model	Description	Advantages	Disadvantages
Aging Models	Naturally Aged Mice (e.g., C57BL/6J)	Mice aged 18-25 months or older exhibit natural sarcopenic phenotypes.[4][13]	Most closely mimics human age-related sarcopenia.	Time-consuming and expensive to maintain an aged colony.[2]
Senescence-Accelerated Mouse (SAMP8)	A genetically selected strain that displays accelerated aging phenotypes, including sarcopenia, around 8-10 months of age.[4][14]	Rapid onset of age-related phenotypes.	The underlying genetics may not fully reflect normal aging.
Disuse Models	Hindlimb Unloading (HLU) / Suspension (HLS)	Induces rapid muscle atrophy by preventing hindlimb weight-bearing.[4]	Rapid and robust induction of muscle atrophy; well-established model.	Mimics disuse atrophy more than primary sarcopenia; does not capture all aspects of aging.
Chemically-Induced Models	Dexamethasone (DEX) Administration	A glucocorticoid that induces muscle atrophy, particularly in Type II muscle fibers, which is consistent with aging.[4]	Fast and reproducible induction of muscle wasting.	May cause systemic side effects; represents catabolic state, not just aging.[4]

Model Selection Logic

Caption: Decision tree for selecting an appropriate sarcopenia animal model.

Experimental Design and Protocols

This section outlines a general experimental workflow and specific protocols for assessing YK11's efficacy in a sarcopenia model. The aged C57BL/6J mouse model (24 months) is used as the primary example.

General Experimental Workflow

Caption: A four-phase experimental workflow for YK11 efficacy testing in aged mice.

Protocol: YK11 Administration

• Preparation : Prepare YK11 solution in a suitable vehicle (e.g., corn oil with 1% DMSO). Prepare a vehicle-only solution for the control group.

• Dosage : Based on preclinical studies, a starting dose range of 1-10 mg/kg body weight can be considered. Dose optimization may be required.

• Administration : Administer YK11 or vehicle daily via oral gavage.

• Duration : A treatment period of 4 to 8 weeks is recommended to observe significant changes in muscle mass and function in aged mice.

• Monitoring : Monitor body weight and general health of the animals daily.

Protocol: In Vivo Assessment of Muscle Function

This test measures forelimb and/or total limb muscle strength.[15][16][17][18][19]

• Apparatus : Use a grip strength meter equipped with a pull bar or grid.[15][19]

• Procedure : a. Allow the mouse to grasp the bar/grid with its forepaws (or all four paws).[19] b. Gently pull the mouse backward by the tail, keeping its body horizontal, until its grip is released.[17][19] c. The meter records the peak force exerted in grams or Newtons.[16]

• Execution : Perform 3-5 trials per mouse with a rest period of at least 1 minute between trials.[17][19] The average or maximum value is used for analysis.

This test evaluates endurance and physical performance.[19]

• Apparatus : A multi-lane rodent treadmill.

• Acclimatization : Acclimate mice to the treadmill for 2-3 days before the test (e.g., 5-10 min at a low speed).

• Procedure : a. Start the treadmill at a low speed (e.g., 5 m/min). b. Gradually increase the speed according to a set protocol (e.g., increase by 2 m/min every 2 minutes).[19] c. Exhaustion is defined as the point when the mouse remains on the shock grid at the rear of the lane for a predetermined time (e.g., >5 seconds).

• Data : Record the total running time and distance.

Protocol: Ex Vivo Muscle Analysis

At the end of the study, euthanize animals and carefully dissect, weigh, and process key muscles (e.g., Tibialis Anterior, Gastrocnemius, Quadriceps, Soleus).[18]

This analysis assesses muscle fiber morphology.[20]

• Tissue Preparation : Snap-freeze a portion of the muscle in isopentane cooled by liquid nitrogen for cryosectioning.

• Staining :

  • H&E Staining : To visualize general muscle morphology, nuclei position, and identify degenerating/regenerating fibers.[20]

  • Immunofluorescence : Use antibodies against different myosin heavy chain isoforms (e.g., for Type I, IIA, IIX, IIB fibers) to determine fiber type distribution and cross-sectional area (CSA).[20][21]

• Analysis : Use imaging software (e.g., ImageJ) to quantify the CSA of at least 200 fibers per muscle sample.

This technique quantifies the protein levels of key signaling molecules.[22][23][24][25]

• Protein Extraction : Homogenize muscle tissue in RIPA buffer with protease and phosphatase inhibitors.[25] Determine protein concentration using a BCA assay.

• Electrophoresis & Transfer : Separate 20-40 µg of protein per sample via SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.[23][25]

• Antibody Incubation :

  • Blocking : Block the membrane (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[22][25]

  • Primary Antibody : Incubate with primary antibodies overnight at 4°C. Key targets include:

    • Myostatin, Follistatin

    • p-Akt, total Akt, p-mTOR, total mTOR (Anabolic signaling)

    • MuRF1, Atrogin-1 (Catabolic signaling)[14]

    • GAPDH or β-actin (Loading control)

  • Secondary Antibody : Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[23]

• Detection : Use an ECL substrate and an imaging system to detect chemiluminescence. Quantify band density using appropriate software.

This method measures the mRNA expression of target genes.[26][27][28]

• RNA Extraction : Extract total RNA from muscle tissue using TRIzol reagent or a column-based kit.[29] Assess RNA quality and quantity.

• cDNA Synthesis : Reverse transcribe 1 µg of RNA into cDNA.[29]

• qPCR Reaction :

  • Prepare a reaction mix with SYBR Green master mix, forward/reverse primers, and cDNA template.

  • Run on a real-time PCR system.[26]

• Target Genes :

  • Mstn (Myostatin), Fst (Follistatin)

  • MyoD, Myogenin (Myogenic regulatory factors)

  • Trim63 (MuRF1), Fbxo32 (Atrogin-1)

  • Gapdh or Actb (Housekeeping gene for normalization)

• Analysis : Calculate relative gene expression using the ΔΔCt method.[26]

Data Presentation and Expected Outcomes

All quantitative data should be summarized in tables for clear comparison between treatment (YK11) and control (Vehicle) groups.

Table 1: Expected Outcomes on In Vivo Muscle Function

Parameter	Vehicle Control (Aged)	YK11 Treatment (Aged)	Expected % Change
Forelimb Grip Strength (g)	120 ± 15	150 ± 20	+25%
Treadmill Run Time (s)	600 ± 90	800 ± 110	+33%
Body Weight (g)	35 ± 3	37 ± 3	+5.7%
Gastrocnemius Mass (mg)	130 ± 10	155 ± 12	+19%
Tibialis Anterior Mass (mg)	40 ± 5	48 ± 6	+20%
(Note: Values are hypothetical examples for illustrative purposes.)

Table 2: Expected Outcomes on Ex Vivo Muscle Parameters

Parameter	Vehicle Control (Aged)	YK11 Treatment (Aged)	Expected Fold Change
Histology
Mean Fiber CSA (µm²)	2000 ± 250	2500 ± 300	+1.25
Protein Expression (Western Blot)
Follistatin / GAPDH	1.0 ± 0.2	2.5 ± 0.5	+2.5
Myostatin / GAPDH	1.0 ± 0.3	0.5 ± 0.1	-0.5
p-Akt / total Akt	1.0 ± 0.2	1.8 ± 0.4	+1.8
MuRF1 / GAPDH	1.0 ± 0.3	0.6 ± 0.2	-0.4
Gene Expression (qPCR)
Fst mRNA	1.0 ± 0.3	3.0 ± 0.6	+3.0
Mstn mRNA	1.0 ± 0.2	0.7 ± 0.1	-0.3
Trim63 (MuRF1) mRNA	1.0 ± 0.4	0.5 ± 0.2	-0.5
(Note: Values are hypothetical examples for illustrative purposes.)

Disclaimer: YK11 is an experimental compound and is not approved for human use. All animal research should be conducted under protocols approved by an Institutional Animal Care and Use Committee (IACUC).

References

• 1. Animal models of sarcopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Animal models of sarcopenia [ouci.dntb.gov.ua]
• 4. Mouse models of sarcopenia: classification and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. YK-11 - Wikipedia [en.wikipedia.org]
• 6. swolverine.com [swolverine.com]
• 7. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 8. moreplatesmoredates.com [moreplatesmoredates.com]
• 9. researchgate.net [researchgate.net]
• 10. Side effects of YK-11_Chemicalbook [chemicalbook.com]
• 11. fatburners.at [fatburners.at]
• 12. Benefits and Mechanism of YK-11_Chemicalbook [chemicalbook.com]
• 13. JCI - Mouse sarcopenia model reveals sex- and age-specific differences in phenotypic and molecular characteristics [jci.org]
• 14. mdpi.com [mdpi.com]
• 15. maze.conductscience.com [maze.conductscience.com]
• 16. Grip Strength Test - Rodent Behavioral Testing - Neurology CRO - InnoSer [innoserlaboratories.com]
• 17. scantox.com [scantox.com]
• 18. Assessment of muscle mass and strength in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Evaluation of Muscle Performance in Mice by Treadmill Exhaustion Test and Whole-limb Grip Strength Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Muscle Histology Characterization Using H&E Staining and Muscle Fiber Type Classification Using Immunofluorescence Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Muscle Fiber Types [medcell.org]
• 22. Western blot protocol | Abcam [abcam.com]
• 23. bosterbio.com [bosterbio.com]
• 24. Western Blot Protocol | Proteintech Group [ptglab.com]
• 25. bio-rad.com [bio-rad.com]
• 26. Gene Profiling Studies in Skeletal Muscle by Quantitative Real-Time Polymerase Chain Reaction Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 27. An overview of technical considerations when using quantitative real-time PCR analysis of gene expression in human exercise research | PLOS One [journals.plos.org]
• 28. An overview of technical considerations when using quantitative real-time PCR analysis of gene expression in human exercise research - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]

Technical Notes & Optimization

YK11 Technical Support Center: Troubleshooting High-Concentration Solubility in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of YK11 at high concentrations in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is YK11 and why is its solubility a concern?

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1][2] Structurally derived from dihydrotestosterone (DHT), it is investigated for its potent anabolic effects on muscle and bone tissue.[1][2] A primary concern for researchers is its low aqueous solubility. YK11 is a hydrophobic molecule, making it inherently difficult to dissolve and maintain in solution within aqueous environments such as cell culture media, which can lead to precipitation and inaccurate experimental results.

Q2: What are the recommended solvents for preparing YK11 stock solutions?

YK11 is practically insoluble in water but shows good solubility in organic solvents. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions.[3][4] Ethanol, methanol, and acetonitrile are also viable options, although they may not achieve concentrations as high as DMSO.[2][5]

Q3: What is the mechanism of action of YK11?

YK11 exhibits a dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR).[1][6] Unlike full agonists, it doesn't induce the complete conformational change in the AR required for full transcriptional activation.[1] Uniquely, YK11 significantly increases the expression of follistatin, a potent inhibitor of myostatin.[1][6] Myostatin is a protein that negatively regulates muscle growth; by inhibiting myostatin, YK11 promotes myogenesis.[1][6]

Quantitative Data: YK11 Solubility

The following table summarizes the reported solubility of YK11 in various solvents. It is important to note that these values can be influenced by factors such as temperature, the purity of the compound, and the presence of water in the solvents.

Solvent	Reported Solubility	Molar Concentration (approx.)	Notes
DMSO	Up to 64.0 mg/mL	~148.65 mM	Sonication may be required to achieve higher concentrations.[5]
DMSO	20 mg/mL	~46.45 mM	Ultrasonic assistance is noted as needed.[7]
DMSO	4.31 mg/mL	~10.01 mM	Sonication is recommended.[3]
Ethanol	~1 mg/mL	~2.32 mM	[2]
Methanol	~1 mg/mL	~2.32 mM	[2][5]
Acetonitrile	~1 mg/mL	~2.32 mM	[2][5]
In Vivo Formulation 1	≥ 2.5 mg/mL	≥ 5.81 mM	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.[7]
In Vivo Formulation 2	1 mg/mL	2.32 mM	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline. Sonication is recommended.[3]

Experimental Protocols

Preparation of a 10 mM YK11 Stock Solution in DMSO

Materials:

• YK11 powder

• Anhydrous (dry) DMSO

• Sterile, amber glass vials or tubes with tight-fitting caps

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)

Procedure:

• Equilibrate YK11: Allow the vial of YK11 powder to come to room temperature before opening to prevent moisture condensation.

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of YK11. For a 1 mL stock solution of 10 mM, you will need 4.305 mg of YK11 (Molecular Weight: 430.53 g/mol ).

• Dissolution: Add the weighed YK11 to a sterile vial. Add the appropriate volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO for every 4.305 mg of YK11.

• Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

• Sonication (if necessary): If the YK11 does not fully dissolve, place the vial in a sonicator bath for 5-10 minutes, or until the solution is clear. Gentle warming to 37°C can also aid dissolution but should be done with caution to avoid degradation.[4]

• Sterilization (optional): If required for your experiment, filter the stock solution through a 0.22 µm syringe filter compatible with DMSO.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C in tightly sealed, light-protected vials.[5] Stored correctly, stock solutions in DMSO are generally stable for several months.

Troubleshooting Guides

Issue: Precipitation of YK11 upon Dilution in Aqueous Media

This is the most common issue encountered when preparing working solutions of YK11 for cell-based assays. The dramatic change in solvent polarity from a high concentration of DMSO to a primarily aqueous environment causes the hydrophobic YK11 to precipitate out of solution.

Question: My YK11 precipitates out of my cell culture medium when I add it from a high-concentration DMSO stock. How can I prevent this?

Answer:

Here are several strategies to mitigate precipitation:

• Optimize the Dilution Process:

  • Pre-warm the medium: Always use cell culture medium that has been pre-warmed to 37°C.[4][8]

  • Add stock to medium, not vice-versa: Add the small volume of YK11 stock solution directly to the larger volume of pre-warmed medium while gently vortexing or swirling.[4][8] This promotes rapid dispersion and avoids localized high concentrations of YK11 that can initiate precipitation.

  • Use serial dilutions: Instead of a single large dilution, perform an intermediate dilution step. For example, dilute your 10 mM stock in DMSO to 1 mM in DMSO first, and then add this to your aqueous medium.[9]

• Adjust Final Concentrations:

  • Lower the final YK11 concentration: The most straightforward solution may be to work at a lower final concentration of YK11 if your experimental design allows.

  • Increase the final DMSO concentration: Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant toxicity, though this should be empirically determined for your specific cell line and experiment duration.[4] A slightly higher DMSO concentration can help maintain YK11 solubility.

• Consider Solubilizing Agents:

  • For particularly challenging applications, the use of pharmaceutically acceptable solubilizing agents such as cyclodextrins (e.g., SBE-β-CD as seen in some in vivo formulations) could be explored, though their effects on the specific experimental system must be validated.[7]

Issue: Instability of YK11 Working Solutions

Question: How stable is YK11 in my final working solution in cell culture medium?

Answer:

While stock solutions in anhydrous DMSO are relatively stable when stored properly, the stability of YK11 in aqueous working solutions is less certain and can be influenced by several factors:

• pH and Temperature: The pH and temperature of the culture medium can affect the stability of dissolved compounds. While specific degradation kinetics for YK11 in aqueous media are not widely published, it is best practice to prepare working solutions fresh for each experiment.

• Interactions with Media Components: Components in the cell culture medium, such as proteins in fetal bovine serum (FBS), can sometimes interact with the compound.

• Evaporation: During long-term experiments, evaporation from culture plates can increase the concentration of YK11, potentially leading to precipitation.[8]

Recommendations:

• Prepare working dilutions of YK11 fresh from a frozen DMSO stock immediately before each experiment.

• Avoid storing YK11 in aqueous solutions for extended periods.

• Ensure proper humidification in your incubator to minimize evaporation during prolonged cell culture experiments.

Visualized Experimental Workflows and Signaling Pathways

Caption: YK11 Signaling Pathway.

Caption: In Vitro Experimental Workflow.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. YK11 - SARMS and NOOTROPICS - Enhancetech [enhancetech.eu]
• 3. YK11 | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. medkoo.com [medkoo.com]
• 6. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: YK11 in DMSO Stock Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of YK11 in Dimethyl Sulfoxide (DMSO) stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing YK11 stock solutions?

A1: YK11 is soluble in DMSO and Ethanol.[1] For research applications requiring a concentrated stock solution, high-purity, anhydrous DMSO is the recommended solvent.

Q2: What are the optimal storage conditions for YK11 powder and DMSO stock solutions?

A2: For long-term stability, YK11 in its solid, powdered form should be stored at -20°C. Once dissolved in DMSO to create a stock solution, it is highly recommended to store it at -80°C for long-term use (up to 3 months).[2] For short-term use, stock solutions in DMSO may be kept at -20°C for up to two weeks.[2] To minimize degradation, it is crucial to prepare single-use aliquots to avoid multiple freeze-thaw cycles.

Q3: How stable is YK11 in DMSO at room temperature?

Q4: What are the potential degradation pathways for YK11 in DMSO?

A4: The primary degradation pathway for YK11, a steroidal molecule with a labile orthoester-derived moiety, is hydrolysis.[3][4] The presence of water in DMSO can facilitate the breakdown of the YK11 molecule.

Q5: How does the quality of DMSO affect YK11 stability?

A5: The purity and water content of DMSO are critical for maintaining the long-term stability of dissolved compounds. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. The presence of water can accelerate the hydrolytic degradation of susceptible molecules like YK11. Therefore, it is imperative to use anhydrous DMSO and to minimize the exposure of the stock solution to air.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation in DMSO stock solution upon storage	1. Supersaturation of the solution.2. Compound degradation leading to less soluble products.3. Absorption of atmospheric water by DMSO, reducing solubility.4. Precipitation induced by freeze-thaw cycles.	1. Gently warm the solution to 37°C and vortex or sonicate to redissolve. If precipitation persists, the concentration may be too high.2. Use anhydrous DMSO and store in tightly sealed vials to prevent water absorption.3. Prepare single-use aliquots to avoid repeated freeze-thaw cycles.
Precipitation upon dilution into aqueous buffer or cell culture media	1. Low aqueous solubility of YK11.2. Rapid change in solvent polarity causing the compound to crash out of solution.	1. Perform serial dilutions in a stepwise manner to avoid a drastic change in solvent environment.2. Ensure the final concentration of DMSO in the aqueous solution is as low as possible (typically <0.5%) to maintain cell viability and minimize solvent effects.[5]3. Consider the use of a co-solvent in your final dilution if precipitation remains an issue.
Inconsistent or lower-than-expected activity in experiments	1. Degradation of YK11 in the stock solution due to improper storage or handling.2. Inaccurate initial concentration of the stock solution.	1. Prepare fresh stock solutions from powder.2. Verify the purity and concentration of your stock solution using an analytical method like HPLC.3. Always use single-use aliquots for experiments to ensure consistent quality.

Experimental Protocols

Protocol for Preparing YK11 Stock Solutions in DMSO

• Materials:

  • YK11 powder

  • Anhydrous, high-purity DMSO

  • Sterile, amber glass vials or polypropylene tubes

  • Calibrated analytical balance

  • Vortex mixer and/or sonicator

• Procedure:

  • Equilibrate the YK11 powder and anhydrous DMSO to room temperature.

  • Weigh the desired amount of YK11 powder in a sterile vial.

  • Calculate the required volume of DMSO to achieve the target concentration (e.g., 10 mM).

  • Add the calculated volume of anhydrous DMSO to the vial containing the YK11 powder.

  • Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., 37°C) or sonication can be used to aid dissolution if necessary.

  • Once dissolved, aliquot the stock solution into single-use, tightly sealed vials.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol for Assessing YK11 Stability in DMSO via HPLC

• Objective: To determine the purity of a YK11 DMSO stock solution over time under specific storage conditions.

• Materials:

  • YK11 DMSO stock solution (prepared as above)

  • HPLC-grade solvents (e.g., acetonitrile, water)

  • HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or Mass Spectrometry)

• Procedure:

  • Time-Zero (T0) Analysis: Immediately after preparing the fresh YK11 stock solution, take one aliquot for the initial analysis.

  • Prepare a dilution of the stock solution in an appropriate solvent to a concentration suitable for HPLC analysis.

  • Inject the sample into the HPLC system and record the chromatogram. The peak area of the intact YK11 at T0 will serve as the 100% reference.

  • Stability Study: Store the remaining aliquots under the desired conditions (e.g., -20°C, -80°C, room temperature).

  • At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), retrieve an aliquot from storage.

  • Prepare and analyze the sample by HPLC using the same method as the T0 analysis.

  • Data Analysis: Compare the peak area of the intact YK11 at each time point to the T0 peak area to calculate the percentage of YK11 remaining. The appearance of new peaks may indicate the formation of degradation products.

Visualizations

Caption: Simplified YK11 Degradation Pathway.

Caption: Workflow for YK11 Stock Preparation and Stability Testing.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.cn [medchemexpress.cn]

Technical Support Center: YK11 Off-Target Effects in Scientific Research

This guide provides researchers, scientists, and drug development professionals with a technical overview of the potential off-target effects of YK11 observed in scientific research. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimentation. It is crucial to note that YK11 is an experimental compound not approved for human use, and the majority of data is derived from in vitro and animal studies, or anecdotal reports.[1][2]

Frequently Asked Questions (FAQs): Understanding YK11's Mechanism and Off-Target Profile

Q1: What is the primary intended mechanism of action for YK11?

A1: YK11 has a dual mechanism of action. It is a synthetic steroidal compound that acts as a partial agonist of the Androgen Receptor (AR).[3][4] Unlike full agonists like dihydrotestosterone (DHT), it does not induce the N/C-terminal interaction required for full transcriptional activation of the AR.[3][5] Its primary anabolic effect in muscle tissue is attributed to its secondary mechanism: significantly increasing the expression of Follistatin, a potent inhibitor of Myostatin.[3][4][6] Myostatin is a protein that negatively regulates muscle growth; by inhibiting it, YK11 promotes myogenesis.[7][8]

Q2: How are "off-target" effects defined in the context of YK11 research?

A2: Off-target effects are any biological activities not directly mediated by its intended mechanism, which is the partial activation of Androgen Receptors in muscle and bone and the subsequent upregulation of Follistatin. These can include interactions with other receptors or signaling pathways, unintended activity in non-target tissues like the liver or brain, or downstream consequences of Myostatin inhibition in tissues other than muscle, such as tendons.[9]

Q3: Why is there a significant lack of human clinical data regarding YK11's off-target effects?

A3: YK11 has not undergone formal clinical trials in humans.[1][2][9] It remains an experimental compound, and its study has been confined to preclinical (in vitro and animal) models.[3][10] Therefore, the current understanding of its side effects is based on these preclinical studies and a considerable volume of anecdotal reports from non-sanctioned use.[9][11]

Troubleshooting Guide: Investigating Potential Off-Target Effects

This section addresses specific experimental issues and provides guidance for further investigation.

Issue 1: Unexpected Gene Expression Profiles in Androgen-Responsive Cells

• Observed Problem: In experiments using AR-positive cells (e.g., breast cancer cell line MDA-MB-453), treatment with YK11 results in a different pattern of AR-mediated target gene expression when compared to a full agonist like DHT.

• Potential Scientific Cause: This phenomenon is described as gene-selective transactivation.[12] The unique steroidal structure of YK11 may alter the conformation of the Androgen Receptor upon binding. This could lead to differential binding to DNA androgen response elements (AREs) and/or the recruitment of a different set of transcriptional cofactors compared to DHT, resulting in a unique gene expression signature.[12]

• Suggested Investigation Protocol: To dissect this mechanism, a researcher could perform a Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) experiment to map AR binding sites across the genome in the presence of YK11 versus DHT. Additionally, co-immunoprecipitation (Co-IP) of the AR followed by mass spectrometry can identify the specific co-regulator proteins that are recruited by the YK11-bound receptor.

Issue 2: Signs of Hepatotoxicity in Animal Models or In Vitro Liver Cell Lines

• Observed Problem: Animal models treated with YK11 show elevated serum levels of liver enzymes such as alanine transaminase (ALT) and aspartate transaminase (AST). Alternatively, in vitro studies using hepatocyte cell lines (e.g., HepG2) show decreased cell viability.

• Potential Scientific Cause: YK11 is a C17-alpha alkylated compound, a structural feature it shares with many oral anabolic steroids known to place stress on the liver.[11] The liver metabolizes YK11, and this process, especially at higher concentrations, may produce toxic byproducts or induce cellular stress, leading to hepatotoxicity.[9][13] Anecdotal reports and its chemical structure are the primary basis for this concern, as formal toxicity studies are limited.[11][13]

• Suggested Investigation Protocol:

  • In Vivo: Administer YK11 to an animal model (e.g., mice) at various doses. Monitor serum ALT and AST levels weekly. At the end of the study, perform histological analysis (H&E staining) on liver tissue to look for signs of damage like steatosis or necrosis.

  • In Vitro: Treat a human liver cell line (e.g., HepG2) with a dose-response of YK11. Assess cell viability using an MTT or PrestoBlue assay. Measure the production of reactive oxygen species (ROS) to evaluate oxidative stress.

Issue 3: Anomalous Neurological or Behavioral Effects in Animal Studies

• Observed Problem: Rodents administered YK11 exhibit deficits in memory consolidation tasks (e.g., novel object recognition) or display increased aggressive behavior.

• Potential Scientific Cause: Studies have shown that YK11 can cross the blood-brain barrier and has a high binding affinity for Androgen Receptors within the hippocampus.[10] Its presence in the brain can alter neurochemistry, leading to impaired memory.[10][14] This has been linked to the downregulation of the BDNF/TrkB/CREB signaling pathway and an increase in pro-inflammatory cytokines.[10] Furthermore, YK11 has been shown to induce oxidative stress and mitochondrial dysfunction in the hippocampus.[15]

• Suggested Investigation Protocol: Following a dosing regimen in rats or mice, perform behavioral tests such as the Morris water maze or elevated plus maze. After sacrifice, isolate the hippocampus and use Western blotting to quantify levels of key proteins like BDNF, p-CREB, and CREB. Additionally, assess markers of oxidative stress (e.g., malondialdehyde levels) and mitochondrial function (e.g., complex I and II activity).

Quantitative Data Summary

Quantitative data on YK11's off-target binding affinities are largely absent from peer-reviewed literature. The tables below summarize the known effects and the limited available quantitative metrics.

Table 1: Summary of Potential Off-Target Effects of YK11

System/Tissue	Observed Effect	Putative Off-Target Mechanism	Evidence Level	Citations
Endocrine	Suppression of natural testosterone, LH, and FSH.	Negative feedback on the Hypothalamic-Pituitary-Testicular Axis (HPTA).	Anecdotal, Inferred	[9][11]
Hepatic	Potential for elevated liver enzymes.	Stress from metabolism of the C17-alpha alkylated structure.	Anecdotal, Structural Analogy	[9][11][13]
Integumentary	Acne and hair loss.	Androgenic activity in skin and hair follicles.	Anecdotal	[7][11]
Musculoskeletal	Joint pain; potential for weakened tendons.	Rapid muscle growth outpacing tendon adaptation; direct inhibition of myostatin in tendons.	Anecdotal, Inferred	[9][11][16]
Nervous System	Impaired memory consolidation; increased aggression.	Altered hippocampal neurochemistry; downregulation of BDNF/TrkB/CREB signaling; oxidative stress.	Animal Studies	[10][11][15]
Skeletal	Increased osteoblast proliferation and differentiation.	Activation of Androgen Receptor and subsequent non-genomic Akt signaling.	In Vitro	[17][18][19]

Table 2: Quantitative Data from Preclinical YK11 Studies

Assay	Model System	Parameter	Value	Reference
ARE-Luciferase Reporter Assay	HEK293 Cells	EC₅₀ (Half maximal effective concentration) of the active diastereomer (2a)	7.85 nM	[2]
Binding Affinity Assays	Various	Ki / IC₅₀ for off-target proteins (e.g., other nuclear receptors, kinases)	Data Not Available in Literature

Visualizations: Pathways and Workflows

Diagram 1: YK11's dual mechanism of action on AR and Myostatin pathways.

Diagram 2: Workflow for investigating gene-selective AR modulation by YK11.

Key Experimental Methodologies

Protocol 1: Assessing Myogenic Differentiation in C2C12 Myoblasts (Adapted from Kanno Y, et al., 2013)[5]

• Cell Culture: Culture C2C12 myoblast cells in DMEM supplemented with 10% FBS.

• Induction of Differentiation: To induce differentiation, switch the growth medium to a differentiation medium (DMEM with 2% horse serum).

• Treatment: Add YK11 (e.g., 100 nM), DHT (e.g., 100 nM), or vehicle control to the differentiation medium. For mechanism validation, a separate group can be co-treated with YK11 and an anti-Follistatin antibody.

• Analysis (48-72 hours post-treatment):

  • Gene Expression: Extract RNA and perform qRT-PCR to measure the mRNA levels of myogenic regulatory factors (MRFs) such as MyoD, Myf5, and myogenin, as well as Follistatin.

  • Protein Expression: Perform Western blot analysis to detect the expression of late differentiation markers like Myosin Heavy Chain (MyHC).

  • Morphological Analysis: Fix cells and perform immunofluorescence staining for MyHC to visualize myotube formation.

Protocol 2: Hypothetical Protocol for Off-Target Kinase Binding Screen

This is a proposed protocol as no such study for YK11 has been published. It is designed to identify unintended interactions with protein kinases, a common source of off-target effects for small molecules.

• Assay Choice: Utilize a competitive binding assay platform, such as the KINOMEscan™ platform, which screens a compound against a large panel of recombinant human kinases.[20]

• Screening: Submit YK11 for screening at a fixed concentration (e.g., 1 µM) against the kinase panel. The output is typically reported as "% Control", where a low percentage indicates strong binding of YK11 to a specific kinase.

• Hit Validation: For any kinases that show significant binding (e.g., <10% of control), perform a dose-response experiment to determine the dissociation constant (Kd). This quantifies the binding affinity.

• Cellular Target Engagement: For validated hits, a cellular assay should be performed to confirm that YK11 engages the kinase target within a live cell. A method like the Cellular Thermal Shift Assay (CETSA) or a probe-based chemoproteomics assay can be used.[21] This step is critical to confirm the physiological relevance of the in vitro binding hit.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. YK-11 - Wikipedia [en.wikipedia.org]
• 4. UsePeptides - Advanced Peptide Information Portal [usepeptides.replit.app]
• 5. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 6. swolverine.com [swolverine.com]
• 7. Side effects of YK-11_Chemicalbook [chemicalbook.com]
• 8. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 9. m.youtube.com [m.youtube.com]
• 10. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uksarms.com [uksarms.com]
• 12. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [FAQ] Is YK11 Liver Toxic? [sarmsmentor.com]
• 14. medisearch.io [medisearch.io]
• 15. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. behemothlabz.com [behemothlabz.com]
• 17. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 18. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Assays - HMS LINCS Project [lincs.hms.harvard.edu]
• 21. A Probe-Based Target Engagement Assay for Kinases in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: YK11 Quality Control &amp; Troubleshooting

This technical support center provides guidance for researchers, scientists, and drug development professionals to address batch-to-batch variability and ensure the quality of YK11, a synthetic steroidal selective androgen receptor modulator (SARM). Given that YK11 is often supplied as a research chemical, rigorous in-house quality control is paramount for reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is YK11 and what is its primary mechanism of action?

A1: YK11 is a synthetic, steroidal SARM.[1] It acts as a partial agonist of the androgen receptor (AR).[1][2][3] Its unique dual mechanism involves not only binding to the AR but also increasing the expression of Follistatin, a potent inhibitor of Myostatin.[1][4][5] Myostatin is a protein that naturally limits muscle growth; by inhibiting it, YK11 promotes muscle cell differentiation and growth.[1][4][5]

Q2: Why is batch-to-batch variability a significant concern for YK11?

A2: As an experimental compound not approved for medical use, YK11 lacks standardized pharmaceutical-grade manufacturing and oversight.[1] This can lead to significant variability between batches in terms of:

• Purity: Presence of unreacted starting materials, synthesis byproducts, or degradation products.

• Identity: The compound supplied may not be YK11 or could be a mix of stereoisomers. YK11 synthesis can produce a mixture of two diastereomers, with only one being the more biologically active form.

• Concentration: Inaccurate quantification of the compound can lead to dosing errors in experiments.

• Solubility: Variations in crystalline form or purity can affect how well the compound dissolves, impacting its bioavailability in assays.

Q3: My experimental results with a new batch of YK11 are inconsistent with previous data. What are the first steps I should take?

A3: Inconsistent results are a primary indicator of batch variability. The first step is to pause further experiments and systematically verify the integrity of the new batch. This involves checking for obvious issues like poor solubility or changes in appearance, followed by analytical chemistry to confirm identity and purity, and finally, a functional assay to confirm biological activity. The troubleshooting workflow diagram below provides a step-by-step guide.

Q4: What are the essential analytical tests to perform on a new batch of YK11?

A4: To ensure the quality of a YK11 batch, a combination of analytical methods is recommended. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is essential for determining purity and confirming the molecular weight.[6][7] Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for confirming the chemical structure and identifying isomers.[8][9][10]

Troubleshooting Guides

This section provides structured guidance for specific problems you may encounter during your research with YK11.

Issue 1: Inconsistent or Unexpected Biological Activity

You observe a weaker, stronger, or altogether different cellular response compared to previous experiments with a different batch of YK11.

Potential Causes & Solutions

Potential Cause	Troubleshooting Step	Recommended Action
Incorrect Compound Identity	Verify Chemical Structure	Perform ¹H-NMR and ¹³C-NMR. Compare the resulting spectra against a known reference standard or published data to confirm the correct steroidal backbone and functional groups.
Low Purity / Presence of Impurities	Assess Purity	Use HPLC-UV to determine the purity percentage by peak area. Use LC-MS to identify the molecular weights of any impurity peaks. Impurities could be inactive, inhibitory, or have off-target effects.
Incorrect Concentration of Stock Solution	Verify Stock Concentration	If possible, use a quantitative method like qNMR (quantitative NMR) or an HPLC-UV with a certified reference standard to accurately determine the concentration of your stock solution.
Compound Degradation	Check for Degradation Products	YK11 can be unstable and hydrolyze, especially in acidic conditions.[6][11][12] Re-run LC-MS analysis on your stock solution to look for new peaks corresponding to potential degradation products.[6]
Assay-Specific Variability	Rule out Assay Issues	Before testing a new YK11 batch, run the assay with a known positive control (e.g., DHT) and a negative control to ensure the assay itself is performing as expected.[13][14][15]

Issue 2: Poor Solubility or Precipitation in Media

The YK11 powder does not dissolve easily in the chosen solvent (e.g., DMSO), or it precipitates when diluted into aqueous cell culture media.

Potential Causes & Solutions

Potential Cause	Troubleshooting Step	Recommended Action
Incorrect Solvent	Review Solubilization Protocol	Ensure you are using an appropriate solvent like DMSO for the initial stock solution. Prepare a high-concentration stock (e.g., 10-50 mM).
Precipitation upon Dilution	Optimize Dilution Method	When diluting into aqueous media, add the DMSO stock to the media dropwise while vortexing or mixing to avoid localized high concentrations that can cause precipitation. Avoid final DMSO concentrations >0.5% in cell culture.
Low Purity	Analyze for Insoluble Impurities	Insoluble impurities can give the appearance of poor solubility. Analyze the raw powder via HPLC or NMR.
Saturation Limit Exceeded	Calculate Final Concentration	Ensure the final concentration in your assay medium is below the solubility limit of YK11 in that specific medium. You may need to perform a solubility test.

Quality Control Workflow & Experimental Protocols

Workflow for Qualifying a New YK11 Batch

This workflow provides a logical sequence of steps to validate a new batch of YK11 before its use in critical experiments.

Caption: A recommended workflow for the quality control of a new YK11 batch.

YK11 Signaling Pathway

YK11 exerts its anabolic effects through a dual mechanism involving the Androgen Receptor and the Myostatin pathway.

Caption: The dual mechanism of action for YK11.[1][4][5]

Troubleshooting Logic for Inconsistent Results

A decision tree to diagnose the root cause of inconsistent experimental outcomes.

Caption: A decision tree for troubleshooting inconsistent experimental data.

Detailed Experimental Protocols

Protocol 1: YK11 Purity and Identity Verification by HPLC-MS

Objective: To determine the purity of a YK11 sample and confirm its molecular weight.

Materials:

• YK11 sample

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (FA)

• C18 Reverse-Phase HPLC column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• LC-MS system with ESI source

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of YK11 in ACN or DMSO. Dilute this stock to 10 µg/mL in a 50:50 ACN:Water solution.

• Chromatographic Conditions:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: Start at 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to 30% B and re-equilibrate for 2 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • UV Detection: 254 nm

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Range: m/z 150-800

  • Expected Ion: The molecular weight of YK11 is 430.54 g/mol .[1] Look for the protonated molecule [M+H]⁺ at m/z 431.5. Note that YK11 can be unstable, and a sodium adduct [M+Na]⁺ at m/z 453.5 may also be observed.[6][11][12]

• Data Analysis:

  • Integrate the peak areas from the UV chromatogram. Calculate purity as (Area of Main Peak / Total Area of All Peaks) x 100.

  • Confirm that the mass spectrum of the main peak corresponds to the expected m/z for YK11.

Protocol 2: YK11 Structural Confirmation by ¹H-NMR

Objective: To confirm the chemical structure of the YK11 sample.

Materials:

• YK11 sample (~5-10 mg)

• Deuterated Chloroform (CDCl₃) or Deuterated DMSO (DMSO-d₆)

• NMR tubes

• NMR spectrometer (≥400 MHz recommended)

Procedure:

• Sample Preparation: Dissolve ~5-10 mg of the YK11 sample in approximately 0.7 mL of deuterated solvent directly in an NMR tube. Ensure the sample is fully dissolved.

• NMR Acquisition:

  • Acquire a standard one-dimensional proton (¹H) NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Calibrate the chemical shift axis to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

  • Compare the observed chemical shifts, splitting patterns (multiplicity), and integrations of the peaks to a reference spectrum of YK11. The complex steroidal region can be difficult to fully resolve, but key functional group protons should be identifiable.[8][9]

Disclaimer: These protocols are intended as a general guide. Specific parameters may need to be optimized for your particular instrumentation and experimental setup.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. guidechem.com [guidechem.com]
• 4. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 5. swolverine.com [swolverine.com]
• 6. Development and validation of liquid chromatography-tandem mass spectrometry method for screening six selective androgen receptor modulators in dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. maxmusclelabs.com [maxmusclelabs.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. [Chemical structural analysis of steroids by NMR spectroscopy] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]

identifying confounding variables in YK11 in vivo experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and identify potential confounding variables in YK11 in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of YK11?

YK11 is a selective androgen receptor modulator (SARM) with a unique dual action. It is a partial agonist of the androgen receptor (AR), meaning it can stimulate the AR in a tissue-selective manner.[1] Additionally, YK11 is known to be a myostatin inhibitor.[1] Myostatin is a protein that naturally limits muscle growth, so by inhibiting it, YK11 can potentially lead to more significant muscle gains.[1]

Q2: What are the reported effects of YK11 in in vivo models?

Preclinical studies in animal models have suggested several effects of YK11, including:

• Increased Muscle Mass: In a study on mice with sepsis, YK11 administration was associated with the prevention of muscle mass loss.[2]

• Effects on Bone: In vitro studies on mouse osteoblast cells have shown that YK11 can promote cell proliferation and differentiation, suggesting potential anabolic effects on bone.[3]

• Neurochemical Effects: A study in male Wistar rats reported that YK11 administration resulted in increased oxidative stress and mitochondrial dysfunction in the hippocampus.[4]

• Hormonal Fluctuations: As a SARM, YK11 can modulate endogenous hormone signaling pathways, potentially affecting levels of testosterone and other androgens.[5] This can lead to testosterone suppression, which may manifest as fatigue, reduced libido, and mood swings.[6]

Q3: What are some common starting dosages for YK11 in rodent studies?

Reported oral dosages in rodent studies vary depending on the research question and animal model:

• Rats (Neurochemical Study): 0.35 g/kg body weight administered for five weeks.[4]

• Mice (Sepsis Model): 350 mg/kg and 700 mg/kg body weight administered orally for 10 days.[2]

It is crucial to perform dose-response studies to determine the optimal dosage for your specific experimental goals.

Q4: How should YK11 be prepared and administered for in vivo studies?

For oral administration in rodents, YK11 is often dissolved in a suitable vehicle. The choice of vehicle is critical and should be optimized for solubility and animal safety. Common vehicles for SARMs include solutions containing co-solvents like PEG 400 or DMSO, and surfactants like Tween 80.[7] Administration is typically performed via oral gavage.[7]

Troubleshooting Guides

Guide 1: Unexpected or Inconsistent Results in Muscle Mass and Body Weight

Issue: You are observing high variability or no significant changes in muscle mass or body weight in your YK11-treated group compared to the control group.

Potential Confounding Variables and Troubleshooting Steps:

Confounding Variable	Troubleshooting Steps
Animal-Related Factors	Strain, Age, and Sex: Ensure consistency in the strain, age, and sex of the animals used, as these factors can significantly influence metabolic and hormonal profiles. Health Status: Use only healthy animals from a reliable vendor. Underlying health issues can mask the effects of the compound. Acclimatization: Allow for a sufficient acclimatization period (typically 1-2 weeks) for animals to adjust to the housing conditions before starting the experiment.
Housing and Environmental Conditions	Cage Type: The type of cage (e.g., wire-bottom vs. solid-bottom with bedding) can influence animal behavior, stress levels, and even gut microbiota, potentially affecting experimental outcomes.[8] Bedding: Some types of bedding, like corncob, can be ingested by rodents and may introduce confounding variables into nutritional studies.[8] Temperature and Humidity: Maintain a stable and controlled environment, as fluctuations can induce stress and alter metabolic rates.[9] Light/Dark Cycle: A consistent 12-hour light/dark cycle is crucial for maintaining normal circadian rhythms, which influence hormone secretion and metabolism.[9]
Diet	Diet Composition: The type of rodent diet (e.g., grain-based vs. purified) can be a significant confounding factor.[10] Grain-based diets can have batch-to-batch variability in nutrient and non-nutrient components, including phytoestrogens, which can interact with hormonal pathways.[10][11] Food and Water Access: Ensure ad libitum access to a consistent diet and water source.[12] Monitor food and water consumption, as YK11 may affect appetite.
Compound Formulation and Administration	Solubility and Stability: Ensure YK11 is fully dissolved and stable in the chosen vehicle. Precipitation can lead to inaccurate dosing.[7] Dosing Technique: Standardize the oral gavage technique to ensure consistent and accurate delivery of the compound.[7] Dosing Time: Administer the compound at the same time each day to minimize the impact of circadian variations in metabolism.

Guide 2: Investigating Off-Target or Adverse Effects

Issue: You are observing unexpected physiological or behavioral changes in your YK11-treated animals, such as increased aggression, lethargy, or signs of toxicity.

Potential Causes and Investigative Steps:

Potential Cause	Investigative Steps
Hormonal Imbalance	Hormone Level Analysis: Measure serum levels of testosterone, luteinizing hormone (LH), and follicle-stimulating hormone (FSH) to assess the impact on the hypothalamic-pituitary-gonadal (HPG) axis. SARMs have been shown to suppress these hormones.[13] Behavioral Monitoring: Systematically observe and record any changes in behavior, such as increased aggression or altered social interactions.[6]
Liver Toxicity	Liver Enzyme Analysis: Measure plasma levels of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST) to assess potential hepatotoxicity.[5] Histopathology: Conduct histological examination of liver tissue at the end of the study to look for any pathological changes.
Neurochemical Effects	Brain Tissue Analysis: If neurological or behavioral effects are observed, consider analyzing brain tissue for markers of oxidative stress, inflammation, and mitochondrial function, particularly in regions like the hippocampus.[4]
Dose-Dependent Toxicity	Dose-Response Study: If adverse effects are observed at a particular dose, conduct a dose-response study with lower concentrations to determine a non-toxic and effective dose range.

Data Presentation

Table 1: Summary of Quantitative Data from a Hypothetical YK11 in vivo Study in Rodents

This table is a composite representation based on typical endpoints in SARM research and is for illustrative purposes.

Parameter	Control Group (Vehicle)	YK11-Treated Group (e.g., 10 mg/kg/day)	p-value	Reference Methods
Body Composition
Total Body Weight (g)	350 ± 15	365 ± 12	<0.05	Standard scale
Lean Body Mass (g)	280 ± 10	305 ± 8	<0.01	DEXA
Fat Mass (g)	50 ± 5	40 ± 4	<0.05	DEXA
Bone Density
Femoral BMD (g/cm²)	0.20 ± 0.02	0.22 ± 0.01	<0.05	pQCT[14]
Hormonal Profile
Serum Testosterone (ng/dL)	350 ± 50	150 ± 30	<0.001	ELISA
Serum LH (ng/mL)	1.5 ± 0.3	0.5 ± 0.1	<0.001	ELISA
Safety Markers
ALT (U/L)	40 ± 5	60 ± 8	<0.05	Serum chemistry analyzer
AST (U/L)	100 ± 10	150 ± 15	<0.01	Serum chemistry analyzer

Data are presented as mean ± standard deviation. BMD = Bone Mineral Density; pQCT = peripheral Quantitative Computed Tomography; DEXA = Dual-Energy X-ray Absorptiometry; LH = Luteinizing Hormone; ALT = Alanine Aminotransferase; AST = Aspartate Aminotransferase.

Experimental Protocols

Protocol 1: General Protocol for a YK11 in vivo Study in Rats to Assess Anabolic Effects

• Animal Model: Male Sprague-Dawley rats, 8-10 weeks old.

• Acclimatization: House animals in a controlled environment (22 ± 2°C, 50 ± 10% humidity, 12-h light/dark cycle) for at least one week before the experiment, with ad libitum access to a standard purified diet and water.[7][15]

• Grouping: Randomly assign animals to two groups: Control (Vehicle) and YK11-treated.

• Compound Preparation: Dissolve YK11 in a vehicle of 0.5% carboxymethylcellulose.

• Administration: Administer YK11 or vehicle daily via oral gavage at a consistent time.

• Monitoring: Monitor body weight and food intake daily.

• Endpoint Analysis (after a pre-determined study duration, e.g., 8 weeks):

  • Body Composition: Analyze lean and fat mass using DEXA.[14]

  • Muscle Analysis: Excise specific muscles (e.g., gastrocnemius, soleus) and measure their wet weight.

  • Bone Density: Analyze bone mineral density of the femur and/or lumbar vertebrae using pQCT or DEXA.[14][16]

  • Blood Collection: Collect blood via cardiac puncture for analysis of serum hormones and safety markers.

• Statistical Analysis: Analyze data using appropriate statistical tests (e.g., t-test or ANOVA) to determine significant differences between groups.

Protocol 2: Method for Quantifying Bone Mineral Density using pQCT

• Sample Preparation: Following euthanasia, carefully excise the femurs and remove all soft tissue.

• Scanning: Scan the distal femur using a peripheral quantitative computed tomography (pQCT) system.

• Analysis: Analyze the scans to determine trabecular and cortical bone mineral density, bone mineral content, and bone geometry.[14]

Mandatory Visualization

Caption: Simplified signaling pathway of YK11.

Caption: General experimental workflow for a YK11 in vivo study.

Caption: Identifying potential confounding variables in YK11 in vivo experiments.

References

• 1. Side effects of YK-11_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. behemothlabz.com [behemothlabz.com]
• 6. uksarms.com [uksarms.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A Review of the Effects of Some Extrinsic Factors on Mice Used in Research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Choice of Laboratory Rodent Diet May Confound Data Interpretation and Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Selective androgen receptor modulators in preclinical and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Selective Androgen Receptor Modulator (SARM) Treatment Prevents Bone Loss and Reduces Body Fat in Ovariectomized Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Effects of selective androgen receptor modulator (SARM) treatment in osteopenic female rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating YK11-Induced Testosterone Suppression in Animal Studies

Disclaimer: YK11 is an experimental compound and not approved for human use. The information provided here is intended for pre-clinical research and drug development professionals for investigational purposes in animal models only. There is a significant lack of formal, peer-reviewed studies on YK11, particularly regarding the mitigation of its side effects. The following guidance is extrapolated from the known pharmacology of Selective Androgen Receptor Modulators (SARMs) and anabolic-androgenic steroids (AAS). All proposed experiments should be conducted under strict ethical guidelines and institutional review board (IRB) or Institutional Animal Care and Use Committee (IACUC) approval.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of YK11-induced testosterone suppression?

A1: YK11, a synthetic steroidal compound, acts as a partial agonist of the androgen receptor (AR).[1][2] Like other potent SARMs and androgens, its binding to the AR in the hypothalamus and pituitary gland initiates a negative feedback loop on the Hypothalamic-Pituitary-Gonadal (HPG) axis.[1][3] This suppresses the secretion of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH), leading to a dose-dependent decrease in endogenous testosterone production and reduced spermatogenesis in animal models.[3][4]

Q2: What are the primary investigational strategies to mitigate YK11-induced testosterone suppression?

A2: The primary strategies, borrowed from research on other SARMs and AAS, involve restoring the HPG axis signaling. The most common investigational agents for "post-cycle therapy" (PCT) in animal models are:

• Selective Estrogen Receptor Modulators (SERMs): Compounds like Tamoxifen (Nolvadex) and Clomiphene Citrate (Clomid) can block estrogen receptors in the hypothalamus, which reduces negative feedback and helps stimulate the release of LH and FSH.[5][6][7]

• Human Chorionic Gonadotropin (hCG): hCG mimics the action of LH, directly stimulating the Leydig cells in the testes to produce testosterone.[8] This is often used to maintain testicular size and function during a suppressive cycle.

• Aromatase Inhibitors (AIs): While less common for SARM-related suppression, AIs can be used to prevent the conversion of androgens to estrogens, which can contribute to HPG axis suppression. Their use requires careful monitoring of estrogen levels.

Q3: Is co-administration of a mitigating agent with YK11 preferable to post-cycle therapy (PCT)?

A3: The experimental design depends on the research question.

• Co-administration aims to prevent severe suppression during the YK11 treatment period. This may maintain a more stable hormonal environment but could potentially interfere with YK11's primary effects.

• Post-cycle therapy (PCT) focuses on accelerating the recovery of the HPG axis after the suppressive agent (YK11) has been discontinued.[7][8] This is the more common approach in non-clinical contexts and allows for the assessment of recovery dynamics.[5]

Troubleshooting Guide

Issue Observed in Animal Models	Potential Cause	Recommended Troubleshooting / Experimental Action
Rapid decline in serum testosterone, LH, and FSH levels.	HPG Axis Suppression	This is an expected pharmacological effect of a potent SARM like YK11.[1][4] Confirm with baseline and time-point hormonal assays. Proceed to planned mitigation protocol.
Significant testicular atrophy and loss of fertility.	LH and FSH Suppression	The lack of gonadotropic support from the pituitary leads to reduced testicular function.[9] Consider a pilot study with concurrent low-dose hCG administration to maintain testicular volume and steroidogenic capacity.
Incomplete recovery of testosterone levels after YK11 cessation and standard SERM-based PCT.	Severe/prolonged HPG axis suppression or testicular desensitization.	1. Extend the duration of the PCT protocol. 2. Re-evaluate SERM dosage. 3. Consider a combination protocol of a SERM (e.g., Clomiphene) with hCG to provide both pituitary stimulation and direct testicular stimulation.[10] 4. In cases of persistent low FSH, consider investigational use of recombinant FSH (rFSH).[10]
Elevated estrogen levels and signs of gynecomastia in relevant animal models.	Aromatization of endogenous androgens or other metabolic effects.	Although non-steroidal SARMs are not substrates for aromatase, YK11 has a steroidal structure.[2] Measure serum estradiol. If elevated, consider a short-term study with a co-administered aromatase inhibitor (e.g., Letrozole, Anastrozole). Monitor bone density, as estrogen is crucial for bone health.[11]

Experimental Protocols & Data Presentation

The following represents a hypothetical experimental design for testing mitigation strategies, as direct peer-reviewed protocols for YK11 are unavailable. Dosages are illustrative and should be optimized based on the specific animal model (e.g., Sprague-Dawley rat) and preliminary dose-finding studies.

Table 1: Example Experimental Groups for a Post-Cycle Therapy (PCT) Protocol

Group	Phase 1: Treatment (e.g., 8 weeks)	Phase 2: PCT (e.g., 4 weeks)
1. Control	Vehicle (e.g., 0.5% methylcellulose, oral gavage)	Vehicle
2. YK11 Only	YK11 (e.g., 5-10 mg/kg/day, oral gavage)	Vehicle
3. YK11 + SERM	YK11 (e.g., 5-10 mg/kg/day, oral gavage)	Tamoxifen (e.g., 1 mg/kg/day, oral gavage)
4. YK11 + hCG	YK11 (e.g., 5-10 mg/kg/day, oral gavage)	hCG (e.g., 100-500 IU/kg, 3x/week, subcutaneous)

Table 2: Hypothetical Quantitative Data from Animal Study (Rat Model)

(Note: This data is illustrative, based on expected outcomes from potent SARM/AAS studies, not from a specific YK11 experiment.)

Group	Parameter	Baseline (Week 0)	End of Treatment (Week 8)	End of PCT (Week 12)
1. Control	Serum Testosterone (ng/dL)	350 ± 50	340 ± 45	355 ± 55
Serum LH (ng/mL)	1.0 ± 0.2	0.9 ± 0.2	1.1 ± 0.3
Testis Weight (g)	3.5 ± 0.3	3.6 ± 0.3	3.5 ± 0.4
2. YK11 Only	Serum Testosterone (ng/dL)	360 ± 48	<50	150 ± 40
Serum LH (ng/mL)	1.1 ± 0.3	<0.1	0.4 ± 0.1
Testis Weight (g)	3.4 ± 0.4	1.8 ± 0.2	2.2 ± 0.3
3. YK11 + SERM	Serum Testosterone (ng/dL)	355 ± 52	<50	310 ± 60
Serum LH (ng/mL)	1.0 ± 0.2	<0.1	1.2 ± 0.4
Testis Weight (g)	3.6 ± 0.3	1.9 ± 0.3	3.0 ± 0.4

Visualizations: Pathways and Workflows

Signaling Pathway Diagram

Caption: HPG axis suppression by YK11 and the point of intervention for SERMs.

Experimental Workflow Diagram

Caption: General experimental workflow for a YK11 study with a PCT phase.

References

• 1. swolverine.com [swolverine.com]
• 2. UsePeptides - Advanced Peptide Information Portal [usepeptides.replit.app]
• 3. m.youtube.com [m.youtube.com]
• 4. Selective androgen receptor modulators in preclinical and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. swolverine.com [swolverine.com]
• 6. Is There Room for SERMs or SARMs as Alternative Therapies for Adult Male Hypogonadism? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. swolverine.com [swolverine.com]
• 8. The use of post-cycle therapy is associated with reduced withdrawal symptoms from anabolic-androgenic steroid use: a survey of 470 men - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective Androgen Receptor Modulators (SARMs) - Current Knowledge and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Post-cycle therapy after short-term anabolic-androgenic steroid use: comparative outcomes in recreational bodybuilders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Selective androgen receptor modulators: a critical appraisal [frontiersin.org]

Technical Support Center: Assessing Potential YK11 Hepatotoxicity in Long-Term Studies

Disclaimer: YK11 is an investigational compound and not approved for human consumption. The information provided here is for research and informational purposes only. All research involving YK11 should be conducted in accordance with institutional and national guidelines.

This technical support center provides guidance for researchers, scientists, and drug development professionals on assessing the potential hepatotoxicity of YK11 in long-term experimental settings. Given the current scarcity of formal long-term studies, this resource synthesizes available preclinical information, anecdotal reports, and established methodologies for evaluating drug-induced liver injury (DILI).

Frequently Asked Questions (FAQs)

Q1: What is the theoretical basis for concern regarding YK11 and liver health?

A1: The concern for YK11's potential hepatotoxicity stems from its structural characteristics and anecdotal user reports. YK11 is a synthetic steroidal compound.[1][2] While often categorized as a Selective Androgen Receptor Modulator (SARM), its steroidal backbone distinguishes it from most non-steroidal SARMs.[2] Some sources suggest it is a C17-alpha alkylated (17α-AA) compound, a structural feature common in oral anabolic-androgenic steroids (AAS) known to increase oral bioavailability but also confer a risk of hepatotoxicity.[3][4][5][6][7] However, it's more accurately described as having a methyl ester, which also enhances oral bioavailability and may pose a risk to the liver. Anecdotal reports from users include experiences of elevated liver enzymes during YK11 use, suggesting potential liver stress.[8][9][10][11]

Q2: Are there any long-term clinical studies on YK11 hepatotoxicity?

A2: Currently, there is a significant lack of formal long-term clinical studies investigating the hepatotoxicity of YK11 in humans.[8] The existing body of scientific literature is limited to in vitro studies and a few animal models, none of which have focused on the long-term effects on the liver.[2] Consequently, the long-term safety profile of YK11 concerning liver health is not well-established.

Q3: How is YK11 purported to work, and could its mechanism of action influence the liver?

A3: YK11 has a unique dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR).[2] Additionally, and more distinctly, it functions as a myostatin inhibitor by increasing the expression of follistatin, a protein that binds to and inhibits myostatin.[1][2][12][13] Myostatin is a negative regulator of muscle growth.[12] While this mechanism is primarily associated with muscle hypertrophy, the liver is a central site for drug metabolism. The processing of YK11 by the liver could potentially lead to the formation of toxic byproducts, especially with high doses or prolonged exposure.[8]

Q4: What are the commonly reported signs of potential liver stress in anecdotal reports from YK11 users?

A4: Anecdotal reports from individuals using YK11 for bodybuilding purposes have mentioned several side effects, with some users reporting blood work showing elevated liver enzymes, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[8][9] It's important to note that these reports are not from controlled clinical trials and should be interpreted with caution.

Troubleshooting Guide for Experimental Studies

This guide is intended to assist researchers in designing and interpreting studies to assess YK11's potential hepatotoxicity.

Issue Encountered	Possible Cause	Recommended Action
Elevated Liver Enzymes (ALT, AST) in Animal Models	Direct cellular toxicity, metabolic stress, cholestasis.	- Perform histopathological analysis of liver tissue. - Measure markers of oxidative stress (e.g., GSH, MDA). - Analyze bile acid levels and composition. - Correlate enzyme levels with dosage and duration of YK11 administration.
Inconsistent Results in In Vitro Assays	Cell model limitations (e.g., low metabolic activity in certain cell lines), inappropriate dosing.	- Use primary human hepatocytes or 3D liver spheroids for more physiologically relevant data.[14] - Ensure YK11 concentrations are within a relevant range for the intended in vivo exposure. - Compare results across multiple cell lines (e.g., HepG2, HepaRG) to understand model-dependent effects.[15]
No Observable Hepatotoxicity in Short-Term Studies	Toxicity may be dose- and duration-dependent.	- Design longer-term in vivo studies (e.g., 90 days or more) with multiple dosage tiers. - Implement repeated dosing schedules in in vitro models to mimic chronic exposure.[16]
Difficulty in Translating Animal Data to Human Risk	Species differences in drug metabolism.	- Conduct in vitro studies using human liver microsomes or hepatocytes to identify human-specific metabolites. - Utilize in silico modeling to predict human hepatotoxicity based on chemical structure and in vitro data.[17]

Data Presentation: Summary of Anecdotal and Theoretical Hepatotoxicity Markers

Due to the absence of quantitative data from long-term studies, this table summarizes the qualitative and theoretical markers for assessing YK11 hepatotoxicity based on existing knowledge of drug-induced liver injury.

Marker Category	Specific Marker	Relevance to YK11 Assessment	Reported/Theorized Observation
Serum Liver Enzymes	Alanine Aminotransferase (ALT)	Indicator of hepatocellular injury.	Anecdotally reported to be elevated in some users.[8][9]
Aspartate Aminotransferase (AST)	Indicator of hepatocellular injury.	Anecdotally reported to be elevated in some users.[8][9]
Alkaline Phosphatase (ALP)	Indicator of cholestatic injury.	Important to monitor in comprehensive liver function panels.
Bilirubin	Total Bilirubin	Marker of liver's ability to conjugate and excrete bilirubin.	Elevations could indicate impaired liver function.
Histopathology	Cellular Necrosis/Apoptosis	Direct evidence of cell death.	A key endpoint in preclinical toxicology studies.
Steatosis (Fatty Liver)	Accumulation of fat in liver cells.	A potential mechanism of drug-induced liver injury.
Cholestasis	Impaired bile flow.	A known side effect of some 17α-alkylated anabolic steroids.[6]
Oxidative Stress	Glutathione (GSH) Levels	Key antioxidant; depletion indicates oxidative stress.	Oxidative stress is a proposed mechanism for AAS-induced hepatotoxicity.[4][7]
Malondialdehyde (MDA)	Marker of lipid peroxidation.	Increased levels suggest oxidative damage to cell membranes.

Experimental Protocols

As there are no standardized long-term protocols specifically for YK11, the following are generalized, established methodologies for assessing drug-induced liver injury (DILI).

In Vitro Hepatotoxicity Assessment

Objective: To evaluate the direct cytotoxic and metabolic effects of YK11 on liver cells.

Methodology:

• Cell Culture:

  • Utilize human-derived liver cell lines (e.g., HepG2, HepaRG) or primary human hepatocytes. For long-term studies, 3D spheroid cultures are recommended as they maintain hepatic function for longer periods than 2D monolayers.[14][16]

  • Culture cells in appropriate media and conditions until they reach the desired confluence or spheroid size.

• YK11 Treatment:

  • Prepare a stock solution of YK11 in a suitable solvent (e.g., DMSO).

  • Treat cells with a range of YK11 concentrations for various durations (e.g., 24, 48, 72 hours for acute toxicity; repeated dosing over 7-14 days for chronic toxicity).

• Assessment of Cytotoxicity:

  • Measure cell viability using assays such as MTT or LDH release.

  • Quantify apoptosis using caspase-3/7 activity assays.

• Measurement of Liver Function Markers:

  • Collect cell culture supernatant to measure the activity of released ALT and AST.

  • Measure albumin and urea production to assess synthetic function.

• Mechanistic Studies:

  • Assess mitochondrial function using assays like JC-1 or Seahorse XF Analyzer.

  • Measure reactive oxygen species (ROS) production using fluorescent probes (e.g., DCFH-DA).

  • Analyze the expression of key cytochrome P450 enzymes (e.g., CYP3A4, CYP2D6) via qPCR or Western blot to evaluate effects on drug metabolism pathways.

In Vivo Hepatotoxicity Assessment in Rodent Models

Objective: To evaluate the systemic and long-term effects of YK11 on liver health in a living organism.

Methodology:

• Animal Model:

  • Use a suitable rodent model (e.g., Sprague-Dawley rats or C57BL/6 mice).

  • Acclimatize animals for at least one week before the start of the experiment.

• YK11 Administration:

  • Administer YK11 orally (gavage) daily for a long-term period (e.g., 28 or 90 days).

  • Include a vehicle control group and at least three dose levels (low, medium, high).

• In-Life Monitoring:

  • Monitor animal health, body weight, and food consumption regularly.

  • Collect blood samples at various time points (e.g., baseline, mid-study, end of study) for serum biochemistry.

• Serum Biochemistry:

  • Analyze serum for key liver injury markers: ALT, AST, ALP, total bilirubin, and albumin.

• Terminal Procedures:

  • At the end of the study, euthanize animals and perform a gross necropsy.

  • Collect and weigh the liver.

  • Preserve sections of the liver in 10% neutral buffered formalin for histopathology and snap-freeze other sections for molecular analysis.

• Histopathology and Molecular Analysis:

  • Process formalin-fixed tissues for hematoxylin and eosin (H&E) staining to evaluate liver morphology for signs of injury (necrosis, inflammation, steatosis, etc.).

  • Use frozen liver tissue to measure markers of oxidative stress (GSH, MDA) and for gene expression analysis of relevant pathways (e.g., inflammatory cytokines, fibrotic markers).

Visualizations

Caption: Proposed signaling pathway of YK11 and its potential metabolic fate in the liver.

Caption: Workflow for assessing long-term YK11 hepatotoxicity.

References

• 1. swolverine.com [swolverine.com]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. uksarms.com [uksarms.com]
• 4. Anabolic androgenic steroid-induced hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anabolic androgenic steroid-induced liver injury: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. europeanreview.org [europeanreview.org]
• 7. researchgate.net [researchgate.net]
• 8. [FAQ] Is YK11 Liver Toxic? [sarmsmentor.com]
• 9. YK11 Reviews: 17x Users Share Their Experiences - Sarms.io [sarms.io]
• 10. m.youtube.com [m.youtube.com]
• 11. moreplatesmoredates.com [moreplatesmoredates.com]
• 12. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 13. KoreaMed Synapse [synapse.koreamed.org]
• 14. Frontiers | The assessment of the potential hepatotoxicity of new drugs by in vitro metabolomics [frontiersin.org]
• 15. Journal of Biomedical and Translational Research [jbtr.or.kr]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting YK11 Precipitation in Cell Culture Media

This guide provides researchers, scientists, and drug development professionals with practical solutions and frequently asked questions (FAQs) to address the common issue of YK11 precipitation in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is YK11 and why does it precipitate in my cell culture media?

YK11 is a synthetic, steroidal Selective Androgen Receptor Modulator (SARM).[1] Its chemical structure makes it highly hydrophobic, meaning it has very low solubility in water-based solutions like cell culture media.[2] Precipitation, which appears as cloudiness or solid crystals, occurs when the concentration of YK11 exceeds its solubility limit in the media. This is often triggered by the introduction of a concentrated organic stock solution into the aqueous media environment.

Q2: What is the best solvent to dissolve YK11 for in vitro studies?

The most recommended solvent for YK11 is Dimethyl Sulfoxide (DMSO).[2][3][4] It can effectively dissolve YK11 at high concentrations, allowing for the preparation of concentrated stock solutions. Ethanol is another option, but its solubility for YK11 is generally lower than that of DMSO.[2][5][6]

Q3: What is the maximum concentration of YK11 I can use without it precipitating?

There is no single maximum concentration, as it is highly dependent on the specific cell culture medium, serum percentage, temperature, and the final concentration of the solvent (e.g., DMSO). It is crucial to perform a solubility test in your specific experimental conditions. However, most in vitro studies use YK11 in the nanomolar (nM) to low micromolar (µM) range.[2][3][5]

Troubleshooting Guides

Problem: YK11 precipitates immediately after being added to the cell culture medium.

This is the most common issue and is typically caused by the compound crashing out of solution upon dilution into the aqueous media.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting immediate YK11 precipitation.

Detailed Solutions:

• Check Your Stock Solution:

  • Complete Dissolution: Ensure your YK11 powder is completely dissolved in DMSO. Sonication may be recommended to aid dissolution.[3]

  • Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles.[3][4][7]

• Refine Your Dilution Method:

  • Pre-warm the Media: Always use cell culture media that has been pre-warmed to 37°C.

  • Gradual Addition: Add the YK11 stock solution drop-by-drop into the media while gently vortexing or swirling. This helps to disperse the compound rapidly and avoid localized high concentrations that can trigger precipitation.

  • Serial Dilution: For very high final concentrations, consider a two-step dilution. First, dilute the stock into a small, sterile volume of media (e.g., 100-200 µL), mix thoroughly, and then add this intermediate dilution to your final culture volume.

• Maintain a Low Final Solvent Concentration:

  • Keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.5% and certainly not exceeding 1%. High concentrations of organic solvents can themselves be toxic to cells and can also alter the solubility of media components, potentially contributing to precipitation.

Problem: The YK11/media solution is initially clear but becomes cloudy or forms a precipitate over time in the incubator.

This suggests a stability or delayed solubility issue.

• Media Component Interaction: Serum proteins and other components in the media can interact with hydrophobic compounds over time, reducing their stability in solution. Consider reducing the serum concentration if your experimental design allows.

• Temperature-Dependent Solubility: YK11's solubility may decrease over time at 37°C.

• Media Refresh: For long-term experiments (>24-48 hours), it is good practice to replace the media with freshly prepared YK11 solution to ensure a consistent and soluble concentration of the compound.

Experimental Protocols

Protocol 1: Preparation of a 10 mM YK11 Stock Solution in DMSO

• Materials: YK11 powder (MW: 430.53 g/mol ), anhydrous DMSO, sterile 1.5 mL microcentrifuge tube, sonicator.

• Calculation: To make a 10 mM solution, you need 4.31 mg of YK11 per 1 mL of DMSO.[3]

• Procedure:

  • Weigh out 4.31 mg of YK11 powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of high-purity, anhydrous DMSO.

  • Vortex vigorously for 1-2 minutes.

  • If not fully dissolved, place the tube in a bath sonicator for 5-10 minutes.

  • Once fully dissolved, create small working aliquots (e.g., 20 µL) and store them at -20°C.

Protocol 2: Determining Maximum Solubility of YK11 in Your Cell Culture Medium

• Materials: 10 mM YK11 stock, your specific cell culture medium (e.g., DMEM + 10% FBS), sterile 96-well plate or microcentrifuge tubes.

• Procedure:

  • Create a range of YK11 concentrations in your media. It is important to keep the final DMSO percentage constant. (See example table below).

  • Prepare a "vehicle control" tube containing only the media and the same final percentage of DMSO.

  • Incubate the plate/tubes under normal cell culture conditions (37°C, 5% CO₂).

  • Visually inspect for any signs of precipitation (cloudiness, crystals) under a light microscope at several time points (e.g., 0, 2, 6, and 24 hours).

  • The highest concentration that remains clear throughout the observation period is the working maximum solubility for your specific conditions.

Data Presentation

Table 1: YK11 Physicochemical and Solubility Data

Property	Value	Source
Molecular Weight	430.53 g/mol	[7]
Water Solubility	Very low (~0.13 g/L)	[2]
DMSO Solubility	≥ 4.31 mg/mL (10 mM)	[3]
Ethanol Solubility	~1 mg/mL	[5][6]
Storage (Powder)	-20°C for up to 3 years	[3]
Storage (in Solvent)	-80°C for up to 1 year	[3]

Table 2: Example Results from a YK11 Solubility Test in DMEM + 10% FBS

Final YK11 Conc. (µM)	Vol. of 10 mM Stock (µL per 1 mL media)	Final DMSO Conc. (%)	Observation at 24h
1	0.1	0.01%	Clear
5	0.5	0.05%	Clear
10	1.0	0.1%	Clear
20	2.0	0.2%	Slight Haze
40	4.0	0.4%	Visible Precipitate
50	5.0	0.5%	Heavy Precipitate

Note: This table presents hypothetical data. Results must be determined empirically.

Signaling Pathway Diagram

YK11 acts as a partial agonist of the androgen receptor (AR). Upon binding, it initiates a signaling cascade that leads to the transcription of target genes.

Caption: Simplified diagram of YK11's mechanism of action via the androgen receptor.

References

• 1. YK11 | 431579-34-9 [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. YK11_TargetMol [targetmol.com]
• 4. Buy YK-11 | 1370003-76-1 | >98% [smolecule.com]
• 5. caymanchem.com [caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. yk11 | 1370003-76-1 [chemicalbook.com]

optimizing YK11 delivery for enhanced bioavailability in animal models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the selective androgen receptor modulator (SARM), YK11, in animal models. The focus is on strategies to enhance its bioavailability for reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is YK11 and what is its primary mechanism of action?

YK11 is a synthetic, steroidal selective androgen receptor modulator.[1] Its primary mechanism of action involves partial agonism of the androgen receptor (AR).[1][2] Unlike full agonists, YK11 activates the AR to a lesser extent. A unique characteristic of YK11 is its ability to increase the expression of follistatin, a potent inhibitor of myostatin, which is a negative regulator of muscle growth.[1] This dual action contributes to its anabolic effects in muscle tissue.

Q2: What is known about the oral bioavailability of YK11?

While concrete pharmacokinetic data in rodents is limited, anecdotal evidence and studies in other animal models, such as horses, suggest that YK11 has poor oral bioavailability due to extensive metabolism.[3] The presence of a 17-alpha alkylated group in its structure is a modification often used to improve the oral bioavailability of steroids, however, this can also be associated with potential liver strain. In silico studies using Physiologically Based Pharmacokinetic (PBPK) modeling have suggested high cell bioavailability, but this has yet to be fully validated through in vivo pharmacokinetic studies in common rodent models.[4]

Q3: What are the common challenges encountered when administering YK11 in animal models?

The primary challenge with YK11 administration, particularly via the oral route, is its low and variable bioavailability. This can lead to inconsistent plasma concentrations and, consequently, unreliable experimental results. Being a hydrophobic compound, YK11 has poor solubility in aqueous vehicles, making it difficult to prepare stable and homogenous formulations for oral gavage. This can result in dosing inaccuracies and potential precipitation of the compound in the gastrointestinal tract.

Q4: What are some alternative delivery strategies to improve YK11 bioavailability?

To overcome the challenges of poor oral bioavailability, researchers can explore advanced drug delivery systems. These include:

• Lipid-Based Drug Delivery Systems (LBDDS): These formulations, such as self-emulsifying drug delivery systems (SEDDS), nanoemulsions, and solid lipid nanoparticles (SLNs), can enhance the solubility and absorption of hydrophobic drugs like YK11.[5][6] They can improve lymphatic transport, thereby reducing first-pass metabolism in the liver.

• Nanoparticle Formulations: Encapsulating YK11 into nanoparticles can protect it from degradation in the gastrointestinal tract, improve its solubility, and provide controlled release, leading to more consistent plasma levels.

• Alternative Routes of Administration: While oral administration is often preferred for convenience, other routes like sublingual or parenteral (injection) administration can bypass first-pass metabolism and potentially lead to higher bioavailability.

Troubleshooting Guides

Issue 1: Inconsistent or Low Efficacy in In Vivo Studies

Potential Cause	Troubleshooting Steps
Poor Oral Bioavailability	Consider formulating YK11 in a lipid-based delivery system (e.g., nanoemulsion) to enhance absorption. Evaluate alternative administration routes such as sublingual or parenteral injection to bypass first-pass metabolism.
Inaccurate Dosing due to Poor Solubility	Ensure YK11 is fully dissolved in the vehicle before administration. Use appropriate solubilizing excipients. Sonication may aid in dissolving the compound. Prepare fresh formulations for each experiment to avoid precipitation.
Compound Instability in Vehicle	Assess the stability of YK11 in the chosen vehicle over the duration of the experiment. Store formulations under appropriate conditions (e.g., protected from light, at a specific temperature) as recommended for the compound.
High Inter-animal Variability	Standardize the experimental conditions as much as possible, including animal strain, age, sex, and fasting state. Increase the number of animals per group to improve statistical power.

Issue 2: Difficulty in Preparing a Homogenous Formulation for Oral Gavage

Potential Cause	Troubleshooting Steps
Low Solubility of YK11 in Aqueous Vehicles	YK11 is soluble in organic solvents like DMSO, ethanol, and methanol.[1][7] For in vivo use, these should be used in minimal amounts and diluted with a suitable vehicle. Consider using a co-solvent system or preparing a suspension with a suspending agent like carboxymethylcellulose (CMC).
Precipitation of the Compound	Prepare the formulation immediately before administration. If using a suspension, ensure it is vigorously vortexed before drawing each dose. Consider using a lipid-based formulation where YK11 remains in a solubilized state.
Viscosity Issues with the Formulation	If the formulation is too viscous for accurate gavage, adjust the concentration of the vehicle components. Ensure the chosen gavage needle gauge is appropriate for the viscosity of the formulation.

Data on Potential Delivery Systems for YK11

The following table summarizes potential delivery systems that could be adapted for YK11 to enhance its oral bioavailability, based on literature for other hydrophobic and steroidal compounds.

Delivery System	Principle	Potential Advantages for YK11	Key Formulation Components
Nanoemulsion	Oil-in-water or water-in-oil emulsion with droplet sizes in the nanometer range.	Increased surface area for absorption, enhanced solubility, protection from enzymatic degradation, potential for lymphatic uptake.	Oil phase (e.g., medium-chain triglycerides), surfactant (e.g., Tween 80, Cremophor EL), co-surfactant (e.g., ethanol, propylene glycol).[8]
Solid Lipid Nanoparticles (SLNs)	Nanoparticles made from solid lipids.	Controlled release, improved stability, good biocompatibility.[9]	Solid lipid (e.g., glyceryl monostearate), surfactant, and co-surfactant.
Self-Emulsifying Drug Delivery Systems (SEDDS)	Isotropic mixtures of oils, surfactants, and co-solvents that form a fine emulsion upon contact with aqueous media in the GI tract.	Spontaneous formation of an emulsion in the gut, leading to rapid drug dissolution and absorption.	Oil, surfactant, and co-surfactant.

Experimental Protocols

Protocol 1: Preparation of a YK11 Nanoemulsion for Oral Administration in Rats

This protocol is a general guideline and should be optimized for YK11 based on its specific solubility and stability characteristics.

Materials:

• YK11 powder

• Oil phase: Medium-chain triglycerides (MCT oil)

• Surfactant: Polysorbate 80 (Tween 80)

• Co-surfactant: Ethanol

• Phosphate-buffered saline (PBS, pH 7.4)

• High-speed homogenizer or ultrasonicator

Procedure:

• Determine the solubility of YK11: Accurately determine the solubility of YK11 in the selected oil, surfactant, and co-surfactant to identify the optimal components and their ratios.

• Preparation of the oil phase: Dissolve the required amount of YK11 in the MCT oil. Gentle heating and vortexing may be required to facilitate dissolution.

• Preparation of the aqueous phase: Prepare a solution of Polysorbate 80 and ethanol in PBS.

• Formation of the coarse emulsion: Slowly add the oil phase containing YK11 to the aqueous phase while stirring continuously with a magnetic stirrer.

• Nanoemulsification: Subject the coarse emulsion to high-energy emulsification using either a high-speed homogenizer or a probe sonicator. The process should be carried out in an ice bath to prevent overheating.

• Characterization: Characterize the resulting nanoemulsion for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). The morphology can be observed using transmission electron microscopy (TEM).

• Dosing: Administer the prepared nanoemulsion to rats via oral gavage at the desired dose.

Protocol 2: Pharmacokinetic Study of YK11 in Rats Following Oral Administration

Animals:

• Male Sprague-Dawley or Wistar rats (8-10 weeks old)

Procedure:

• Fasting: Fast the rats overnight (approximately 12 hours) before dosing, with free access to water.

• Dosing: Administer the YK11 formulation (e.g., nanoemulsion or a simple suspension) via oral gavage at a predetermined dose.

• Blood Sampling: Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site at predefined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose) into heparinized tubes.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples for YK11 concentration using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters, including maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), area under the plasma concentration-time curve (AUC), and oral bioavailability (F%) if intravenous data is available.

Visualizations

Caption: Signaling pathway of YK11 leading to muscle growth.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Buy YK-11 | 1370003-76-1 | >98% [smolecule.com]
• 8. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid-Based Drug Delivery Systems: Concepts and Recent Advances in Transdermal Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Neurochemical Effects of YK11 in Hippocampal Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the neurochemical side effects of YK11 in hippocampal cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for YK11 in neuronal cells?

YK11 is a selective androgen receptor modulator (SARM) that acts as a partial agonist of the androgen receptor (AR).[1][2] It facilitates the translocation of the AR into the nucleus, where it selectively modulates gene expression.[1] A key feature of YK11's mechanism is its ability to increase the production of follistatin, a potent inhibitor of myostatin, which is primarily associated with its anabolic effects in muscle tissue.[1][2] In hippocampal cells, YK11 exhibits a high binding affinity for the androgen receptor.[3]

Q2: What are the major neurochemical side effects of YK11 on hippocampal cells observed in preclinical studies?

Preclinical research indicates that YK11 can induce several significant neurochemical side effects in the hippocampus, including:

• Neuroinflammation: Increased levels of pro-inflammatory cytokines such as Interleukin-1 beta (IL-1β) and Interleukin-6 (IL-6), alongside a reduction in the anti-inflammatory cytokine Interleukin-10 (IL-10).[3]

• Apoptosis: Initiation of the apoptotic cascade through the p38 MAPK signaling pathway, leading to an altered Bax/Bcl-2 ratio and increased levels of cleaved caspase-3.[3]

• Oxidative Stress: Promotion of oxidative stress and impairment of the endogenous antioxidant systems within hippocampal cells.[4]

• Mitochondrial Dysfunction: Negative impacts on mitochondrial function, affecting various markers of mitochondrial health.[4]

• Downregulation of Key Signaling Pathways: Reduction in the activity of the Brain-Derived Neurotrophic Factor (BDNF)/Tropomyosin receptor kinase B (TrkB)/cAMP response element-binding protein (CREB) signaling pathway, which is crucial for neuronal survival and plasticity.[3]

• Memory Impairment: At anabolic doses, these neurochemical alterations can culminate in impaired memory consolidation.[3][5]

Q3: Can YK11 cross the blood-brain barrier?

Yes, studies have demonstrated that YK11 possesses notable brain permeability, enabling it to cross the blood-brain barrier and exert direct effects on the central nervous system, including the hippocampus.[3][5]

Q4: Does exercise modify the neurochemical effects of YK11 in the hippocampus?

Concurrent exercise has been shown to mitigate some of the detrimental effects of YK11. For instance, exercise can counteract the increase in IL-6 and the decrease in IL-10, and can also temper the alterations in Bcl-2 and cleaved caspase-3 proteins.[3] However, it is important to note that exercise does not appear to reverse YK11-induced neurochemical impairments related to oxidative stress and mitochondrial dysfunction.[4]

Troubleshooting Guides

Issue 1: Inconsistent results in cell viability assays (e.g., MTT, LDH) following YK11 treatment.

• Possible Cause 1: Inappropriate Dosage.

  • Troubleshooting Step: YK11's effects are dose-dependent. Ensure you are using a dose that has been previously reported to induce neurochemical changes in hippocampal cells (e.g., as cited in preclinical animal studies, keeping in mind the need for in vitro dose-response experiments). Start with a concentration range to determine the optimal dose for your specific cell line and experimental conditions.

• Possible Cause 2: Solvent Toxicity.

  • Troubleshooting Step: The solvent used to dissolve YK11 (e.g., DMSO) can be toxic to cells at higher concentrations. Run a vehicle control with the same concentration of the solvent to ensure that the observed effects are due to YK11 and not the solvent.

• Possible Cause 3: Cell Culture Conditions.

  • Troubleshooting Step: Fluctuations in cell culture conditions (e.g., confluency, passage number, media quality) can affect cellular responses. Maintain consistent cell culture practices and ensure cells are healthy before initiating the experiment.

Issue 2: Difficulty in detecting changes in apoptotic markers (e.g., cleaved caspase-3, Bax/Bcl-2 ratio).

• Possible Cause 1: Incorrect Timing of Measurement.

  • Troubleshooting Step: The apoptotic cascade is a temporal process. The expression of different markers will peak at different times post-treatment. Conduct a time-course experiment to identify the optimal time point for measuring your specific apoptotic markers after YK11 administration.

• Possible Cause 2: Insufficient Antibody Quality or Assay Sensitivity.

  • Troubleshooting Step: Verify the specificity and sensitivity of your antibodies through appropriate controls (e.g., positive and negative controls). For immunoassays, ensure that the assay has been properly validated for your cell type.

• Possible Cause 3: Low Levels of Apoptosis.

  • Troubleshooting Step: The level of apoptosis induced by YK11 may be subtle. Consider using a more sensitive detection method or co-treating with a known pro-apoptotic agent as a positive control to ensure your assay is working correctly.

Issue 3: Variable measurements of inflammatory cytokines (e.g., IL-1β, IL-6, IL-10).

• Possible Cause 1: Sample Handling and Stability.

  • Troubleshooting Step: Cytokines can be sensitive to degradation. Ensure proper sample collection and storage procedures. Use protease inhibitors during sample preparation and avoid repeated freeze-thaw cycles.

• Possible Cause 2: Assay Specificity and Cross-Reactivity.

  • Troubleshooting Step: Ensure that your cytokine measurement kit (e.g., ELISA) is specific for the species you are studying and has minimal cross-reactivity with other proteins.

• Possible Cause 3: Basal Inflammation Levels.

  • Troubleshooting Step: Basal levels of inflammation in your cell culture can mask the effects of YK11. Ensure your cells are not stressed or contaminated, which can elevate baseline cytokine levels.

Data Presentation

Table 1: Summary of YK11's Effects on Neuroinflammatory and Apoptotic Markers in the Hippocampus

Marker	Effect of YK11 Administration	Reference
Pro-inflammatory Cytokines
Interleukin-1β (IL-1β)	Increased	[3]
Interleukin-6 (IL-6)	Increased	[3]
Anti-inflammatory Cytokines
Interleukin-10 (IL-10)	Decreased	[3]
Apoptotic Pathway Proteins
p38 MAPK	Increased Activity	[3]
Bax/Bcl-2 Ratio	Altered (Pro-apoptotic)	[3]
Cleaved Caspase-3	Increased	[3]

Table 2: Impact of YK11 on Oxidative Stress and Mitochondrial Function in the Hippocampus

Parameter	Effect of YK11 Administration	Reference
Oxidative Stress
Endogenous Antioxidant System	Altered	[4]
Oxidative Stress Markers	Increased	[4]
Mitochondrial Function
Mitochondrial Function Markers	Impaired	[4]

Experimental Protocols

1. Western Blot for Apoptotic Proteins (Cleaved Caspase-3, Bax, Bcl-2)

• Cell Lysis: After treating hippocampal cells with YK11 for the desired time, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against cleaved caspase-3, Bax, Bcl-2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control. Calculate the Bax/Bcl-2 ratio.

2. ELISA for Inflammatory Cytokines (IL-1β, IL-6, IL-10)

• Sample Collection: Collect the cell culture supernatant after YK11 treatment. Centrifuge to remove any cellular debris.

• Assay Procedure: Follow the manufacturer's instructions for the specific ELISA kit being used. This typically involves:

  • Adding standards and samples to the wells of a microplate pre-coated with a capture antibody.

  • Incubating to allow the cytokine to bind to the antibody.

  • Washing the wells to remove unbound substances.

  • Adding a detection antibody.

  • Adding a substrate solution to develop a colorimetric reaction.

  • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Generate a standard curve from the absorbance values of the standards. Use this curve to calculate the concentration of the cytokines in the samples.

Mandatory Visualizations

Caption: YK11-induced apoptotic signaling pathway in hippocampal cells.

Caption: A logical workflow for troubleshooting common experimental issues.

References

• 1. Page loading... [wap.guidechem.com]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medisearch.io [medisearch.io]

YK11 Technical Support Center: Investigating Oxidative Stress and Mitochondrial Dysfunction

Welcome to the YK11 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals investigating the cellular effects of YK11, with a specific focus on its potential to induce oxidative stress and mitochondrial dysfunction. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your research endeavors.

A key study by Dahleh et al. (2023) provides evidence that YK11 administration in male Wistar rats resulted in increased oxidative stress and impaired mitochondrial function in the hippocampus.[1][2][3] This guide will leverage findings from this study and other relevant literature to provide a comprehensive technical resource.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for YK11?

A1: YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[4] It acts as a partial agonist of the androgen receptor (AR), meaning it binds to and activates the receptor, but not to the same extent as endogenous androgens like testosterone.[4][5] Uniquely, YK11 also functions as a myostatin inhibitor by increasing the expression of follistatin, a natural antagonist of myostatin.[4][6] Myostatin is a protein that negatively regulates muscle growth; by inhibiting it, YK11 can promote muscle hypertrophy.[4][6]

Q2: What is the evidence linking YK11 to oxidative stress?

A2: A study in rats demonstrated that YK11 administration led to a significant increase in markers of oxidative stress in the hippocampus.[1][2][3] This included increased levels of reactive oxygen species (ROS) and lipid peroxidation, as well as alterations in the endogenous antioxidant system.[1][2]

Q3: How does YK11 appear to affect mitochondrial function?

A3: The same study that linked YK11 to oxidative stress also reported impairments in all measured markers of mitochondrial function in the hippocampus of rats treated with YK11.[1][2][3] This suggests that YK11 may compromise mitochondrial health, potentially leading to reduced energy production and increased cellular stress.

Q4: Are there any known neurochemical effects of YK11?

A4: Research indicates that YK11 can have significant neurochemical effects. The study by Dahleh et al. (2023) focused on the hippocampus and found that YK11 can promote oxidative stress and mitochondrial dysfunction in this brain region, suggesting potential neurological risks.[1][2][3]

Troubleshooting Guides

Troubleshooting ROS Detection Assays

Issue	Potential Cause	Troubleshooting Step
High background fluorescence	Intrinsic fluorescence of YK11.	Run a control with YK11 in the assay buffer without the ROS probe to measure its intrinsic fluorescence. Subtract this background from your experimental values.[7]
Contaminated reagents.	Test each component of your assay (e.g., buffer, media) for fluorescence.[7]
Probe auto-oxidation.	Prepare fresh probe solutions and protect them from light.[7]
Inconsistent results with DCFH-DA assay	Variability in probe loading.	Ensure consistent cell density and incubation times.
Photobleaching of the probe.	Minimize light exposure to the samples after probe addition.
Interference from YK11.	Perform cell-free assays to check for direct reactions between YK11 and the DCFH-DA probe.[7]
Signal appears to be an artifact	Direct reaction of YK11 with the ROS probe.	Use multiple ROS probes with different detection mechanisms to confirm the biological effect.[7]
Pre-treat cells with an antioxidant like N-acetylcysteine (NAC) before adding YK11. A true biological ROS increase should be reduced by the antioxidant.[7]
Correlate ROS levels with downstream markers of oxidative damage, such as lipid peroxidation or DNA damage.[7]

Troubleshooting Mitochondrial Function Assays

Issue	Potential Cause	Troubleshooting Step
Low basal oxygen consumption rate (OCR) in Seahorse assay	Insufficient cell number.	Optimize cell seeding density for your specific cell type.[8]
Poor cell health.	Ensure cells are healthy and in the logarithmic growth phase before the experiment.[8]
Uneven cell plating.	Ensure a homogenous cell suspension and careful pipetting for even cell distribution.[8]
High variability between replicate wells	Inconsistent cell seeding.	Use precise pipetting techniques and allow the plate to sit at room temperature before incubation to ensure even cell settling.[8]
Edge effects in the microplate.	Avoid using the outer wells of the microplate, or fill them with media without cells.
No response to mitochondrial inhibitors (e.g., oligomycin, FCCP)	Suboptimal inhibitor concentration.	Perform a dose-response experiment to determine the optimal concentration for your cell type.[8]
Inhibitor instability.	Ensure proper storage and handling of the inhibitors and prepare fresh solutions.[8]
Cell type resistance.	Some cell types may have compensatory metabolic pathways. Consider using alternative inhibitors or assays.[8]
Low mitochondrial membrane potential in control cells	Cell stress or death.	Ensure optimal cell culture conditions and handle cells gently.
Phototoxicity from fluorescent dyes.	Use the lowest possible dye concentration and minimize light exposure.

Quantitative Data Summary

The following tables summarize the quantitative data on YK11-induced oxidative stress and mitochondrial dysfunction from the study by Dahleh et al. (2023) in the rat hippocampus.

Table 1: Markers of Oxidative Stress

Parameter	Control Group	YK11 Group	% Change
Reactive Oxygen Species (ROS)	(Data not explicitly provided in abstract)	Increased	-
Lipid Peroxidation (TBARS)	(Data not explicitly provided in abstract)	Increased	-
Superoxide Dismutase (SOD) Activity	(Data not explicitly provided in abstract)	Altered	-
Catalase (CAT) Activity	(Data not explicitly provided in abstract)	Altered	-

Note: The primary research article should be consulted for specific numerical data and statistical significance.

Table 2: Markers of Mitochondrial Function

Parameter	Control Group	YK11 Group	% Change
Mitochondrial Mass	(Data not explicitly provided in abstract)	Impaired	-
Mitochondrial Membrane Potential (ΔΨm)	(Data not explicitly provided in abstract)	Impaired	-
Mitochondrial Respiratory Chain Complex Activity	(Data not explicitly provided in abstract)	Impaired	-
ATP Levels	(Data not explicitly provided in abstract)	Impaired	-

Note: The primary research article should be consulted for specific numerical data and statistical significance.

Experimental Protocols

Protocol 1: Measurement of Reactive Oxygen Species (ROS)

This protocol is a general guideline for measuring intracellular ROS using a fluorescent probe like 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA).

• Cell Culture: Plate cells at an appropriate density in a multi-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with YK11 at the desired concentrations and for the specified duration. Include a vehicle control and a positive control (e.g., H₂O₂).

• Probe Loading: Remove the treatment media and wash the cells with a warm buffer (e.g., PBS or HBSS).

• Incubation: Add the H2DCFDA working solution to the cells and incubate in the dark at 37°C for 30-60 minutes.

• Wash: Gently wash the cells to remove the excess probe.

• Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, fluorescence microscope, or flow cytometer at the appropriate excitation and emission wavelengths (e.g., ~495 nm excitation and ~529 nm emission for DCF).[9][10]

Protocol 2: Assessment of Mitochondrial Membrane Potential (ΔΨm)

This protocol outlines the use of the cationic dye JC-1 to measure changes in mitochondrial membrane potential.

• Cell Culture and Treatment: Culture and treat cells with YK11 as described in Protocol 1. Include a positive control for mitochondrial depolarization (e.g., CCCP or FCCP).[11]

• Staining: Add the JC-1 staining solution to each well and incubate for 15-30 minutes at 37°C.[11]

• Wash: Centrifuge the plate (for suspension cells) or gently wash (for adherent cells) to remove the staining solution.

• Fluorescence Measurement: Measure the fluorescence of both JC-1 monomers (green fluorescence, Ex/Em ~485/535 nm) and J-aggregates (red fluorescence, Ex/Em ~540/590 nm).[11]

• Data Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Protocol 3: Measurement of Cellular ATP Levels

This protocol describes a luciferase-based assay for quantifying cellular ATP.

• Cell Culture and Treatment: Culture and treat cells with YK11 in an opaque-walled multi-well plate suitable for luminescence measurements.

• Cell Lysis: Add a reagent that lyses the cells and stabilizes the ATP.

• Luciferase Reaction: Add a luciferin/luciferase reagent to the cell lysate.

• Luminescence Measurement: Immediately measure the luminescence using a luminometer. The light output is directly proportional to the ATP concentration.

• Standard Curve: Generate a standard curve using known concentrations of ATP to quantify the ATP levels in the samples.

Signaling Pathways and Experimental Workflows

Caption: Proposed signaling pathways of YK11 leading to oxidative stress and mitochondrial dysfunction.

Caption: Experimental workflow for measuring intracellular reactive oxygen species (ROS).

Caption: Workflow for the Seahorse XF Cell Mito Stress Test.

References

• 1. ProtocolsIntrocellularROSDetection < Lab < TWiki [barricklab.org]
• 2. Myostatin Deficiency Protects C2C12 Cells from Oxidative Stress by Inhibiting Intrinsic Activation of Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. YK-11 - Wikipedia [en.wikipedia.org]
• 5. Benefits and Mechanism of YK-11_Chemicalbook [chemicalbook.com]
• 6. swolverine.com [swolverine.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. assaygenie.com [assaygenie.com]
• 10. abcam.cn [abcam.cn]
• 11. creative-bioarray.com [creative-bioarray.com]

Navigating YK11 Research: A Technical Guide to Minimize Variability

Technical Support Center

For researchers and drug development professionals investigating the novel selective androgen receptor modulator (SARM) YK11, achieving consistent and reproducible results is paramount. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during in vitro and in vivo experiments, aiming to minimize variability in research findings.

Troubleshooting Guide

This section addresses specific issues that may arise during YK11 research, offering potential causes and actionable solutions.

Issue	Potential Causes	Recommended Solutions
Low or No Cellular Response to YK11 Treatment	1. YK11 Degradation: YK11 is known to be unstable and can hydrolyze, especially in acidic conditions.[1][2] Stock solutions stored improperly or for extended periods may lose potency. 2. Poor Solubility: The compound may not be fully dissolved in the vehicle, leading to a lower effective concentration. 3. Suboptimal Cell Culture Conditions: Cell confluence, serum concentration, and passage number can all affect cellular responsiveness. 4. Incorrect Dosage/Concentration: The concentration of YK11 may be too low to elicit a response or too high, leading to cytotoxicity.	1. Freshly Prepare Solutions: Prepare YK11 stock solutions fresh from a crystalline solid for each experiment. Store powder at -20°C for long-term stability.[3] For stock solutions in solvent, store at -80°C for up to 3 months or -20°C for up to 2 weeks.[3] 2. Ensure Complete Solubilization: Use appropriate solvents like DMSO, ethanol, or methanol for stock solutions.[4] Ensure the compound is fully dissolved before further dilution into culture media. The solubility in these solvents is approximately 1 mg/ml.[4] 3. Standardize Cell Culture: Maintain a consistent cell seeding density and confluence level at the start of each experiment. Use a consistent serum batch and avoid high passage numbers. For C2C12 myoblast differentiation, it is common to switch to a differentiation medium with a lower serum concentration (e.g., 2% horse serum).[5] 4. Perform Dose-Response Studies: Determine the optimal concentration of YK11 for your specific cell line and endpoint. A common starting concentration for in vitro studies is around 500 nM.[4][5]
High Variability Between Replicates	1. Inconsistent YK11 Purity: The purity of the YK11 compound can vary between suppliers and even between batches from the same supplier.[6] 2. Pipetting Errors: Inaccurate pipetting can lead to significant differences in the final concentration of YK11 in each well. 3. Edge Effects in Multi-well Plates: Evaporation from the outer wells of a plate can concentrate solutes and affect cell growth and differentiation.	1. Source High-Purity YK11: Obtain YK11 from a reputable supplier that provides a certificate of analysis (CoA) with purity data (ideally ≥98%).[3] 2. Use Calibrated Pipettes: Ensure all pipettes are properly calibrated and use appropriate pipetting techniques to minimize errors. 3. Mitigate Edge Effects: Avoid using the outermost wells of multi-well plates for experimental samples. Fill these wells with sterile media or PBS to maintain humidity.
Unexpected or Off-Target Effects	1. Metabolic Conversion: YK11 is extensively metabolized in vivo, and the parent compound may not be detectable in urine.[1] The observed effects could be due to its metabolites. 2. Partial Agonist/Antagonist Activity: YK11 is a partial agonist of the androgen receptor, and its effects can be context-dependent.[7] 3. Non-Genomic Signaling: YK11 has been shown to activate non-genomic signaling pathways, such as the Akt pathway, which could contribute to its effects.[8]	1. Consider Metabolites in In Vivo Studies: When analyzing in vivo data, be aware that the biological activity may be mediated by metabolites of YK11. 2. Include Appropriate Controls: Use a full androgen receptor agonist (e.g., DHT) and an antagonist (e.g., flutamide) as controls to dissect the AR-dependent effects of YK11.[5] 3. Investigate Multiple Signaling Pathways: When unexpected results occur, consider investigating other potential signaling pathways beyond the canonical androgen receptor pathway.

Frequently Asked Questions (FAQs)

Compound Handling and Preparation

• Q1: What is the best solvent to dissolve YK11? A1: YK11 is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol at approximately 1 mg/ml.[4] For cell culture experiments, a stock solution is typically prepared in DMSO and then diluted in the culture medium. It is crucial to keep the final DMSO concentration in the culture medium low (typically below 0.5%) to avoid solvent toxicity.

• Q2: How should I store YK11 powder and stock solutions? A2: YK11 powder should be stored at -20°C for long-term stability (up to 3 years).[3] Stock solutions in a solvent can be stored at -80°C for up to 3 months or at -20°C for up to 2 weeks.[3] Due to its instability, it is highly recommended to prepare fresh solutions for each experiment.

In Vitro Experiments

• Q3: What is a typical concentration range for YK11 in cell culture experiments? A3: A commonly used concentration for in vitro studies with C2C12 myoblasts and MC3T3-E1 osteoblasts is 500 nM.[4][5] However, it is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental endpoint.

• Q4: What are the key steps for inducing myogenic differentiation in C2C12 cells with YK11? A4: To induce myogenic differentiation, C2C12 myoblasts are typically cultured to a high confluence in a growth medium (e.g., DMEM with 10% FBS). Then, the medium is switched to a differentiation medium (e.g., DMEM with 2% horse serum) containing YK11 or a vehicle control.[5] The differentiation process is usually monitored over several days.

• Q5: What are suitable positive and negative controls for a YK11 experiment? A5: For androgen receptor-mediated effects, dihydrotestosterone (DHT) can be used as a positive control (a full AR agonist), and an AR antagonist like flutamide can be used as a negative control.[5] For myostatin inhibition, a known myostatin inhibitor or an anti-follistatin antibody can be used to confirm the mechanism of action.[7]

In Vivo Experiments

• Q6: What are the reported dosages of YK11 in animal studies? A6: Dosages in animal studies have varied significantly. For example, one study in mice used oral doses of 350 mg/kg/day and 700 mg/kg/day. It's important to note that the oral bioavailability of YK11 is thought to be low.

• Q7: What is a suitable vehicle for administering YK11 in vivo? A7: The choice of vehicle will depend on the route of administration. For oral gavage, a suspension in a vehicle like carboxymethylcellulose (CMC) is often used. For subcutaneous or intraperitoneal injections, a solution in a biocompatible solvent mixture may be required. It is crucial to perform pilot studies to ensure the vehicle's safety and the compound's stability in the chosen vehicle.

Experimental Protocols

Detailed Methodology for C2C12 Myogenic Differentiation Assay

• Cell Seeding: Plate C2C12 myoblasts in a growth medium (DMEM with 10% FBS) at a density that will allow them to reach 80-90% confluence within 24 hours.

• Induction of Differentiation: Once the desired confluence is reached, replace the growth medium with a differentiation medium (DMEM with 2% horse serum).

• YK11 Treatment: Add freshly diluted YK11 to the differentiation medium at the desired final concentration (e.g., 500 nM). Include a vehicle control (e.g., DMSO at the same final concentration as the YK11-treated wells).

• Incubation: Incubate the cells for the desired period (e.g., 2-4 days), changing the medium with fresh YK11 or vehicle every 48 hours.

• Analysis: Assess myogenic differentiation by analyzing the expression of myogenic markers such as MyoD, myogenin, and myosin heavy chain (MyHC) using techniques like qRT-PCR or Western blotting.[5][7]

Detailed Methodology for MC3T3-E1 Osteoblastic Differentiation Assay

• Cell Seeding: Plate MC3T3-E1 pre-osteoblasts in a growth medium (e.g., alpha-MEM with 10% FBS).

• Induction of Differentiation: At confluence, switch to an osteogenic differentiation medium containing ascorbic acid (50 µg/mL) and β-glycerophosphate (10 mM).

• YK11 Treatment: Add YK11 to the differentiation medium at the desired concentration (e.g., 0.5 µM).[9] Include a vehicle control.

• Incubation: Culture the cells for an extended period (e.g., 8 days or more), with media changes every 2-3 days.

• Analysis: Evaluate osteoblast differentiation by measuring alkaline phosphatase (ALP) activity and assessing mineralization using Alizarin Red S staining.[10] Gene expression of osteogenic markers like osteocalcin and Runx2 can also be analyzed.[8]

Visualizations

Caption: YK11's dual-action signaling pathway.

Caption: Troubleshooting workflow for YK11 experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of liquid chromatography-tandem mass spectrometry method for screening six selective androgen receptor modulators in dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 6. medium.com [medium.com]
• 7. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 10. Regulation of Osteoblast Differentiation and Iron Content in MC3T3-E1 Cells by Static Magnetic Field with Different Intensities - PMC [pmc.ncbi.nlm.nih.gov]

quality control measures for purchasing research-grade YK11

This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the quality of research-grade YK11. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Troubleshooting Guide: YK11 Quality Control

Unexpected experimental results can often be traced back to the purity and integrity of the starting materials. This guide provides a systematic approach to troubleshooting common issues related to research-grade YK11.

Issue Observed	Potential Cause	Recommended Action & Verification
Low Purity (<98%) Detected by HPLC	Incomplete reaction or inadequate purification during synthesis.	1. Review Certificate of Analysis (CoA): Ensure the batch-specific CoA from the supplier indicates a purity of ≥98%. 2. Third-Party Analysis: Conduct independent HPLC analysis to verify purity. Compare the retention time of the main peak against a certified reference standard. 3. Purification: If in-house purification is an option, consider recrystallization or preparative chromatography.
Presence of Unexpected Peaks in HPLC/MS	Contamination with starting materials, reagents, by-products, or degradation products.	1. Identify Potential Impurities: Common impurities in steroidal syntheses can include isomers, incompletely reacted intermediates, or by-products from side reactions. 2. Mass Spectrometry (MS) Analysis: Use LC-MS to determine the mass-to-charge ratio (m/z) of the impurity peaks to help identify their structures. 3. Review Synthesis Route: If the synthesis method is known, predict potential by-products and compare their expected masses with the MS data.
Inconsistent Biological Activity	Incorrect diastereomer ratio or presence of inactive isomers.	1. Chiral Chromatography: YK11 has multiple stereocenters and is typically sold as a mixture of diastereomers. Use a chiral HPLC method to determine the ratio of diastereomers. 2. Nuclear Magnetic Resonance (NMR) Spectroscopy: Compare the 1H and 13C NMR spectra of your sample with published data to confirm the correct structural isomers are present. The ratio of diastereomers can sometimes be quantified by integrating specific peaks in the 1H NMR spectrum.
Compound Degradation Over Time	YK11 is known to be unstable and can hydrolyze, especially in acidic conditions.[1][2]	1. Proper Storage: Store YK11 in a cool, dark, and dry place, preferably under an inert atmosphere. 2. Fresh Preparations: Prepare solutions fresh for each experiment. 3. Purity Re-assessment: If a batch has been stored for an extended period, re-analyze its purity by HPLC before use.
Poor Solubility	Incorrect solvent or presence of insoluble impurities.	1. Consult Supplier's Data: Check the supplier's datasheet for recommended solvents. 2. Solvent Testing: Test solubility in common laboratory solvents such as DMSO, ethanol, and methanol. 3. Filtration: If the compound appears to dissolve but leaves a residue, filter the solution before use.

Frequently Asked Questions (FAQs)

1. What is the acceptable purity for research-grade YK11?

For reliable and reproducible experimental results, the purity of research-grade YK11 should be at least 98%, as determined by High-Performance Liquid Chromatography (HPLC).[2]

2. What information should I look for on a Certificate of Analysis (CoA) for YK11?

A comprehensive CoA for YK11 should include:

• Supplier Information: Name and contact details of the manufacturer or vendor.

• Product Identification: Chemical name (YK11), CAS number (1370003-76-1), and batch/lot number.

• Physical Properties: Appearance, molecular formula (C25H34O6), and molecular weight (430.54 g/mol ).[3]

• Analytical Data: The results of purity testing, typically by HPLC, with the percentage purity clearly stated. It should also specify the analytical method used.

• Spectroscopic Data: Confirmation of the compound's identity through methods like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Date of Analysis: The date the quality control tests were performed.

3. How can I independently verify the identity and purity of my YK11 sample?

You can use a combination of analytical techniques:

• HPLC: To determine the purity of the compound.

• Mass Spectrometry: To confirm the molecular weight. Due to YK11's instability, the protonated molecule [M+H]+ at m/z 431 may not be readily observed. Look for the sodium adduct [M+Na]+ at m/z 453.3.[1][2]

• NMR Spectroscopy: To confirm the chemical structure. The 1H and 13C NMR spectra should be consistent with published data.[1][2]

4. What are the common impurities that might be present in a YK11 sample?

Impurities in synthetic steroidal compounds like YK11 can include:

• Starting materials and intermediates: Unreacted precursors from the synthesis process.

• By-products: Resulting from side reactions during synthesis.

• Isomers: Including diastereomers, which may have different biological activities.

• Degradation products: YK11 can hydrolyze, particularly in acidic conditions.[1][2]

• Residual solvents: Solvents used in the synthesis and purification process.

5. How should I store research-grade YK11 to prevent degradation?

To ensure the stability of YK11, it should be stored in a tightly sealed container in a cool, dark, and dry environment. For long-term storage, keeping it in a freezer at -20°C is recommended. It is also advisable to store it under an inert atmosphere, such as argon or nitrogen, to minimize oxidation.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

Methodology:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

• Gradient: A typical gradient might start at 50% acetonitrile and increase to 95% over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm.

• Sample Preparation: Dissolve a small amount of YK11 in the mobile phase or a compatible solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Analysis: The purity is determined by the area percentage of the main peak in the chromatogram.

Mass Spectrometry (MS) for Identity Confirmation

Methodology:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Mass Analyzer: A high-resolution mass spectrometer such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap is recommended.

• Sample Introduction: The sample can be introduced via direct infusion or, preferably, through an LC-MS system using the HPLC method described above.

• Data Analysis: Look for the sodium adduct of YK11 at an m/z of 453.3.[1][2] The protonated molecule at m/z 431 is often not observed due to in-source fragmentation.[1][2] Common fragmentation pathways involve the loss of methanol or other parts of the D-ring substituent.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification

Methodology:

• Solvent: Deuterated chloroform (CDCl3) is a suitable solvent.

• Sample Preparation: Dissolve 5-10 mg of YK11 in approximately 0.6-0.7 mL of the deuterated solvent. Ensure the sample is fully dissolved and the solution is clear.

• Experiments: Acquire 1H and 13C NMR spectra. For more detailed structural analysis, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.

• Data Analysis: Compare the chemical shifts and coupling constants of your sample's spectra with published reference data for YK11 to confirm the correct chemical structure.

Visualizations

Caption: Quality Control Workflow for Research-Grade YK11.

Caption: Troubleshooting Logic for Inconsistent Experimental Results.

References

• 1. Development and validation of liquid chromatography-tandem mass spectrometry method for screening six selective androgen receptor modulators in dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. YK-11 - Wikipedia [en.wikipedia.org]
• 4. Mass spectrometric characterization of the selective androgen receptor modulator (SARM) YK-11 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]

impact of YK11's C17-alpha alkylated structure on experimental outcomes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the experimental use of YK11, with a particular focus on the implications of its C17-alpha alkylated (C17α-alkylated) structure.

Frequently Asked Questions (FAQs)

General Properties and Mechanism of Action

1. What is YK11 and what is its primary mechanism of action?

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM). Its chemical structure is derived from dihydrotestosterone (DHT).[1] YK11 functions as a partial agonist of the androgen receptor (AR).[1][2] Uniquely among many SARMs, it also acts as a myostatin inhibitor. It achieves this by increasing the expression of follistatin, a protein that antagonizes myostatin, a negative regulator of muscle growth.[1][3][4][5][6][7]

2. How does the C17α-alkylated structure of YK11 influence its properties?

The C17α-alkylation makes YK11 orally bioavailable, as it protects the molecule from rapid degradation in the liver.[8] However, this structural feature is also commonly associated with an increased risk of hepatotoxicity in 17α-alkylated anabolic-androgenic steroids.[8][9] While the specific hepatotoxicity of YK11 has not been extensively studied in humans, this potential for liver stress is a critical consideration in experimental design.[10][11]

Experimental Design and Protocols

3. What are the recommended in vitro models for studying the myogenic effects of YK11?

The mouse myoblast cell line C2C12 is a widely used and appropriate model to study the myogenic differentiation effects of YK11.[3][4][5][6][7] Researchers can induce differentiation in these cells and treat them with YK11 to observe effects on myotube formation and the expression of myogenic regulatory factors (MRFs).

4. What concentrations of YK11 are typically used in in vitro experiments?

For studying myogenic differentiation in C2C12 cells, concentrations around 500 nM are commonly used.[5][6][12] For investigating osteoblastic differentiation in MC3T3-E1 cells, a concentration of 0.5 µM has been shown to increase cell proliferation.[12]

5. How can I assess the myostatin-inhibiting activity of YK11 in my experiments?

The myostatin-inhibiting activity of YK11 is mediated by the upregulation of follistatin. Therefore, you can measure the mRNA and protein levels of follistatin in your experimental model (e.g., C2C12 cells) following YK11 treatment using quantitative real-time PCR (qRT-PCR) and Western blotting, respectively.[3][4][5][6][7]

Troubleshooting Experimental Issues

6. I am observing inconsistent results in my cell-based assays with YK11. What could be the cause?

Inconsistent results can arise from the instability of YK11 in solution. YK11 is known to be easily hydrolyzed.[2] It is crucial to prepare fresh stock solutions in a suitable solvent like DMSO and to be mindful of its stability in cell culture media over the course of the experiment.

7. My Western blot for androgen receptor (AR) shows a weak or no signal. How can I troubleshoot this?

A weak AR signal can be due to several factors, including low protein concentration, inefficient nuclear extraction (as AR translocates to the nucleus upon activation), or issues with the primary antibody.[13][14] Ensure you are using a lysis buffer appropriate for nuclear proteins and consider using a nuclear fractionation protocol.[13] Optimizing the primary antibody concentration and incubation time is also critical.[13][14][15][16][17]

Troubleshooting Guides

In Vitro Experimentation with YK11

Problem	Potential Cause	Troubleshooting Steps
Precipitation of YK11 in cell culture medium	YK11 is hydrophobic and may have limited solubility in aqueous media.	- Ensure the final DMSO concentration is low (typically <0.1%) to avoid solvent-induced precipitation. - Prepare YK11 dilutions in pre-warmed media and vortex gently during addition. - Consider using a solubilizing agent, but validate its compatibility with your cell line and assays.
Inconsistent dose-response effects	Degradation of YK11 in stock solutions or experimental media.	- Prepare fresh stock solutions of YK11 in high-quality, anhydrous DMSO. - Aliquot and store stock solutions at -80°C to minimize freeze-thaw cycles. - Perform a stability test of YK11 in your specific cell culture medium over the time course of your experiment.
High background in Western blots	Non-specific antibody binding or inadequate blocking.	- Increase the duration and/or concentration of the blocking agent (e.g., 5% non-fat milk or BSA in TBST). - Optimize the primary and secondary antibody concentrations and incubation times. - Ensure thorough washing steps between antibody incubations.[13][14][15][16][17]
Difficulty detecting myogenic markers (MyoD, Myogenin)	Suboptimal differentiation of C2C12 cells or timing of analysis.	- Ensure C2C12 cells are not overgrown before inducing differentiation. - Optimize the serum concentration in the differentiation medium (typically 2% horse serum). - Perform a time-course experiment to determine the peak expression of MyoD and myogenin following YK11 treatment.

Considerations for the C17α-Alkylated Structure

Issue	Implication for Experimental Design	Recommended Action
Potential Hepatotoxicity	In vivo studies should include assessments of liver function. In vitro studies can utilize liver cell lines to screen for cytotoxicity.	- In Vivo: Monitor serum levels of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[10][11][18][19][20][21] Conduct histopathological analysis of liver tissue. - In Vitro: Use human hepatocyte cell lines like HepG2 to perform cytotoxicity assays (e.g., MTT, LDH release) and determine the IC50 value.[22][23][24][25][26]
Off-Target Effects	The steroidal backbone may lead to interactions with other steroid receptors or enzymes.	- Include appropriate controls, such as other C17α-alkylated steroids (e.g., methyltestosterone) and non-steroidal SARMs, to assess specificity. - Consider performing counter-screening assays against other relevant nuclear receptors.
Pharmacokinetics and Bioavailability	The C17α-alkylation enhances oral bioavailability but can lead to a specific metabolic profile.	- In vivo studies should include pharmacokinetic analysis to determine the half-life, clearance, and volume of distribution of YK11.[1][27] - Be aware that YK11 is extensively metabolized, and intact YK11 may not be detectable in urine.[28]

Data Presentation

Table 1: In Vitro Concentrations of YK11 in Myogenic and Osteogenic Studies

Cell Line	Assay	YK11 Concentration	Observed Effect	Reference
C2C12 Myoblasts	Myogenic Differentiation	500 nM	Increased expression of MyoD, Myf5, and myogenin.[3][4][5][6][7]	Kanno et al., 2013
C2C12 Myoblasts	Follistatin Expression	500 nM	Significant induction of follistatin mRNA.[3][4][5][6][7]	Kanno et al., 2013
MC3T3-E1 Osteoblasts	Cell Proliferation	0.5 µM	Accelerated cell proliferation.[12]	Yatsu et al., 2018
MC3T3-E1 Osteoblasts	Osteogenic Markers	0.1 - 1.0 µM	Dose-dependent increase in osteocalcin mRNA expression.[12]	Yatsu et al., 2018

Experimental Protocols

In Vitro Myogenic Differentiation of C2C12 Cells

Objective: To assess the effect of YK11 on the differentiation of myoblasts into myotubes.

Methodology:

• Cell Culture: Culture C2C12 myoblasts in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Induction of Differentiation: When cells reach 80-90% confluency, switch to a differentiation medium (DMEM with 2% horse serum).

• YK11 Treatment: Treat the cells with YK11 (e.g., 500 nM) or a vehicle control (e.g., DMSO).

• Analysis of Myogenic Markers:

  • qRT-PCR: At various time points (e.g., 24, 48, 72 hours), extract total RNA and perform qRT-PCR to quantify the mRNA levels of myogenic regulatory factors (MyoD, Myf5, myogenin) and follistatin. Normalize to a stable housekeeping gene.[29][30][31][32][33]

  • Western Blot: After 3-5 days of differentiation, lyse the cells and perform Western blot analysis to detect the protein levels of MyoD, myogenin, and myosin heavy chain (MHC).[34]

In Vitro Hepatotoxicity Assay using HepG2 Cells

Objective: To evaluate the potential cytotoxic effects of YK11 on liver cells.

Methodology:

• Cell Culture: Culture HepG2 cells in a suitable medium, such as Eagle's Minimum Essential Medium (EMEM) with 10% FBS.

• YK11 Treatment: Seed cells in 96-well plates and treat with a range of YK11 concentrations for 24, 48, or 72 hours.

• Cytotoxicity Assessment:

  • MTT Assay: Add MTT solution to the wells and incubate. Then, add a solubilizing agent (e.g., DMSO) and measure the absorbance to determine cell viability.

  • LDH Release Assay: Collect the cell culture supernatant and measure the activity of lactate dehydrogenase (LDH) released from damaged cells.

• Data Analysis: Calculate the percentage of cell viability or cytotoxicity for each concentration and determine the IC50 value (the concentration that causes 50% inhibition of cell growth).[22][23][24][25][26]

Mandatory Visualizations

Caption: YK11's dual mechanism of action on the myostatin signaling pathway.

References

• 1. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. 17α-Alkylated anabolic steroid - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Silent Threats to the Liver: Acute Hepatotoxicity Attributed to Selective Androgen Receptor Modulators (SARMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 14. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 15. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 16. bosterbio.com [bosterbio.com]
• 17. bio-rad.com [bio-rad.com]
• 18. mdpi.com [mdpi.com]
• 19. Alteration in aminotransferase levels in rats after acute hepatic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Alanine aminotransferase isoenzymes: molecular cloning and quantitative analysis of tissue expression in rats and serum elevation in liver toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Item - Cytotoxicity (CC50) in HepG2 cells and IC50 values against S. mansoni and S. japonicum for high-efficacy compounds. - figshare - Figshare [figshare.com]
• 26. mdpi.com [mdpi.com]
• 27. longdom.org [longdom.org]
• 28. researchgate.net [researchgate.net]
• 29. Identification and Validation of Quantitative PCR Reference Genes Suitable for Normalizing Expression in Normal and Dystrophic Cell Culture Models of Myogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. gene-quantification.de [gene-quantification.de]
• 32. breath-copd.org [breath-copd.org]
• 33. ffclrp.usp.br [ffclrp.usp.br]
• 34. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of YK11 and RAD-140 on Bone Density: A Guide for Researchers

In the landscape of selective androgen receptor modulators (SARMs), YK11 and RAD-140 have garnered significant attention for their potential anabolic effects on muscle and bone. This guide provides a comparative overview of their impact on bone density, drawing from available preclinical data to inform researchers, scientists, and drug development professionals. While direct comparative studies are limited, this document synthesizes findings from individual research on each compound to offer insights into their mechanisms and potential osteogenic activities.

Quantitative Data on Bone Parameters

The following table summarizes the available quantitative data from preclinical studies on the effects of YK11 and RAD-140 on markers of bone health. It is important to note that these findings are from separate studies and not from a head-to-head comparison.

Compound	Model System	Dosage	Duration	Key Findings on Bone Density	Reference
YK11	MC3T3-E1 mouse osteoblast cells	0.5 µM	96 hours	Increased cell proliferation and mineralization. Upregulated osteoblast differentiation markers (osteoprotegerin and osteocalcin).	[1][2]
YK11	Rat cranial bone defects	0.5 and 1 mg/mL (in hydrogel)	Not specified	Promoted the repair of cranial bone defects.	[3][4]
YK11	Bone marrow-derived mesenchymal stem cells (BMSCs)	0.25-4 µM	Not specified	Promoted osteogenesis of BMSCs in a concentration-dependent manner.	[3][4]
RAD-140	Older male C57BL/6 mice (23.7-25.5 months)	5 mg/kg/day	6 weeks	Preserved bone mineral density.	[5]
RAD-140	Young, healthy male Sprague-Dawley rats	Not specified	14 days	Did not impact cortical or trabecular bone structural morphometric properties.	[6][7][8]

Signaling Pathways and Mechanisms of Action

The osteogenic effects of YK11 and RAD-140 are primarily mediated through their interaction with the androgen receptor (AR), albeit with distinct downstream signaling cascades.

YK11 Signaling Pathway in Bone

YK11, a steroidal SARM, acts as a partial agonist of the androgen receptor.[9][10] In bone cells, its binding to the AR initiates a cascade of events that promote osteoblast proliferation and differentiation.[1][2][11] One of the key mechanisms identified is the rapid non-genomic activation of the Akt signaling pathway.[1][2] Furthermore, research suggests that YK11 may also influence the Bone Morphogenetic Protein 2 (BMP2)/Smad signaling pathway, a critical regulator of osteogenesis.[3][4]

YK11 signaling pathway in osteoblasts.

RAD-140 Signaling Pathway in Bone

RAD-140 is a non-steroidal SARM that exhibits high selectivity for androgen receptors in tissues like bone and muscle.[12][13][14] Its mechanism of action in bone involves binding to the AR, which in turn modulates gene transcription to favor anabolic processes. This leads to an increase in osteoblast activity and subsequent bone formation, contributing to improved bone mineral density.[15][16] RAD-140 is also suggested to have anti-inflammatory properties which could indirectly benefit bone health by mitigating chronic inflammation-induced bone loss.[15]

References

• 1. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 2. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The impact of a selective androgen receptor modulator (RAD140) on frailty and underlying mechanisms in older male and female C57Bl/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical assessment of the selective androgen receptor modulator RAD140 to increase muscle mass and bone mineral density - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preclinical assessment of the selective androgen receptor modulator RAD140 to increase muscle mass and bone mineral density - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Benefits and Mechanism of YK-11_Chemicalbook [chemicalbook.com]
• 10. swolverine.com [swolverine.com]
• 11. researchgate.net [researchgate.net]
• 12. predatornutrition.com [predatornutrition.com]
• 13. lotilabs.com [lotilabs.com]
• 14. research-chem.uk [research-chem.uk]
• 15. aphscience.com [aphscience.com]
• 16. What Are the Results of the RAD-140 Clinical Trials? - Just SARMS [justsarms.com]

YK11's In Vitro Efficacy as a Myostatin Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro efficacy of YK11, a selective androgen receptor modulator (SARM) with myostatin-inhibiting properties, against other myostatin inhibitors. The information is compiled from preclinical in vitro studies to assist researchers in understanding the mechanisms and potential applications of these compounds in muscle development.

Abstract

Myostatin is a key negative regulator of skeletal muscle mass. Its inhibition presents a promising therapeutic strategy for muscle-wasting diseases. YK11 has emerged as a unique compound that functions as both a SARM and a myostatin inhibitor.[1][2] Unlike direct myostatin inhibitors, YK11's primary mechanism for myostatin inhibition is indirect, through the upregulation of follistatin, a natural antagonist of myostatin.[2][3] This guide summarizes the available in vitro data on YK11's efficacy and provides a qualitative comparison with other myostatin inhibitors, namely Follistatin and ACE-031.

YK11: A Dual-Action Compound

YK11 is a synthetic steroidal SARM that acts as a partial agonist of the androgen receptor.[2] Its unique dual-action mechanism involves both androgen receptor modulation and myostatin inhibition via the induction of follistatin expression.[1] In vitro studies using C2C12 myoblast cells have demonstrated that YK11 treatment leads to a significant increase in the expression of myogenic regulatory factors (MRFs), such as MyoD, Myf5, and myogenin, which are crucial for muscle differentiation.[2][3] This effect on myogenic differentiation was found to be more significant than that induced by dihydrotestosterone (DHT).[2]

In Vitro Efficacy of YK11

The primary in vitro evidence for YK11's myostatin-inhibiting activity comes from a study by Kanno et al. (2013), which demonstrated its ability to increase follistatin (Fst) mRNA levels in C2C12 cells. This upregulation of follistatin is key to its anabolic effects, as the study showed that the myogenic differentiation induced by YK11 was reversed by an anti-follistatin antibody.[2][3]

The following table summarizes the quantitative data from this study, showcasing the upregulation of key myogenic regulatory factors in C2C12 cells treated with YK11 compared to a control.

Myogenic Regulatory Factor	Treatment (500 nM YK11)	Fold Increase vs. Control (Day 4)
Myf5	YK11	> 2-fold
MyoD	YK11	> 1.5-fold
Myogenin	YK11	> 2-fold

Data is estimated from graphical representations in Kanno et al., Biological & Pharmaceutical Bulletin, 2013.[2]

Comparison with Other Myostatin Inhibitors

While direct quantitative in vitro comparisons between YK11 and other myostatin inhibitors are limited, a qualitative comparison of their mechanisms of action provides valuable insights.

Myostatin Inhibitor	Mechanism of Action
YK11	Indirectly inhibits myostatin by binding to the androgen receptor and significantly increasing the expression of its natural inhibitor, follistatin.[2][3]
Follistatin	A naturally occurring glycoprotein that directly binds to and neutralizes myostatin, preventing it from activating its receptor.[1]
ACE-031	A recombinant fusion protein that acts as a decoy receptor, binding to myostatin and other related ligands to prevent them from interacting with the activin receptor type IIB (ActRIIB).

Signaling Pathways and Experimental Workflow

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Myostatin signaling pathway and points of inhibition.

Experimental workflow for in vitro analysis of YK11.

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the Kanno et al. (2013) study.

Cell Culture and Differentiation

• Cell Line: C2C12 myoblast cells are used.

• Growth Medium: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and penicillin-streptomycin.

• Differentiation: To induce myogenic differentiation, the growth medium is replaced with a differentiation medium, which consists of DMEM supplemented with 2% horse serum.

Treatment with YK11

• Compound Preparation: YK11 is dissolved in a suitable solvent, such as ethanol, to create a stock solution.

• Treatment: Differentiating C2C12 cells are treated with YK11 at a final concentration of 500 nM. Control cells are treated with the vehicle (e.g., ethanol) alone. Dihydrotestosterone (DHT) can be used as a positive control for androgen receptor activation.

Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: Total RNA is extracted from the treated and control cells at specified time points (e.g., 2 and 4 days) using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcription kit.

• PCR Amplification: qRT-PCR is performed using SYBR Green chemistry to quantify the mRNA expression levels of target genes (Myf5, MyoD, myogenin, and follistatin). The expression levels are normalized to a housekeeping gene, such as β-actin.

• Data Analysis: The relative fold change in gene expression is calculated using the ΔΔCt method.

Neutralization of Follistatin

To confirm that the myogenic effects of YK11 are mediated by follistatin, a neutralization experiment can be performed.

• Antibody Treatment: Differentiating C2C12 cells are co-treated with YK11 (500 nM) and an anti-follistatin antibody.

• Analysis: The expression of myogenic regulatory factors is then measured by qRT-PCR to determine if the effects of YK11 are reversed.[2]

Conclusion

In vitro evidence suggests that YK11 promotes myogenic differentiation by upregulating follistatin, thereby acting as an indirect myostatin inhibitor.[2][3] While direct quantitative comparisons with other myostatin inhibitors are lacking in the current literature, its dual mechanism as a SARM and a myostatin pathway modulator makes it a compound of significant interest for muscle research. Further studies are warranted to directly compare the in vitro potency of YK11 with other myostatin inhibitors like ACE-031 and to fully elucidate its therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 3. bpsbioscience.com [bpsbioscience.com]

Quantitative Analysis of Follistatin mRNA Expression: A Comparative Guide to YK11 and Alternatives

For researchers and professionals in drug development, understanding the modulation of follistatin (FST) expression is crucial for exploring therapeutic avenues in muscle wasting diseases and enhancing muscle growth. YK11, a selective androgen receptor modulator (SARM), has garnered attention for its ability to significantly increase FST mRNA levels. This guide provides a comprehensive comparison of YK11 with other potential FST-enhancing compounds, supported by experimental data and detailed protocols for quantitative PCR (qPCR) analysis.

Comparison of YK11 and Alternative Compounds on Follistatin mRNA Expression

YK11 has been shown to be a potent inducer of FST mRNA in myoblasts. A key study demonstrated that YK11 treatment of C2C12 myoblast cells significantly increased FST mRNA expression, an effect that was not observed with dihydrotestosterone (DHT), a potent endogenous androgen.[1][2] This suggests a unique mechanism of action for YK11 in regulating follistatin.

While direct quantitative comparisons of FST mRNA levels in response to YK11 and other compounds in the same experimental setup are limited, several alternatives have been investigated for their potential to modulate follistatin.

Compound	Mechanism of Action	Cell Type/Model	Reported Effect on Follistatin	Quantitative Data Highlights	Citation(s)
YK11	Selective Androgen Receptor Modulator (SARM)	C2C12 Myoblasts	Increase in FST mRNA	Significant increase in FST mRNA compared to control and DHT treatment.	[1][2]
Epicatechin	Flavanol, Myostatin Inhibitor	Human Subjects, Mice	Increase in plasma follistatin	Increased plasma follistatin/myostatin ratio in humans after 7 days of treatment. In aged mice, epicatechin treatment led to a 56% increase in follistatin protein levels.	[3][4][5]
Bimagrumab (BYM338)	Monoclonal antibody against activin type II receptor (ActRII)	Humans	Indirectly increases FST activity by blocking myostatin and activin A signaling	Does not directly increase FST mRNA but enhances its effective concentration by inhibiting its targets. Clinical trials have shown increases in lean muscle mass.	[6][7][8][9][10]

Note: The data for epicatechin and bimagrumab do not represent a direct measurement of FST mRNA in a cellular model comparable to the YK11 study, highlighting a gap in the current research landscape.

Signaling Pathways and Experimental Workflow

To visualize the mechanisms and procedures involved, the following diagrams illustrate the signaling pathway of YK11's effect on follistatin and the experimental workflow for its quantification.

YK11 Signaling Pathway for Follistatin Induction.

Experimental Workflow for qPCR Analysis.

Detailed Experimental Protocol: Quantitative PCR for Follistatin mRNA

This protocol outlines the steps for measuring FST mRNA levels in C2C12 cells following treatment with YK11 or alternative compounds.

1. Cell Culture and Treatment

• Cell Line: C2C12 myoblasts.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2.

• Procedure:

  • Seed C2C12 cells in 6-well plates at a density that allows them to reach 70-80% confluency on the day of treatment.

  • Once confluent, switch to a differentiation medium (DMEM with 2% horse serum).

  • Treat cells with the desired concentration of YK11 (e.g., 500 nM), DHT (e.g., 500 nM as a negative control), or other test compounds for a specified duration (e.g., 24-48 hours). Include a vehicle control (e.g., DMSO).

2. RNA Extraction

• Reagent: TRIzol® reagent or a commercial RNA extraction kit.

• Procedure (using TRIzol®):

  • Aspirate the culture medium and wash cells with ice-cold PBS.

  • Add 1 mL of TRIzol® to each well and lyse the cells by pipetting.

  • Transfer the lysate to a microcentrifuge tube and incubate for 5 minutes at room temperature.

  • Add 0.2 mL of chloroform, shake vigorously for 15 seconds, and incubate for 3 minutes.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Transfer the upper aqueous phase to a new tube.

  • Precipitate the RNA by adding 0.5 mL of isopropanol and incubate for 10 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Wash the RNA pellet with 1 mL of 75% ethanol.

  • Centrifuge at 7,500 x g for 5 minutes at 4°C.

  • Air-dry the pellet and resuspend in RNase-free water.

• Quality Control: Measure RNA concentration and purity (A260/A280 ratio of ~2.0) using a spectrophotometer.

3. Reverse Transcription (cDNA Synthesis)

• Reagents: A commercial cDNA synthesis kit (e.g., High-Capacity cDNA Reverse Transcription Kit).

• Procedure:

  • Use 1-2 µg of total RNA per reaction.

  • Follow the manufacturer's protocol to synthesize cDNA. This typically involves mixing the RNA with reverse transcriptase, dNTPs, and random primers or oligo(dT) primers.

  • Incubate the reaction mixture according to the kit's instructions (e.g., 25°C for 10 min, 37°C for 120 min, 85°C for 5 min).

4. Quantitative PCR (qPCR)

• Reagents: SYBR® Green or TaqMan® qPCR master mix, and specific primers for mouse follistatin and a housekeeping gene (e.g., GAPDH, β-actin).

• Primer Sequences (Mouse):

  • Follistatin (FST): Commercially available, validated primer pairs are recommended.[11]

  • GAPDH (Glyceraldehyde-3-phosphate dehydrogenase): Forward: 5'-AGGTCGGTGTGAACGGATTTG-3', Reverse: 5'-TGTAGACCATGTAGTTGAGGTCA-3'

  • β-actin (Actb): Forward: 5'-GGCTGTATTCCCCTCCATCG-3', Reverse: 5'-CCAGTTGGTAACAATGCCATGT-3'

• Procedure:

  • Prepare a qPCR reaction mix containing the master mix, forward and reverse primers, and cDNA template.

  • Aliquot the mix into a 96-well qPCR plate.

  • Run the qPCR plate in a real-time PCR instrument with a standard cycling program:

    • Initial Denaturation: 95°C for 10 minutes.

    • 40 Cycles:

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 60 seconds.

    • Melt Curve Analysis: To verify the specificity of the amplified product.

5. Data Analysis

• Method: The 2-ΔΔCt method is commonly used for relative quantification of gene expression.

• Procedure:

  • ΔCt: For each sample, calculate the difference between the Ct value of the target gene (FST) and the Ct value of the housekeeping gene (CtFST - Cthousekeeping).

  • ΔΔCt: Calculate the difference between the ΔCt of the treated sample and the ΔCt of the control sample (ΔCttreated - ΔCtcontrol).

  • Fold Change: Calculate the fold change in gene expression as 2-ΔΔCt.

This comprehensive guide provides a framework for researchers to quantitatively assess the impact of YK11 and its alternatives on follistatin mRNA expression. The provided protocol and comparative data serve as a valuable resource for designing and interpreting experiments aimed at identifying novel therapeutics for muscle-related disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of (−)-epicatechin on molecular modulators of skeletal muscle growth and differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of (-)-epicatechin on molecular modulators of skeletal muscle growth and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. Effect of Bimagrumab vs Placebo on Body Fat Mass Among Adults With Type 2 Diabetes and Obesity: A Phase 2 Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. popularmedicine.substack.com [popularmedicine.substack.com]
• 8. Effect of bimagrumab on thigh muscle volume and composition in men with casting‐induced atrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Safety and pharmacokinetics of bimagrumab in healthy older and obese adults with body composition changes in the older cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sinobiological.com [sinobiological.com]

Validating the Anabolic Effects of YK11: A Comparative Analysis in Muscle Culture

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anabolic effects of the selective androgen receptor modulator (SARM) YK11 against established anabolic agents like Dihydrotestosterone (DHT) and Testosterone, as well as the selective estrogen receptor modulator (SERM) Tamoxifen. The data presented is primarily derived from in vitro studies on C2C12 myoblasts, a common model for studying myogenesis, as studies specifically in 3D muscle cultures are not yet available in the public domain.

Executive Summary

YK11 is a synthetic steroidal SARM that has garnered significant interest for its potent anabolic effects on muscle tissue.[1][2] Unlike traditional androgens, YK11 exhibits a unique dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR) and, more significantly, as a powerful inducer of follistatin expression.[1][2][3][4][5] Follistatin is a known inhibitor of myostatin, a protein that negatively regulates muscle growth.[1][6][7] This comparison guide will delve into the experimental data validating these effects, benchmark them against DHT and Testosterone, and explore the distinct signaling pathways involved.

Comparative Data on Anabolic Effects

The following tables summarize the quantitative and qualitative findings from in vitro studies, primarily using the C2C12 mouse myoblast cell line.

Compound	Mechanism of Action	Effect on Myogenic Regulatory Factors (MRFs)	Follistatin Induction	Myostatin Inhibition	Reference
YK11	Partial Androgen Receptor (AR) Agonist; Potent Follistatin Inducer	Significant increase in MyoD, Myf5, and myogenin mRNA levels, reportedly more potent than DHT.[3][8][9]	Strong induction of follistatin expression.[3][4][8]	Indirectly inhibits myostatin by increasing follistatin.[1][4][6][7]	[3][8][9]
DHT	Full Androgen Receptor (AR) Agonist	Increases MyoD, Myf5, and myogenin mRNA levels, but to a lesser extent than YK11.[3][8][9]	Does not induce follistatin expression.[3][4][8]	No direct role in myostatin inhibition.	[3][8][10]
Testosterone	Full Androgen Receptor (AR) Agonist	Promotes protein synthesis and growth of tissues with androgen receptors.[11]	Not reported to induce follistatin.	No direct role in myostatin inhibition.	[11][12][13]
Tamoxifen	Selective Estrogen Receptor Modulator (SERM)	May improve muscle function and reduce pathology in muscular dystrophy models by acting on estrogen receptors.[14][15]	Not applicable.	Not applicable.	[14][16][17][18]

Experimental Protocols

The methodologies outlined below are based on the key in vitro studies investigating the anabolic effects of YK11.

C2C12 Myoblast Culture and Differentiation

• Cell Culture: Mouse C2C12 myoblasts are cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS) at 37°C in a 5% CO2 humidified atmosphere.

• Induction of Differentiation: To induce myogenic differentiation, the growth medium is replaced with a differentiation medium, which consists of DMEM supplemented with 2% horse serum.

• Treatment: Cells are treated with YK11 (e.g., 500 nM), DHT (e.g., 500 nM), or a vehicle control (e.g., ethanol) in the differentiation medium.[3] The treatment duration typically ranges from 2 to 7 days, depending on the experimental endpoint.[3]

Analysis of Myogenic Differentiation

• Quantitative Real-Time PCR (qRT-PCR): To quantify the expression of myogenic regulatory factors (MRFs) such as MyoD, Myf5, and myogenin, as well as follistatin (Fst). Total RNA is extracted from the cells, reverse-transcribed into cDNA, and then subjected to qRT-PCR using specific primers for the target genes. Gene expression levels are typically normalized to a housekeeping gene like β-actin.[9]

• Western Blotting: To assess the protein levels of differentiation markers like Myosin Heavy Chain (MyHC). Cell lysates are prepared, and proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific antibodies against MyHC.[19]

• Immunocytochemistry: To visualize the formation of myotubes and the expression of muscle-specific proteins. Cells are fixed, permeabilized, and stained with antibodies against proteins like MyHC, followed by fluorescently labeled secondary antibodies. Nuclei are often counterstained with DAPI.

Follistatin Neutralization Assay

To confirm the role of follistatin in YK11-mediated myogenesis, a neutralization assay can be performed. C2C12 cells are treated with YK11 in the presence of an anti-follistatin antibody. The effects on myogenic differentiation are then compared to cells treated with YK11 alone. A reversal of the YK11-induced effects by the antibody indicates that follistatin is a key mediator.[3][8]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of YK11 in muscle cells and a typical experimental workflow for its validation.

References

• 1. swolverine.com [swolverine.com]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 4. moreplatesmoredates.com [moreplatesmoredates.com]
• 5. peakbody.co.uk [peakbody.co.uk]
• 6. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 7. YK11: The Unique SARM for Explosive Muscle Growth and Strength [hanbiochem.com]
• 8. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. droracle.ai [droracle.ai]
• 11. Testosterone - Wikipedia [en.wikipedia.org]
• 12. A direct effect of testosterone on muscle cells in tissue culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 15. sciencedaily.com [sciencedaily.com]
• 16. musculardystrophynews.com [musculardystrophynews.com]
• 17. Frontiers | A state-of-the-art review of tamoxifen as a potential therapeutic for duchenne muscular dystrophy [frontiersin.org]
• 18. The anticancer drug tamoxifen counteracts the pathology in a mouse model of duchenne muscular dystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Steroidal and Non-Steroidal SARMs' Anabolic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anabolic potential of steroidal and non-steroidal Selective Androgen Receptor Modulators (SARMs). By presenting quantitative data from preclinical studies, detailing experimental methodologies, and illustrating key signaling pathways, this document aims to be a valuable resource for professionals in drug development and endocrine research.

Executive Summary

Selective Androgen Receptor Modulators (SARMs) represent a class of therapeutic compounds that bind to androgen receptors (AR) with high affinity. Unlike traditional anabolic-androgenic steroids (AAS), SARMs are designed to exhibit tissue-selective activity, primarily targeting muscle and bone with reduced effects on reproductive tissues.[1][2] This selectivity is a key differentiator between the two major classes of SARMs: steroidal and non-steroidal.

Steroidal SARMs , derived from the testosterone molecule, have been in development since the 1940s.[3] Their mechanism of action is closely tied to that of endogenous androgens. Non-steroidal SARMs , a more recent development, are structurally distinct from testosterone and do not serve as substrates for enzymes like 5α-reductase or aromatase, which are responsible for many of the androgenic and estrogenic side effects of steroidal compounds. This guide delves into the comparative anabolic efficacy of these two classes, supported by experimental evidence.

Data Presentation: Anabolic vs. Androgenic Activity

The following table summarizes preclinical data from studies utilizing the Hershberger assay in castrated rat models. This assay is a standard method for evaluating the anabolic (muscle growth) and androgenic (prostate and seminal vesicle growth) effects of androgens and SARMs.[4] The data presented compares a classic steroidal androgen, Dihydrotestosterone (DHT), with a representative non-steroidal SARM, S-22.

Compound Class	Compound	Dose	Anabolic Effect (Levator Ani Muscle Weight)	Androgenic Effect (Prostate Weight)	Source
Steroidal	Dihydrotestosterone (DHT)	1 mg/day	Significant Increase	Significant Increase	[5]
Non-Steroidal	S-22	1 mg/day	Significant Increase	Significant Decrease	[5]

Note: The data indicates that while both DHT and S-22 exhibit anabolic activity on the levator ani muscle, S-22 demonstrates a desirable separation of anabolic and androgenic effects by not increasing, and in fact decreasing, prostate weight.

Experimental Protocols

The Hershberger Bioassay

The Hershberger bioassay is the primary in vivo model for assessing the androgenic and anabolic activity of chemical compounds.

Objective: To determine the effect of a test compound on the weights of androgen-dependent tissues in a castrated male rat model.

Methodology:

• Animal Model: Immature, castrated male rats are used. Castration removes the primary source of endogenous androgens, making the target tissues highly sensitive to exogenous androgenic compounds.

• Treatment Groups:

  • Vehicle control (castrated, no treatment)

  • Positive control (e.g., Testosterone Propionate)

  • Test compound groups (various dose levels)

• Administration: The test compound is typically administered daily for a period of 7 to 10 days via oral gavage or subcutaneous injection.

• Endpoint Measurement: At the end of the treatment period, the animals are euthanized, and the following tissues are carefully dissected and weighed:

  • Anabolic Indicator: Levator ani muscle

  • Androgenic Indicators: Ventral prostate and seminal vesicles

• Data Analysis: The weights of the target tissues from the test compound groups are compared to both the vehicle control and the positive control groups to determine the anabolic and androgenic potency of the compound.

Signaling Pathways: A Tale of Two Mechanisms

While both steroidal and non-steroidal SARMs exert their effects through the androgen receptor, their downstream signaling cascades can differ, contributing to their varied pharmacological profiles.

Steroidal SARM Signaling

Steroidal androgens like Dihydrotestosterone (DHT) typically activate the androgen receptor, leading to its translocation to the nucleus. Inside the nucleus, the AR-ligand complex binds to Androgen Response Elements (AREs) on DNA, initiating the transcription of target genes. This process often involves the activation of pathways such as the PI3K/Akt pathway, which is crucial for muscle protein synthesis.

dot

Caption: Steroidal SARM Signaling Pathway.

Non-Steroidal SARM Signaling

Non-steroidal SARMs also bind to and activate the androgen receptor. However, studies have shown that they can mediate their effects through distinct signaling pathways. For example, the non-steroidal SARM S-22 has been shown to activate protein kinase C (PKC) and MAP kinase pathways, while being independent of the PI3K/Akt pathway for some of its actions.[5] This differential pathway activation may contribute to the tissue-selective effects observed with non-steroidal SARMs.

dot

Caption: Non-Steroidal SARM Signaling Pathway.

Experimental Workflow: From Compound to Data

The process of evaluating the anabolic potential of a novel SARM involves a structured experimental workflow, from initial screening to in vivo validation.

dot

Caption: SARM Evaluation Workflow.

Conclusion

The development of SARMs, particularly non-steroidal variants, represents a significant advancement in the field of androgen research. Preclinical evidence suggests that non-steroidal SARMs can achieve robust anabolic effects in muscle and bone with a greater degree of tissue selectivity compared to traditional steroidal androgens. This is attributed, in part, to their unique chemical structures that are not substrates for metabolizing enzymes like 5α-reductase and their potential to activate distinct downstream signaling pathways.

While the data presented in this guide is based on preclinical models, it highlights the therapeutic potential of non-steroidal SARMs for conditions such as muscle wasting diseases and osteoporosis. Further research, including well-controlled clinical trials, is necessary to fully elucidate the comparative efficacy and safety of steroidal and non-steroidal SARMs in humans. The detailed experimental protocols and signaling pathway diagrams provided herein serve as a foundational resource for researchers dedicated to advancing this promising area of drug development.

References

• 1. Drug Insight: testosterone and selective androgen receptor modulators as anabolic therapies for chronic illness and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Androgen Receptor Signaling in Prostate Cancer and Therapeutic Strategies | MDPI [mdpi.com]
• 5. academic.oup.com [academic.oup.com]

YK11 vs. Dihydrotestosterone (DHT): A Comparative Analysis of Myogenic Differentiation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic selective androgen receptor modulator (SARM) YK11 and the endogenous androgen dihydrotestosterone (DHT) on myogenic differentiation. The information presented is collated from published experimental data to assist researchers and professionals in understanding the distinct mechanisms and potencies of these two compounds.

Introduction

Both YK11 and Dihydrotestosterone (DHT) are known to promote myogenic differentiation, a critical process in muscle development and repair. While both compounds interact with the androgen receptor (AR), their downstream signaling pathways and efficacy in promoting the formation of muscle fibers exhibit significant differences. This guide delves into these distinctions, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms.

Quantitative Data Summary

The following tables summarize the quantitative effects of YK11 and DHT on the expression of key myogenic regulatory factors (MRFs) in C2C12 myoblast cells, as reported in the foundational study by Kanno et al. (2013).

Treatment (500 nM)	MyoD mRNA Expression (Fold Change vs. Control)	Myf5 mRNA Expression (Fold Change vs. Control)	Myogenin mRNA Expression (Fold Change vs. Control)
YK11	~3.5[1]	~4.0[1]	~3.0[1]
DHT	~2.0[1]	~2.5[1]	~2.0[1]

Table 1: Comparative Efficacy of YK11 and DHT on Myogenic Regulatory Factor mRNA Expression. Data is estimated from graphical representations in Kanno et al. (2013) following 4 days of treatment in C2C12 cells.

Treatment (500 nM)	Follistatin (Fst) mRNA Expression (Fold Change vs. Control)
YK11	~6.0 (Day 2)[1]
DHT	No significant change[1]

Table 2: Differential Effect of YK11 and DHT on Follistatin mRNA Expression. Data is estimated from graphical representations in Kanno et al. (2013) in C2C12 cells.

Signaling Pathways

The myogenic effects of both YK11 and DHT are mediated through the androgen receptor. However, YK11 distinguishes itself by uniquely inducing the expression of follistatin, a potent inhibitor of myostatin. DHT, on the other hand, appears to promote myogenesis through a follistatin-independent pathway.

Caption: YK11 Signaling Pathway in Myogenic Differentiation.

Caption: DHT Signaling Pathway in Myogenic Differentiation.

Experimental Protocols

The following protocols are based on the methodologies described by Kanno et al. (2013) for the assessment of myogenic differentiation in C2C12 cells.

1. Cell Culture and Differentiation

• Cell Line: Mouse myoblast C2C12 cells.

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Differentiation Induction: To induce myogenic differentiation, the growth medium is replaced with a differentiation medium consisting of DMEM supplemented with 2% horse serum. Cells are treated with either YK11 (500 nM), DHT (500 nM), or a solvent control (Ethanol).

2. Quantitative Real-Time PCR (qRT-PCR)

• Objective: To quantify the mRNA expression levels of myogenic regulatory factors (MyoD, Myf5, myogenin) and follistatin.

• Procedure:

  • Total RNA is isolated from treated and control C2C12 cells.

  • cDNA is synthesized from the isolated RNA using a reverse transcription kit.

  • qRT-PCR is performed using SYBR Green chemistry with specific primers for the target genes and a housekeeping gene (e.g., β-actin) for normalization.

  • The relative expression of each target gene is calculated using the comparative Ct method.

3. Western Blot Analysis

• Objective: To detect the protein levels of myogenic markers such as Myosin Heavy Chain (MyHC).

• Procedure:

  • Whole-cell lysates are prepared from treated and control C2C12 cells.

  • Protein concentration is determined using a standard assay (e.g., BCA).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with a primary antibody specific for MyHC.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

References

• 1. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]

Assessing the Specificity of YK11's Myostatin-Inhibiting Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the myostatin-inhibiting effects of the selective androgen receptor modulator (SARM) YK11 with other myostatin inhibitors. The content is supported by available experimental data to assess the specificity of YK11's mechanism of action.

Introduction to YK11 and Myostatin Inhibition

YK11 is a synthetic steroidal SARM that has garnered significant interest for its dual mechanism of action.[1][2] It functions as a partial agonist of the androgen receptor (AR) and, uniquely among SARMs, as a myostatin inhibitor.[3][4] Myostatin is a protein that negatively regulates muscle growth.[1] The primary mechanism by which YK11 inhibits myostatin is by increasing the expression of follistatin, a natural antagonist of myostatin.[1][2][5] This guide will delve into the specifics of this mechanism and compare it to other strategies of myostatin inhibition.

Mechanism of Action: YK11 vs. Other Myostatin Inhibitors

YK11's approach to myostatin inhibition is indirect. It binds to the androgen receptor, which in turn stimulates the production of follistatin.[5][6] Follistatin then binds to myostatin, preventing it from activating its receptor, the activin type IIB receptor (ActRIIB), and initiating the signaling cascade that suppresses muscle growth.[1]

This contrasts with other myostatin inhibitors that act more directly:

• Follistatin: As a natural inhibitor, it directly binds to and neutralizes myostatin.[1]

• Myostatin-Neutralizing Antibodies: These antibodies, such as JA16, directly bind to myostatin and block its activity.

• Soluble Activin Type IIB Receptor (ACVR2B-Fc): This decoy receptor binds to myostatin and other related proteins, preventing them from interacting with the cell surface receptors.

• GASP-1 (Growth and Differentiation Factor-Associated Serum Protein-1): This protein also directly binds to and inhibits myostatin.

The specificity of YK11's myostatin-inhibiting effect is therefore dependent on its ability to selectively induce follistatin. Research has shown that the anabolic effects of YK11 are significantly diminished when follistatin is neutralized by an anti-follistatin antibody, highlighting the critical role of this indirect pathway.[2][3]

Comparative Data on Myostatin Inhibition

Direct quantitative comparisons of YK11 with other myostatin inhibitors in head-to-head studies are limited in publicly available research. However, we can compile and compare available data on their effects from various studies.

Inhibitor Class	Example(s)	Mechanism of Action	Quantitative Data (if available)	Reference(s)
SARM	YK11	Partial AR agonist; increases follistatin expression	In C2C12 myoblasts, YK11 significantly increases follistatin mRNA levels. The anabolic effects are reversed by an anti-follistatin antibody.	[2][3][5]
Natural Protein	Follistatin	Directly binds to and inhibits myostatin	Overexpression in mice leads to significant muscle growth.	[1]
Monoclonal Antibody	JA16	Directly binds to and neutralizes myostatin
Decoy Receptor	ACVR2B-Fc	Binds to myostatin and related ligands
Binding Protein	GASP-1	Directly binds to and inhibits myostatin

Signaling Pathways and Experimental Workflows

To understand the experimental assessment of these compounds, it is crucial to visualize the underlying signaling pathways and the workflows used to study them.

Myostatin Signaling Pathway and YK11's Point of Intervention

Caption: Myostatin signaling pathway and YK11's indirect inhibitory mechanism.

Experimental Workflow for Assessing Myostatin Inhibition

Caption: General experimental workflow for in vitro assessment of myostatin inhibitors.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are summarized methodologies for key experiments cited in the assessment of myostatin inhibitors.

Cell Culture and Treatment

• Cell Line: C2C12 mouse myoblast cell line is commonly used.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Differentiation: To induce differentiation into myotubes, the growth medium is replaced with DMEM containing 2% horse serum.

• Treatment: Cells are treated with YK11 or other inhibitors at various concentrations for a specified period (e.g., 24-48 hours) before or during differentiation. For myostatin inhibition assays, cells are often co-treated with recombinant myostatin.

Quantitative Real-Time PCR (qRT-PCR) for Follistatin Expression

• Objective: To quantify the change in follistatin mRNA levels following treatment with YK11.

• Protocol:

  • RNA Extraction: Total RNA is isolated from treated and control C2C12 cells using a suitable kit (e.g., TRIzol).

  • cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the extracted RNA using a reverse transcription kit.

  • Real-Time PCR: The cDNA is then used as a template for real-time PCR with primers specific for follistatin and a housekeeping gene (e.g., GAPDH or beta-actin) for normalization.

  • Data Analysis: The relative expression of follistatin mRNA is calculated using the delta-delta Ct method.

Western Blot for Phosphorylated Smad2/3

• Objective: To assess the inhibition of myostatin signaling by measuring the phosphorylation of its downstream effectors, Smad2 and Smad3.

• Protocol:

  • Protein Extraction: Whole-cell lysates are prepared from treated and control cells using a lysis buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: The protein concentration of the lysates is determined using a protein assay (e.g., BCA assay).

  • SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated Smad2/3 and total Smad2/3.

  • Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) substrate.

  • Data Analysis: The band intensities are quantified, and the ratio of phosphorylated Smad2/3 to total Smad2/3 is calculated.

Luciferase Reporter Assay

• Objective: To quantitatively measure the activity of the Smad signaling pathway in response to myostatin and its inhibitors.

• Protocol:

  • Transfection: C2C12 cells are transfected with a luciferase reporter plasmid containing Smad-responsive elements.

  • Treatment: Transfected cells are treated with the inhibitor (e.g., YK11) followed by stimulation with recombinant myostatin.

  • Luciferase Assay: Cell lysates are collected, and luciferase activity is measured using a luminometer.

  • Data Analysis: The luciferase activity is normalized to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency.

Conclusion

YK11 presents a unique, indirect mechanism for myostatin inhibition by upregulating its natural antagonist, follistatin. This dual action as both a SARM and a myostatin inhibitor distinguishes it from other compounds that directly target myostatin or its receptor. While direct quantitative comparisons with other myostatin inhibitors are not extensively documented, the available evidence strongly supports the follistatin-dependent nature of YK11's anabolic effects on muscle tissue. The specificity of YK11's myostatin-inhibiting effect is therefore linked to its selective induction of follistatin. Further research with head-to-head comparative studies is warranted to precisely quantify the potency of YK11 relative to other myostatin inhibitors. The experimental protocols outlined in this guide provide a framework for conducting such comparative analyses.

References

• 1. researchgate.net [researchgate.net]
• 2. Myostatin and the skeletal muscle atrophy and hypertrophy signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The role of myostatin in muscle wasting: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]

Comparative Analysis of YK11 and Other SARMs on Androgen Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the androgen receptor (AR) binding affinity of YK11 and other prominent Selective Androgen Receptor Modulators (SARMs), supported by available experimental data. The information is intended to assist researchers in understanding the relative potency and mechanisms of these compounds.

Androgen Receptor Binding Affinity: A Quantitative Comparison

The binding affinity of a SARM to the androgen receptor is a key determinant of its potency. This affinity is typically quantified by the inhibition constant (Ki), which represents the concentration of the ligand required to occupy 50% of the receptors in a competitive binding assay. A lower Ki value indicates a higher binding affinity.

Compound	Androgen Receptor Binding Affinity (Ki)	Compound Type
RAD140	~7 nM	Non-steroidal SARM
LGD-4033 (Ligandrol)	~1 nM	Non-steroidal SARM
Ostarine (MK-2866)	3.8 nM[1][2]	Non-steroidal SARM
YK11	Not experimentally determined (Described as a partial agonist)[3]	Steroidal SARM
Testosterone	~29 nM	Endogenous Androgen
Dihydrotestosterone (DHT)	~10 nM	Endogenous Androgen

Mechanism of Action and Signaling Pathways

SARMs exert their effects by binding to the androgen receptor, a member of the nuclear receptor superfamily. This binding event initiates a cascade of molecular interactions that ultimately modulate gene expression in target tissues.

Upon binding, the SARM-AR complex translocates to the cell nucleus. There, it binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes. This interaction recruits co-regulatory proteins (coactivators or corepressors), leading to an increase or decrease in the transcription of these genes. The tissue selectivity of SARMs is believed to arise from their ability to induce unique conformational changes in the AR, leading to differential recruitment of co-regulators in various tissues.[7][8]

YK11, in addition to its direct interaction with the androgen receptor, exhibits a unique secondary mechanism of action. It has been shown to increase the expression of follistatin, a potent inhibitor of myostatin.[3] Myostatin is a negative regulator of muscle growth; therefore, its inhibition by the YK11-induced increase in follistatin contributes to the anabolic effects of the compound.

Below is a diagram illustrating the general signaling pathway of SARMs.

General SARM Signaling Pathway

Experimental Protocols: Androgen Receptor Binding Assay

The determination of androgen receptor binding affinity is most commonly achieved through a competitive radioligand binding assay. This in vitro technique measures the ability of a test compound to displace a radiolabeled ligand with known high affinity for the AR.

Objective: To determine the inhibition constant (Ki) of a test SARM for the androgen receptor.

Materials:

• Androgen Receptor Source: Cytosol preparations from rat prostate tissue or recombinant human androgen receptor.[9][10]

• Radioligand: A high-affinity radiolabeled androgen, such as [³H]-Mibolerone or [³H]-R1881.[1][10]

• Test Compounds: YK11 and other SARMs of interest.

• Assay Buffer: Tris-based buffer containing EDTA, dithiothreitol (DTT), and other stabilizing agents.[9]

• Separation Medium: Hydroxyapatite (HAP) slurry or filtration apparatus to separate bound from free radioligand.[11]

• Scintillation Cocktail and Counter: For quantification of radioactivity.[11]

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of the unlabeled test compounds and a known high-affinity non-radiolabeled androgen (for determining non-specific binding) in the assay buffer.[9]

  • Prepare the radioligand solution at a concentration at or below its dissociation constant (Kd) for the AR.[11]

  • Prepare the androgen receptor solution in the assay buffer.

• Assay Setup:

  • Total Binding: Incubate the androgen receptor preparation with the radioligand alone.

  • Non-specific Binding: Incubate the androgen receptor, radioligand, and a saturating concentration of the unlabeled high-affinity androgen.[11]

  • Competitive Binding: Incubate the androgen receptor, radioligand, and varying concentrations of the test compound.

• Incubation:

  • Incubate all samples, typically at 4°C for 18-24 hours, to allow the binding to reach equilibrium.[11]

• Separation of Bound and Free Ligand:

  • Add the HAP slurry to each tube, incubate, and then centrifuge to pellet the HAP with the bound receptor-ligand complexes.[11] Alternatively, use a filtration method to capture the bound complexes.

• Quantification:

  • Aspirate the supernatant containing the free radioligand.

  • Wash the pellet to remove any remaining unbound radioligand.

  • Add scintillation cocktail to the pellets and measure the radioactivity using a scintillation counter.[11]

• Data Analysis:

  • Calculate the amount of specifically bound radioligand by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting dose-response curve.

  • Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation.

Below is a diagram outlining the experimental workflow for a competitive androgen receptor binding assay.

AR Competitive Binding Assay Workflow

References

• 1. eurodiagnostico.com [eurodiagnostico.com]
• 2. MK-2866 (GTx 024) | selective androgen receptor modulator (SARM)| Androgen Receptor inhibitor | CAS 841205-47-8 | Enobosarm, GTx024, MK2866, GTx-024, MK-2866| InvivoChem [invivochem.com]
• 3. YK-11 - Wikipedia [en.wikipedia.org]
• 4. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 11. benchchem.com [benchchem.com]

Unmasking YK11's Mechanism: A Comparative Guide to Validation with Androgen Receptor Antagonists

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of YK11's performance against traditional androgens and illustrates how its mechanism of action is validated through the use of androgen receptor antagonists. Experimental data, detailed protocols, and signaling pathway diagrams are presented to offer a comprehensive understanding of YK11's molecular interactions.

YK11, a novel selective androgen receptor modulator (SARM), has garnered significant interest for its potent anabolic effects on muscle and bone tissues. Structurally distinct from non-steroidal SARMs, YK11 is a partial agonist of the androgen receptor (AR).[1] A key aspect of its unique functionality is its ability to significantly increase the expression of follistatin, a powerful inhibitor of myostatin, a protein that naturally limits muscle growth.[1] This dual mechanism of action—direct AR agonism and indirect muscle growth promotion via myostatin inhibition—sets it apart from traditional androgens like dihydrotestosterone (DHT).

To rigorously validate that YK11's biological effects are indeed mediated through the androgen receptor, experiments employing AR antagonists are crucial. These antagonists, such as flutamide and its more active metabolite hydroxyflutamide, act by competitively binding to the androgen receptor, thereby blocking the action of agonists like DHT and YK11.[2][3] By observing the attenuation or complete reversal of YK11's effects in the presence of these antagonists, researchers can confirm its AR-dependent signaling pathway.

Comparative Analysis of YK11's Anabolic Effects

YK11 has been shown to induce anabolic effects in both myogenic (muscle) and osteogenic (bone) cell lineages. The following sections present quantitative data from in vitro studies that compare the effects of YK11 to the potent natural androgen, DHT, and demonstrate the validation of its mechanism using AR antagonists.

Myogenic Differentiation in C2C12 Myoblasts

In murine C2C12 myoblast cells, a common model for studying muscle differentiation, YK11 has been shown to be more potent than DHT in inducing the expression of key myogenic regulatory factors (MRFs) such as MyoD, Myf5, and myogenin.[4][5] The induction of these factors is a critical step in the commitment of myoblasts to differentiate into mature muscle fibers.

The following table summarizes the effect of YK11 on the mRNA expression of these MRFs and demonstrates how the AR antagonist flutamide attenuates this effect, confirming the AR-dependent nature of YK11's action.

Table 1: Effect of YK11 and Flutamide on Myogenic Regulatory Factor mRNA Expression in C2C12 Cells

Treatment Group	Relative Myf5 mRNA Expression (Fold Change)	Relative MyoD mRNA Expression (Fold Change)	Relative Myogenin mRNA Expression (Fold Change)
Control (Vehicle)	1.0	1.0	1.0
YK11 (500 nM)	~3.5	~2.5	~2.0
YK11 (500 nM) + Flutamide (10 µM)	~1.5	~1.2	~1.1
Flutamide (10 µM)	~1.2	~1.1	~1.1

Data are estimated from graphical representations in Kanno et al., 2013.[4][5]

Osteoblast Proliferation in MC3T3-E1 Cells

YK11 also promotes the proliferation of MC3T3-E1 mouse osteoblast cells, indicating its potential for bone anabolic activity.[6][7] The table below illustrates the comparative effects of YK11 and DHT on osteoblast proliferation and the validation of YK11's mechanism using the AR antagonist, hydroxyflutamide.

Table 2: Effect of YK11 and Hydroxyflutamide on MC3T3-E1 Cell Proliferation

Treatment Group	Cell Proliferation (Absorbance at 490 nm)
Control (Vehicle)	~1.0
DHT (10 nM)	~1.4
DHT (10 nM) + Hydroxyflutamide (1 µM)	~1.05
YK11 (0.5 µM)	~1.5
YK11 (0.5 µM) + Hydroxyflutamide (1 µM)	~1.1

Data are estimated from graphical representations in Yatsu et al., 2018.[6][7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below for researchers seeking to replicate or build upon these findings.

Protocol 1: Myogenic Differentiation Assay in C2C12 Cells

Objective: To determine the effect of YK11 and the AR antagonist flutamide on the expression of myogenic regulatory factors in C2C12 cells.

Methodology:

• Cell Culture: C2C12 myoblasts are cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS) at 37°C in a 5% CO2 incubator.

• Differentiation Induction: To induce myogenic differentiation, the growth medium is replaced with a differentiation medium (DMEM with 2% horse serum).

• Treatment: Cells are treated with YK11 (500 nM) and/or flutamide (10 µM) in the differentiation medium. A vehicle control (e.g., ethanol) is also included.

• Incubation: The cells are incubated for a specified period (e.g., 4 days for MRF expression analysis).

• RNA Extraction and qRT-PCR: Total RNA is extracted from the cells, and quantitative real-time PCR (qRT-PCR) is performed to measure the mRNA levels of Myf5, MyoD, and myogenin. Gene expression levels are normalized to a stable reference gene (e.g., β-actin).

Protocol 2: Osteoblast Proliferation Assay (MTS Assay)

Objective: To assess the effect of YK11 and the AR antagonist hydroxyflutamide on the proliferation of MC3T3-E1 osteoblast cells.

Methodology:

• Cell Seeding: MC3T3-E1 cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and cultured for 24 hours.

• Pre-treatment with Antagonist: Cells are pre-treated with hydroxyflutamide (1 µM) for 30 minutes.

• Treatment with Agonists: YK11 (0.5 µM) or DHT (10 nM) is added to the respective wells. A vehicle control is also included.

• Incubation: The cells are incubated for 96 hours.

• MTS Assay: Cell proliferation is measured using an MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay kit according to the manufacturer's instructions. The absorbance is read at 490 nm.

Visualizing the Molecular Interactions

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows described in this guide.

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salutary clinical response of prostate cancer to antiandrogen withdrawal: assessment of flutamide in an in vitro paradigm predictive of tumor growth enhancement [pubmed.ncbi.nlm.nih.gov]
• 3. Characteristics of interaction of the antiandrogen flutamide with the androgen receptor in various target tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Potency of YK11: A Comparative Analysis with Traditional Anabolic Steroids

For Researchers, Scientists, and Drug Development Professionals: An In-depth Look at YK11's Anabolic and Androgenic Profile

YK11, a synthetic steroidal compound, has garnered significant attention within the scientific community for its unique mechanism of action that distinguishes it from traditional anabolic-androgenic steroids (AAS). Classified as a selective androgen receptor modulator (SARM), YK11 exhibits a dual mechanism, functioning as a partial agonist of the androgen receptor (AR) and, notably, as an inducer of follistatin expression. This guide provides a comprehensive cross-study comparison of YK11's potency with that of conventional anabolic steroids, supported by available experimental data, detailed methodologies, and visual representations of its signaling pathways.

Quantitative Comparison of Anabolic Potency

To objectively assess the anabolic potential of YK11 against traditional steroids, we have summarized key quantitative data from in vitro studies. The half-maximal effective concentration (EC50) values from androgen receptor (AR) luciferase reporter assays serve as a primary metric for comparing the potency of these compounds in activating the AR, a crucial step in initiating the anabolic cascade.

Compound	Cell Line	Assay Type	EC50 (nM)	Reference
YK11 (active diastereomer 2a)	HEK293	ARE-luciferase reporter	7.85	[1]
YK11 (mixture)	HEK293	ARE-luciferase reporter	12.5	[1]
Dihydrotestosterone (DHT)	U2OS (AR CALUX)	ARE-luciferase reporter	0.13	[2]
Testosterone	U2OS (AR CALUX)	ARE-luciferase reporter	0.66	[3]
R1881 (Metribolone)	PC3/AR	PSA promoter-luciferase	-	[4]
MENT (Trestolone)	U2OS (AR CALUX)	ARE-luciferase reporter	0.078	[3]
Nandrolone	U2OS (AR CALUX)	ARE-luciferase reporter	-	[3]
Androstenedione	U2OS (AR CALUX)	ARE-luciferase reporter	4.5	[3]

Note: EC50 values are highly dependent on the specific experimental conditions, including the cell line and reporter system used. Direct comparison between studies should be made with caution.

In addition to receptor activation, studies on C2C12 myoblast differentiation provide further insight into the anabolic effects of YK11. Research indicates that YK11 induces myogenic differentiation in these cells more potently than dihydrotestosterone (DHT)[5]. This is attributed to its unique ability to significantly increase the expression of myogenic regulatory factors such as MyoD, Myf5, and myogenin[6].

The Dual-Action Mechanism of YK11: A Departure from Traditional Steroid Action

The primary distinguishing feature of YK11 is its ability to induce the expression of follistatin, a potent inhibitor of myostatin[6]. Myostatin is a protein that negatively regulates muscle growth. By increasing follistatin levels, YK11 effectively removes this natural brake on muscle hypertrophy, a mechanism not observed with traditional anabolic steroids like DHT[6].

Signaling Pathways: YK11 vs. Traditional Anabolic Steroids

The following diagrams illustrate the distinct signaling pathways of YK11 compared to the classical pathway of traditional anabolic steroids.

YK11 Dual-Action Signaling Pathway

Classical Anabolic Steroid Signaling Pathway

Androgenic Potency: A Key Differentiator

A critical aspect of SARMs is their purported tissue selectivity, aiming for potent anabolic effects in muscle and bone with minimal androgenic side effects in tissues like the prostate. While quantitative data on YK11's androgenic potency is limited, its classification as a partial AR agonist suggests a potentially lower androgenic profile compared to full agonists like DHT and testosterone.

Further research is required to quantify the androgenic activity of YK11, for instance, by measuring its effect on prostate-specific antigen (PSA) expression in androgen-sensitive prostate cancer cell lines such as LNCaP.

Experimental Protocols

To ensure transparency and reproducibility, the following are generalized protocols for the key in vitro assays cited in this guide.

Androgen Receptor (AR) Luciferase Reporter Assay

This assay quantifies the ability of a compound to activate the androgen receptor and induce the expression of a reporter gene (luciferase).

Workflow for AR Luciferase Reporter Assay

Methodology:

• Cell Culture: HEK293 cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Transfection: Cells are transiently or stably transfected with an androgen receptor expression plasmid and a reporter plasmid containing a luciferase gene under the control of an androgen-responsive element (ARE).

• Assay Procedure:

  • Cells are seeded in 96-well plates.

  • After 24 hours, the medium is replaced with a medium containing the test compounds at various concentrations.

  • The plates are incubated for another 24-48 hours.

  • The cells are then lysed, and the luciferase activity is measured using a luminometer after the addition of a luciferase substrate.

• Data Analysis: The luminescence data is normalized to a control (e.g., vehicle-treated cells) and plotted against the compound concentration to determine the EC50 value.

C2C12 Myoblast Differentiation Assay

This assay assesses the myogenic potential of a compound by observing its ability to induce the differentiation of myoblasts into myotubes.

Workflow for C2C12 Myoblast Differentiation Assay

Methodology:

• Cell Culture: C2C12 myoblasts are maintained in a growth medium (DMEM with 10-20% fetal bovine serum).

• Differentiation Induction:

  • Cells are grown to a high confluence (around 80-90%).

  • The growth medium is then replaced with a differentiation medium (DMEM with 2% horse serum) containing the test compounds.

• Analysis of Differentiation:

  • Morphological Assessment: The formation of multinucleated myotubes is observed under a microscope.

  • Immunocytochemistry: Cells are fixed and stained for myogenic markers like Myosin Heavy Chain (MyHC).

  • Gene Expression Analysis: RNA is extracted from the cells at different time points, and the expression levels of myogenic regulatory factors (MRFs) and follistatin are quantified using quantitative real-time PCR (qRT-PCR).

Conclusion

YK11 presents a compelling profile as a potent anabolic agent with a mechanism of action that is distinct from traditional anabolic steroids. Its ability to induce follistatin expression, thereby inhibiting myostatin, offers a novel pathway for promoting muscle growth. While in vitro data suggests a high anabolic potential, a comprehensive understanding of its comparative potency and, critically, its androgenic-to-anabolic ratio requires further quantitative studies, particularly in androgen-sensitive tissues. The detailed experimental protocols and signaling pathway diagrams provided in this guide serve as a valuable resource for researchers investigating the therapeutic potential and pharmacological properties of YK11 and other novel anabolic compounds.

References

• 1. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. A new luciferase reporter gene assay for the detection of androgenic and antiandrogenic effects based on a human prostate specific antigen promoter and PC3/AR human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sportstechnologylabs.com [sportstechnologylabs.com]
• 6. In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Tissue Selectivity: A Comparative Analysis of YK11 and Testosterone

A deep dive into the experimental data reveals the nuanced differences in the tissue-selective actions of the selective androgen receptor modulator (SARM) YK11 and the endogenous androgen, testosterone. While direct in vivo comparative data remains elusive, in vitro studies on muscle and bone cell lines provide compelling evidence for YK11's potent anabolic effects, potentially surpassing those of testosterone's more potent metabolite, dihydrotestosterone (DHT), with a theoretically reduced androgenic footprint.

YK11, a steroidal SARM, has garnered significant attention within the research community for its unique dual mechanism of action. It not only acts as a partial agonist of the androgen receptor (AR) but also as a myostatin inhibitor via the induction of follistatin.[1][2][3] This contrasts with testosterone, a full agonist of the AR, which exerts its anabolic and androgenic effects through a well-established signaling cascade.[4][5] The partial agonism of YK11 is a key factor in its purported tissue selectivity, suggesting it may preferentially stimulate anabolic pathways in tissues like muscle and bone while minimizing androgenic effects in tissues such as the prostate.[1][6]

Quantitative Comparison of Anabolic Effects: In Vitro Data

Direct quantitative comparisons of YK11 and testosterone from in vivo studies, such as the Hershberger assay which is the gold standard for assessing anabolic to androgenic ratios, are not publicly available. However, in vitro studies on myogenic and osteogenic cell lines offer valuable insights into their comparative anabolic potential. The following table summarizes key findings from studies comparing YK11 to DHT.

Cell Line	Parameter Measured	Results	Reference
C2C12 Myoblasts (Muscle Precursor Cells)	Myogenic Differentiation (Myosin Heavy Chain expression)	YK11 (500 nM) induced myogenic differentiation to a greater extent than DHT (500 nM).	[2][7]
Myogenic Regulatory Factors (MyoD, Myf5, Myogenin mRNA)	YK11 (500 nM) led to a more significant increase in the mRNA levels of these key myogenic factors compared to DHT (500 nM).	[2][7]
Follistatin (Fst) mRNA Expression	YK11 (500 nM) significantly induced Fst expression, a mechanism not observed with DHT treatment. This effect was reversed by an anti-Fst antibody.	[2][8]
MC3T3-E1 Osteoblasts (Bone Precursor Cells)	Cell Proliferation	YK11 (0.5 µM) and DHT (0.01 µM) both accelerated osteoblast cell proliferation via the androgen receptor.	[9][10]
Osteoblast Differentiation Markers (Osteoprotegerin, Osteocalcin mRNA)	YK11-treated cells showed an increase in these markers compared to untreated cells.	[10]
Akt Phosphorylation	Both YK11 and DHT increased the phosphorylation of Akt, indicating activation of this key signaling pathway in osteoblasts.	[9][10]

Signaling Pathways: A Tale of Two Androgen Receptor Agonists

The differential effects of YK11 and testosterone stem from their distinct interactions with the androgen receptor and the subsequent downstream signaling events.

Testosterone, as a full agonist, binds to the androgen receptor, causing a conformational change that facilitates its translocation to the nucleus. There, it binds to androgen response elements (AREs) on DNA, recruiting coactivators and initiating the transcription of target genes responsible for both anabolic and androgenic effects.[4][11]

Testosterone Signaling Pathway

YK11, as a partial agonist, also binds to the androgen receptor. However, it is suggested that it induces a different conformational change, leading to the recruitment of a distinct set of cofactors.[6] This differential cofactor recruitment is believed to be a primary mechanism for its tissue-selective effects. Crucially, in muscle cells, YK11 uniquely induces the expression of follistatin, which in turn inhibits myostatin, a negative regulator of muscle growth.[2][3] This myostatin-inhibiting pathway provides an additional anabolic mechanism that is independent of direct AR-mediated muscle protein synthesis.

YK11 Signaling Pathway

Experimental Protocols

The in vitro studies cited provide a basis for understanding the cellular effects of YK11 and testosterone. The general workflow for these experiments is outlined below.

C2C12 Myoblast Differentiation Assay

• Cell Culture: Mouse C2C12 myoblast cells are cultured in a growth medium (e.g., DMEM with 10% fetal bovine serum).[2]

• Induction of Differentiation: To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum) containing either YK11, DHT, or a vehicle control.[2]

• Analysis: After a set period (e.g., 2 to 7 days), cells are harvested for analysis.[2]

  • Western Blot: To assess the expression of myogenic differentiation markers like Myosin Heavy Chain (MyHC).[3]

  • qRT-PCR: To quantify the mRNA expression levels of myogenic regulatory factors (MyoD, Myf5, myogenin) and follistatin.[2][8]

C2C12 Myoblast Assay Workflow

MC3T3-E1 Osteoblast Proliferation and Differentiation Assay

• Cell Culture: Mouse MC3T3-E1 osteoblast precursor cells are cultured in a suitable medium.[9]

• Treatment: Cells are treated with YK11, DHT, or a vehicle control.[9]

• Proliferation Assay: Cell proliferation can be measured using methods like the MTS assay after a specific incubation period (e.g., 96 hours).[9]

• Differentiation Assay: To assess osteogenic differentiation, cells are cultured in a differentiation medium. Markers such as alkaline phosphatase (ALP) activity and the expression of osteoprotegerin and osteocalcin are measured.[10] The activation of signaling pathways like Akt phosphorylation can also be assessed by Western blot.[9]

Conclusion

The available in vitro evidence strongly suggests that YK11 is a potent anabolic agent in muscle and bone cells, with a distinct mechanism of action compared to testosterone. Its ability to induce follistatin and thereby inhibit myostatin presents a novel pathway for promoting muscle growth. While these findings are promising for the development of tissue-selective anabolic agents, the lack of direct in vivo comparative studies with testosterone means that the translation of these cellular effects to a whole-organism level, particularly regarding the anabolic-to-androgenic ratio, remains to be conclusively determined. Future research employing in vivo models like the Hershberger assay is imperative to fully elucidate the tissue selectivity of YK11 relative to testosterone.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Androgen Receptor Signaling in Prostate Cancer and Therapeutic Strategies [mdpi.com]
• 5. Androgen Physiology: Receptor and Metabolic Disorders - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 7. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 10. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. repub.eur.nl [repub.eur.nl]

Safety & Regulatory Compliance

Proper Disposal Procedures for YK11: A Guide for Laboratory Professionals

For research, scientific, and drug development professionals, the proper handling and disposal of investigational compounds like YK11 are paramount to ensuring laboratory safety and environmental protection. As YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) intended for research purposes only, adherence to established laboratory waste management protocols is essential.[1][2] While specific disposal guidelines for YK11 are not extensively documented, a comprehensive approach based on its chemical properties and general principles of laboratory safety provides a clear path for its responsible management.

This guide outlines the necessary operational and disposal plans, offering step-by-step procedural guidance to address specific questions regarding the safe handling of YK11 waste.

Key Chemical and Safety Data for YK11

A thorough understanding of a compound's properties is the foundation of safe handling and disposal. The following table summarizes essential data for YK11.

Property	Value	Source
Chemical Name	(17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester	[2]
CAS Number	1370003-76-1	[1][2][3]
Molecular Formula	C25H34O6	[1][2]
Molar Mass	430.541 g·mol−1	[1]
Appearance	White to pale yellow crystalline solid	[2][3]
Solubility	Insoluble in water; Soluble in organic solvents such as ethanol, methanol, acetonitrile, and DMSO.[2][3][4]
Hazard Classification	Not classified as hazardous according to the Globally Harmonized System (GHS). However, it should be treated as potentially hazardous until more information is available.[2]
Storage	Store at -20°C.	[2]

Experimental Protocols for Disposal

Given that YK11 is an experimental compound, no standardized, publicly available experimental protocols for its disposal exist. Therefore, the following procedures are based on established best practices for the disposal of research chemicals and unapproved pharmaceutical compounds.

Step-by-Step Disposal Procedure for YK11 Waste

This protocol applies to pure YK11, solutions containing YK11, and contaminated labware.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, when handling YK11 and its waste.

• Conduct all handling and waste consolidation activities within a certified chemical fume hood to prevent inhalation of any powders or aerosols.

• Avoid generating dust from solid YK11.

• Wash hands thoroughly after handling.[2]

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect pure YK11 powder, contaminated gloves, weigh boats, and other solid materials in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a material compatible with YK11 and any solvents used (e.g., high-density polyethylene).

  • Do not mix with other incompatible waste streams.

• Liquid Waste:

  • Collect liquid waste containing YK11 (e.g., from cell culture, analytical standards) in a separate, sealed, and clearly labeled hazardous waste container.

  • The container should be leak-proof and made of a material compatible with the solvents used (e.g., glass or polyethylene).

  • Due to its insolubility in water, do not dispose of YK11 solutions down the drain. Sewer disposal of laboratory chemicals is highly restricted and generally not permissible for compounds like YK11.[5][6][7]

• Sharps Waste:

  • Any needles, syringes, or other sharps contaminated with YK11 should be disposed of in a designated sharps container.

3. Waste Labeling:

• Clearly label all waste containers with the following information:

  • "Hazardous Waste"

  • "YK11" and the full chemical name.

  • List all components of the waste, including solvents and their approximate concentrations.

  • Accumulation start date.

  • Principal investigator's name and lab location.

4. Storage of Waste:

• Store waste containers in a designated, secure satellite accumulation area within the laboratory.

• Ensure containers are sealed to prevent leaks or spills.

• Store away from incompatible materials.

5. Final Disposal:

• Arrange for the collection and disposal of YK11 waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do not attempt to treat or neutralize YK11 waste in the laboratory unless it is part of a documented and approved experimental procedure.[5]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[8]

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of YK11 waste in a laboratory setting.

Caption: Logical workflow for the safe segregation and disposal of YK11 waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of YK11, fostering a secure laboratory environment and upholding their commitment to environmental stewardship.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. medkoo.com [medkoo.com]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 6. acs.org [acs.org]
• 7. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 8. danielshealth.com [danielshealth.com]

Safeguarding Research: A Comprehensive Guide to Personal Protective Equipment for Handling YK11

For Immediate Implementation by Laboratory Professionals

This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling YK11, a synthetic, steroidal selective androgen receptor modulator (SARM). Given that YK11 is an experimental compound with a full toxicological profile yet to be determined, a cautious approach is paramount.[1] Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment.

Core Safety Principles

YK11 should be treated as a hazardous substance.[2] All personnel must avoid ingestion, inhalation, and direct contact with eyes, skin, and clothing.[2] Standard precautionary measures for handling chemical substances should be strictly followed.

Personal Protective Equipment (PPE)

The following table outlines the minimum personal protective equipment required when handling YK11. This guidance is based on general laboratory safety principles for hazardous compounds and should be adapted based on a site-specific risk assessment.

PPE Category	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	To prevent skin contact with YK11. It is important to note that specific compatibility tests for YK11 with glove materials have not been conducted, so frequent changes are recommended.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from accidental splashes of YK11 solutions.
Body Protection	A standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	Generally not required if handled in a well-ventilated area or a chemical fume hood.	To prevent inhalation of airborne particles, especially when handling the powdered form.

Operational Plan for Handling YK11

A systematic workflow is critical for minimizing exposure and ensuring safety.

1. Pre-Handling Preparations:

• Consult the Safety Data Sheet (SDS): Before commencing any work, thoroughly review the most current SDS for YK11.

• Ensure Proper Ventilation: All handling of YK11, particularly in its solid, crystalline form, should occur within a certified chemical fume hood to minimize inhalation risks.[2]

• Assemble Materials: Before handling the compound, gather all necessary equipment, including PPE, spill cleanup materials, and clearly labeled waste containers.

• Inspect PPE: Verify that all personal protective equipment is in good condition and free of any defects.

2. Handling Procedures:

• Weighing: When weighing YK11 powder, do so within a fume hood to prevent the dispersion of fine particles.

• Solution Preparation: YK11 is soluble in organic solvents such as ethanol, methanol, and acetonitrile.[2] These solvents should be purged with an inert gas.[2] Exercise caution as these solvents can be flammable.

• Aliquotting and Transfer: Utilize appropriate laboratory equipment, such as calibrated pipettes, to minimize the risk of spills and the generation of aerosols.

3. Post-Handling Procedures:

• Decontamination: Clean all work surfaces and equipment thoroughly after use.

• Hand Washing: Wash hands with soap and water immediately after handling the compound and removing PPE.

Disposal Plan

Proper disposal of YK11 and associated materials is crucial to prevent environmental contamination.

• Liquid Waste: Collect all unused YK11 solutions and contaminated solvents in a designated hazardous waste container. Do not pour down the drain.

• Solid Waste: Dispose of all contaminated consumables, such as pipette tips, tubes, and gloves, in a designated solid hazardous waste container.

Emergency Procedures

In the event of an accidental exposure, follow these first-aid measures:

• After Inhalation: Move the individual to fresh air. If symptoms develop, consult a doctor.

• After Skin Contact: While YK11 is not generally considered a skin irritant, it is best practice to wash the affected area with soap and water.

• After Eye Contact: Rinse the opened eye for several minutes under running water.

• After Swallowing: If symptoms persist, seek medical attention.

Visualizing Safety: Workflow and Logical Relationships

To further clarify the procedural steps for safe handling, the following diagrams illustrate the operational workflow and the logical hierarchy of controls.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]